4,5-Dichloro-2-methoxybenzoic acid

• CAS: 201150-65-4

Core Science & Biosynthesis

In-Depth Technical Guide to 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 4,5-Dichloro-2-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical and agricultural compounds. This document details its physicochemical characteristics, outlines general experimental protocols for their determination, and presents a plausible synthetic workflow.

Core Physical Properties

While specific experimental data for 4,5-Dichloro-2-methoxybenzoic acid is limited in publicly available literature, a combination of computed data and comparative analysis with structurally similar compounds allows for a robust estimation of its physical properties.

Data Presentation: Physicochemical Properties of 4,5-Dichloro-2-methoxybenzoic Acid

Property	Value/Description	Source
IUPAC Name	4,5-dichloro-2-methoxybenzoic acid	PubChem[1]
CAS Number	201150-65-4	PubChem[1]
Molecular Formula	C₈H₆Cl₂O₃	PubChem[1]
Molecular Weight	221.03 g/mol	PubChem[1]
Melting Point	Predicted: 112-116 °C (based on isomer data)	ChemBK (for 2,5-dichloro-6-methoxybenzoic acid)[2]
Boiling Point	Predicted: ~317 °C (based on isomer data)	ChemBK (for 2,5-dichloro-6-methoxybenzoic acid)[2]
Solubility	Predicted to be sparingly soluble in water, soluble in alcohols and other organic solvents.	General principle for similar organic acids
pKa	Predicted: ~2.40 (based on isomer data)	ChemBK (for 2,5-dichloro-6-methoxybenzoic acid)[2]
XLogP3	2.7	PubChem[1]
Topological Polar Surface Area	46.5 Ų	PubChem[1]
Appearance	Expected to be a crystalline solid.	General property of benzoic acid derivatives

Experimental Protocols

The following sections describe generalized experimental methodologies for the determination of the key physical properties of solid organic acids like 4,5-Dichloro-2-methoxybenzoic acid.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point apparatus.

Procedure:

• A small, finely powdered sample of the crystalline material is packed into a thin-walled capillary tube, sealed at one end.

• The capillary tube is placed in a heating block or an oil bath of a melting point apparatus, alongside a calibrated thermometer.

• The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it approaches its melting point.

• The temperature range is recorded from the point at which the first drop of liquid appears to the temperature at which the entire sample has melted. For a pure compound, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination

For high-melting solids, the boiling point is often determined under reduced pressure to prevent decomposition. However, a general method for determining the boiling point of an organic compound at atmospheric pressure is the capillary method.

Procedure:

• A small amount of the liquid compound is placed in a small test tube or fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid.

• The assembly is heated gently in a heating bath.

• As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is removed, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

The solubility of an organic acid can be qualitatively and quantitatively assessed in various solvents.

Qualitative Procedure:

• A small, measured amount of the solid (e.g., 10 mg) is added to a test tube containing a small volume of the solvent (e.g., 1 mL) at a specific temperature (e.g., 25 °C).

• The mixture is agitated vigorously for a set period.

• Visual observation determines if the solid has dissolved completely, partially, or not at all. This can be repeated with different solvents (e.g., water, ethanol, acetone, dichloromethane).

Quantitative Procedure (Shake-Flask Method):

• An excess amount of the solid is added to a known volume of the solvent in a sealed flask.

• The flask is agitated at a constant temperature until equilibrium is reached (typically 24-48 hours).

• The saturated solution is filtered to remove any undissolved solid.

• The concentration of the dissolved solid in the filtrate is determined using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

pKa Determination

The acid dissociation constant (pKa) can be determined by potentiometric titration.

Procedure:

• A precisely weighed sample of the organic acid is dissolved in a suitable solvent, typically a mixture of water and an organic solvent like methanol or ethanol to ensure solubility.

• The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of known concentration.

• The pH of the solution is monitored throughout the titration using a calibrated pH meter.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point, where half of the acid has been neutralized by the base.

Mandatory Visualization

The following diagram illustrates a plausible synthetic workflow for the preparation of 4,5-Dichloro-2-methoxybenzoic acid, based on known organic chemistry transformations and synthetic routes for similar compounds.

Caption: Plausible synthesis workflow for 4,5-Dichloro-2-methoxybenzoic acid.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

4,5-Dichloro-2-methoxybenzoic acid molecular weight

An In-depth Technical Guide to 4,5-Dichloro-2-methoxybenzoic Acid

This technical guide provides a comprehensive overview of 4,5-dichloro-2-methoxybenzoic acid, a halogenated aromatic carboxylic acid. It serves as a foundational resource for researchers, scientists, and drug development professionals, detailing its chemical properties, synthesis, and applications. The information is intended for research use only.

Chemical and Physical Properties

4,5-Dichloro-2-methoxybenzoic acid is a substituted benzoic acid derivative. Its chemical structure, featuring two chlorine atoms and a methoxy group on the benzene ring, makes it a valuable intermediate in organic synthesis.[1][2]

Quantitative Data Summary

The key physicochemical properties of 4,5-dichloro-2-methoxybenzoic acid are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Weight	221.03 g/mol	[1][3]
Chemical Formula	C₈H₆Cl₂O₃	[1][2][3]
IUPAC Name	4,5-dichloro-2-methoxybenzoic acid	[3]
CAS Number	201150-65-4	[1][2][3]
Canonical SMILES	COC1=CC(=C(C=C1C(=O)O)Cl)Cl	[1][3]
InChI Key	WBFXTOLYBVHEHR-UHFFFAOYSA-N	[3]
Storage	2-8°C, dry and sealed	[2]

Synthesis and Experimental Protocols

The primary route for synthesizing 4,5-dichloro-2-methoxybenzoic acid involves the direct chlorination of its precursor, 2-methoxybenzoic acid.[4] This electrophilic aromatic substitution targets the positions activated by the methoxy group and deactivated by the carboxylic acid group.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 3. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

An In-depth Technical Guide to 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dichloro-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid, primarily recognized as a key intermediate in the synthesis of more complex molecules, including potential pharmaceutical and agrochemical compounds.[1][2] Its chemical structure, featuring a benzoic acid core with methoxy and dichloro substitutions, provides a versatile scaffold for further chemical modifications. This technical guide offers a comprehensive overview of 4,5-Dichloro-2-methoxybenzoic acid, including its chemical properties, a detailed synthesis protocol, and a discussion of its potential applications in drug discovery and research, based on the activities of structurally related compounds. While direct biological data on this specific molecule is limited, this paper aims to provide a foundational resource for researchers by detailing relevant experimental protocols and highlighting areas for future investigation.

Introduction

4,5-Dichloro-2-methoxybenzoic acid, with the International Union of Pure and Applied Chemistry (IUPAC) name 4,5-dichloro-2-methoxybenzoic acid , is a synthetic organic compound that has garnered interest as a building block in organic synthesis.[3] Its utility is primarily as a precursor for the synthesis of more complex molecules, such as dibenzofurans and catechols.[2] The presence of reactive sites—the carboxylic acid group and the chlorinated aromatic ring—allows for a variety of chemical transformations, making it a valuable starting material for creating diverse molecular architectures. This guide will summarize its known properties and provide detailed experimental methodologies relevant to its synthesis and potential biological evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of 4,5-Dichloro-2-methoxybenzoic acid is presented in Table 1. These properties are computationally derived and provide essential information for handling, storage, and experimental design.

Property	Value	Source
IUPAC Name	4,5-dichloro-2-methoxybenzoic acid	[3]
Molecular Formula	C₈H₆Cl₂O₃	[3]
Molecular Weight	221.03 g/mol	[3]
CAS Number	201150-65-4	[2]
Canonical SMILES	COC1=CC(=C(C=C1C(=O)O)Cl)Cl	[3]
InChI Key	WBFXTOLYBVHEHR-UHFFFAOYSA-N	[3]
XLogP3	2.7	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]
Rotatable Bond Count	2	[3]
Exact Mass	219.9693994 Da	[3]
Topological Polar Surface Area	46.5 Ų	[3]

Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid

The primary route for the synthesis of 4,5-Dichloro-2-methoxybenzoic acid is through the chlorination of 2-methoxybenzoic acid.[4] This process involves the electrophilic aromatic substitution of chlorine atoms onto the benzene ring.

Experimental Protocol: Chlorination of 2-Methoxybenzoic Acid

This protocol describes a general method for the synthesis of 4,5-Dichloro-2-methoxybenzoic acid.

Materials:

• 2-Methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• A suitable chlorinating agent (e.g., chlorine gas, sulfuryl chloride)

• Anhydrous solvent (e.g., dichloromethane, carbon tetrachloride)

• Anhydrous aluminum chloride (AlCl₃) or other Lewis acid catalyst (optional)

• Hydrochloric acid (HCl), aqueous solution

• Sodium hydroxide (NaOH), aqueous solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for organic synthesis

• Rotary evaporator

Procedure:

• Activation of Carboxylic Acid (optional but recommended): In a round-bottom flask, suspend 2-methoxybenzoic acid in an excess of thionyl chloride. Add a catalytic amount of N,N-dimethylformamide (DMF). Heat the mixture to reflux for 1-2 hours, or until the evolution of gas ceases. Remove the excess thionyl chloride under reduced pressure to obtain 2-methoxybenzoyl chloride.

• Chlorination: Dissolve the 2-methoxybenzoyl chloride (or 2-methoxybenzoic acid) in a suitable anhydrous solvent under an inert atmosphere. Cool the solution in an ice bath. If using a catalyst, add anhydrous aluminum chloride portion-wise. Slowly introduce the chlorinating agent (e.g., bubble chlorine gas through the solution or add sulfuryl chloride dropwise) while maintaining the low temperature. The molar ratio of the chlorinating agent to the starting material will determine the degree of chlorination. For dichlorination, at least two equivalents of the chlorinating agent are required.

• Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by carefully pouring the mixture over ice. If a catalyst was used, decompose it by the slow addition of dilute hydrochloric acid. Separate the organic layer and wash it with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Hydrolysis (if starting from the acid chloride): If 2-methoxybenzoyl chloride was used, the resulting chlorinated acid chloride should be hydrolyzed. This can be achieved by stirring the organic extract with a dilute solution of sodium hydroxide, followed by acidification with hydrochloric acid to precipitate the carboxylic acid.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude 4,5-Dichloro-2-methoxybenzoic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Synthesis Workflow Diagram

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 3. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

An In-depth Technical Guide to the Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid from 2-Methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4,5-dichloro-2-methoxybenzoic acid, a valuable intermediate in the development of pharmaceuticals and other fine chemicals. The primary synthetic route involves the direct chlorination of 2-methoxybenzoic acid. This document outlines a detailed experimental protocol, presents key quantitative data, and visualizes the process workflow.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is an important building block in organic synthesis.[1] Its structure, featuring a dichlorinated benzene ring with a methoxy and a carboxylic acid group, makes it a versatile precursor for the synthesis of more complex molecules, including those with potential biological activity. The most direct and established method for its preparation is the electrophilic aromatic substitution of 2-methoxybenzoic acid with a suitable chlorinating agent.[2] This guide focuses on a robust and reproducible method for this transformation.

Physicochemical Data

A summary of the key physical and chemical properties of the starting material and the final product is provided below for easy reference.

Property	2-Methoxybenzoic Acid	4,5-Dichloro-2-methoxybenzoic Acid
Molecular Formula	C₈H₈O₃	C₈H₆Cl₂O₃
Molecular Weight	152.15 g/mol	221.03 g/mol [3][4]
CAS Number	579-75-9	201150-65-4[3][4]
Appearance	White crystalline powder	Off-white to white solid
Melting Point	101-104 °C	Not available
Boiling Point	275 °C	Not available
Solubility	Soluble in ethanol, ether, and hot water.	Soluble in many organic solvents.

Synthesis Pathway

The synthesis of 4,5-dichloro-2-methoxybenzoic acid from 2-methoxybenzoic acid is achieved through a direct dichlorination reaction. The methoxy group and the carboxylic acid group on the benzene ring direct the electrophilic substitution of chlorine to the 4 and 5 positions.

Caption: Reaction scheme for the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Experimental Protocol

This protocol is based on established methods for the chlorination of benzoic acid derivatives and is optimized for the synthesis of the desired dichlorinated product.

4.1. Materials and Reagents

• 2-Methoxybenzoic acid (99%+)

• Glacial acetic acid

• Chlorine gas (Cl₂)

• Sodium thiosulfate

• Sodium bicarbonate

• Hydrochloric acid (concentrated)

• Ethyl acetate

• Hexane

• Anhydrous magnesium sulfate

• Deionized water

4.2. Equipment

• Three-necked round-bottom flask

• Gas inlet tube

• Reflux condenser

• Magnetic stirrer with heating mantle

• Ice bath

• Separatory funnel

• Büchner funnel and flask

• Rotary evaporator

• Standard laboratory glassware

4.3. Reaction Procedure

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser, dissolve 2-methoxybenzoic acid (1.0 eq.) in glacial acetic acid.

• Chlorination: Cool the solution in an ice bath. Bubble chlorine gas (a slight excess, >2.0 eq.) slowly through the stirred solution. The reaction is exothermic and the temperature should be monitored and maintained.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to observe the disappearance of the starting material and the formation of the product. The reaction time will likely be several hours to ensure dichlorination.

• Work-up: Once the reaction is complete, stop the flow of chlorine gas and purge the system with nitrogen to remove any excess chlorine. Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate.

• Extraction: Transfer the reaction mixture to a separatory funnel. Add ethyl acetate and water. Shake the funnel and allow the layers to separate. Extract the aqueous layer with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

4.4. Purification

The crude 4,5-dichloro-2-methoxybenzoic acid can be purified by recrystallization.

• Dissolve the crude product in a minimal amount of a hot solvent mixture, such as ethyl acetate/hexane.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Logical Workflow of the Synthesis

The following diagram illustrates the logical steps involved in the synthesis and purification of 4,5-dichloro-2-methoxybenzoic acid.

Caption: Step-by-step workflow for the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Expected Results and Characterization

While a specific yield for this dichlorination is not widely reported and would depend on the optimization of reaction conditions, a moderate to good yield can be anticipated. The final product should be characterized to confirm its identity and purity.

6.1. Quantitative Data

Parameter	Expected Value
Yield	Dependent on reaction optimization
Purity (by HPLC)	>95% after recrystallization

6.2. Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show two singlets in the aromatic region, corresponding to the protons at the 3- and 6-positions of the benzene ring, and a singlet for the methoxy group protons.

• ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of 4,5-dichloro-2-methoxybenzoic acid (m/z = 220), with a characteristic isotopic pattern for two chlorine atoms.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit a strong carbonyl (C=O) absorption for the carboxylic acid, a broad O-H stretch, and C-O and C-Cl stretching vibrations.

Safety Considerations

• Chlorine gas is highly toxic and corrosive. This experiment must be conducted in a well-ventilated fume hood.

• Glacial acetic acid and concentrated hydrochloric acid are corrosive. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

• Standard laboratory safety procedures should be followed throughout the experiment.

Conclusion

This technical guide provides a detailed framework for the synthesis of 4,5-dichloro-2-methoxybenzoic acid from 2-methoxybenzoic acid. The described protocol, based on the principles of electrophilic aromatic substitution, offers a clear and logical pathway for obtaining this valuable chemical intermediate. Researchers are encouraged to optimize the reaction conditions to achieve the best possible yield and purity for their specific applications.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 3. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 4. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Precursors for the Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary precursors and synthetic pathways for the preparation of 4,5-dichloro-2-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical compounds. This document details the core synthetic strategies, presents quantitative data where available, and includes detailed experimental protocols and workflow visualizations to support research and development efforts.

Primary Precursor: 2-Methoxybenzoic Acid

The most direct and established route to 4,5-dichloro-2-methoxybenzoic acid is through the electrophilic chlorination of 2-methoxybenzoic acid.[1] The methoxy group at the 2-position and the carboxylic acid group are ortho, para-directing and meta-directing respectively, influencing the regioselectivity of the chlorination to the 4 and 5 positions.

Synthetic Pathway from 2-Methoxybenzoic Acid

The synthesis involves the direct dichlorination of 2-methoxybenzoic acid using a suitable chlorinating agent.

Caption: Synthesis of 4,5-dichloro-2-methoxybenzoic acid from 2-methoxybenzoic acid.

Experimental Protocol: Chlorination of 2-Methoxybenzoic Acid

While specific detailed protocols with quantitative yields for the dichlorination of 2-methoxybenzoic acid to the 4,5-dichloro isomer are not extensively documented in publicly available literature, a general procedure can be outlined based on standard chlorination reactions of substituted benzoic acids.

Materials:

• 2-Methoxybenzoic Acid

• Chlorinating agent (e.g., chlorine gas, sulfuryl chloride)

• Lewis acid catalyst (e.g., FeCl₃, I₂) (optional, but often used to enhance reactivity)

• Anhydrous solvent (e.g., carbon tetrachloride, acetic acid)

• Sodium thiosulfate solution

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

• Appropriate workup and purification solvents (e.g., ethyl acetate, hexanes)

Procedure:

• Reaction Setup: In a fume hood, dissolve 2-methoxybenzoic acid in an appropriate anhydrous solvent in a round-bottom flask equipped with a magnetic stirrer, a gas inlet (if using chlorine gas), and a reflux condenser connected to a gas trap.

• Catalyst Addition: If a catalyst is used, add it to the solution.

• Chlorination:

  • Using Chlorine Gas: Bubble chlorine gas through the solution at a controlled rate. The reaction temperature should be monitored and controlled, typically ranging from room temperature to reflux, depending on the solvent and catalyst.

  • Using Sulfuryl Chloride: Add sulfuryl chloride dropwise to the solution. The reaction may be initiated at room temperature and then heated to reflux to ensure completion.

• Monitoring: The reaction progress should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If chlorine gas was used, purge the system with an inert gas (e.g., nitrogen) to remove excess chlorine.

  • Quench the reaction by carefully adding a sodium thiosulfate solution to neutralize any remaining chlorinating agent.

  • Transfer the mixture to a separatory funnel and wash with water, followed by a saturated sodium bicarbonate solution to remove unreacted starting material and acidic byproducts.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) or by column chromatography on silica gel.

Quantitative Data:

Parameter	Value/Range	Notes
Starting Material	2-Methoxybenzoic Acid
Chlorinating Agent	Chlorine Gas or Sulfuryl Chloride	Stoichiometry needs to be carefully controlled to favor dichlorination.
Catalyst	FeCl₃ or I₂ (optional)	Can improve reaction rate and yield.
Solvent	Carbon Tetrachloride, Acetic Acid	Choice of solvent can influence reaction conditions.
Temperature	Room Temperature to Reflux	Dependent on the reactivity of the chlorinating agent and solvent.
Reaction Time	Several hours	Requires monitoring for completion.
Reported Yield	Not specified in detail for this specific transformation.	Yields for similar chlorinations of benzoic acids can range from moderate to high.

Alternative Precursor: p-Aminosalicylic Acid (for a structurally related compound)

An alternative, multi-step synthesis route has been described for a structurally similar compound, 4-amino-5-chloro-2-methoxybenzoic acid, starting from the readily available and inexpensive p-aminosalicylic acid.[2] While not a direct synthesis of the target compound, this pathway illustrates a different precursor strategy and could potentially be adapted.

Synthetic Pathway from p-Aminosalicylic Acid

This pathway involves methylation, chlorination, and hydrolysis.

Caption: Multi-step synthesis of a related compound from p-aminosalicylic acid.

Experimental Protocol for the Synthesis of 4-Amino-5-chloro-2-methoxybenzoic acid

The following protocol is based on a patented method.[2]

Step 1: Methylation

• Mix p-aminosalicylic acid and potassium hydroxide in an acetone solution and stir.

• Cool the mixture to 20-30°C.

• Gradually add dimethyl sulfate dropwise and continue the reaction.

• After the reaction is complete, extract the product with ethyl acetate.

• Rotary evaporate the solvent to obtain a solid, which is then dried to yield 4-amino-2-methoxybenzoic acid methyl ester.

Step 2: Chlorination

• Stir a mixture of 4-amino-2-methoxybenzoic acid methyl ester and N-chlorosuccinimide (in a 1:1 molar ratio) in a DMF solution at 70°C for 3 hours.[2]

• Pour the hot reaction mixture into ice water to precipitate a solid.

• Filter and dry the solid to obtain methyl 4-amino-5-chloro-2-methoxybenzoate.

Step 3: Hydrolysis

• Reflux a mixture of methyl 4-amino-5-chloro-2-methoxybenzoate and sodium hydroxide (in a 1:2.2 molar ratio) in a methanol and water solution (5:2 volume ratio) for over 2 hours.[2]

• Add activated carbon for decolorization and reflux for an additional 30 minutes.

• Filter the hot solution to remove the activated carbon.

• Evaporate the solvent.

• Dissolve the residue in water and adjust the pH to 5 with 3mol/L hydrochloric acid to precipitate the product.

• Filter and dry the white solid to obtain 4-amino-5-chloro-2-methoxybenzoic acid.

Quantitative Data for the Synthesis of 4-Amino-5-chloro-2-methoxybenzoic acid [2]

Step	Reactants	Molar Ratio	Solvent	Temperature	Time	Yield
Methylation	p-Aminosalicylic acid, Dimethyl sulfate, KOH	-	Acetone	20-30°C	5-6 hours	-
Chlorination	4-Amino-2-methoxybenzoic acid methyl ester, N-Chlorosuccinimide	1:1	DMF	70°C	3 hours	87.5% - 88.3%
Hydrolysis	Methyl 4-amino-5-chloro-2-methoxybenzoate, NaOH	1:2.2	Methanol/Water (5:2)	Reflux	>2 hours	90.8% - 91.4%

Conclusion

For the direct synthesis of 4,5-dichloro-2-methoxybenzoic acid, 2-methoxybenzoic acid stands out as the most logical and established precursor. The synthesis proceeds via a direct dichlorination, which, while conceptually straightforward, requires careful control of reaction conditions to achieve high yield and regioselectivity. For researchers seeking alternative strategies or working with related structures, the multi-step synthesis from p-aminosalicylic acid provides a well-documented, high-yielding pathway to a closely related analogue, showcasing the versatility of precursor selection in accessing substituted benzoic acid derivatives. Further optimization and detailed reaction condition screening for the direct chlorination of 2-methoxybenzoic acid are recommended for process development and scale-up.

References

• 1. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 2. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]

The Double-Edged Sword: An In-depth Technical Guide to the Biological Activity of Dichlorinated Benzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activities of the six dichlorinated benzoic acid (DCBA) isomers. These compounds, while structurally similar, exhibit a fascinating range of biological effects, from potent herbicidal action to modulation of critical cellular signaling pathways. This document delves into their mechanisms of action, presents available quantitative data, details relevant experimental protocols, and visualizes key biological and experimental workflows to serve as a vital resource for researchers in agrochemistry, pharmacology, and drug development.

Introduction: The Significance of Chlorine Positioning

The six isomers of dichlorobenzoic acid—2,3-DCBA, 2,4-DCBA, 2,5-DCBA, 2,6-DCBA, 3,4-DCBA, and 3,5-DCBA—are defined by the arrangement of two chlorine atoms on the benzoic acid ring. This seemingly subtle structural variation dramatically influences their physicochemical properties and, consequently, their interactions with biological systems. While some isomers are established herbicides, others serve as building blocks in pharmaceutical synthesis, highlighting the diverse potential of this chemical class. A key aspect of their biological activity is their interaction with auxin pathways in plants, either mimicking the natural hormone or inhibiting its transport, leading to profound effects on plant growth and development.

Quantitative Data on Biological Activities

A comparative analysis of the biological activities of dichlorinated benzoic acid isomers reveals a strong dependence on the chlorine substitution pattern. While comprehensive quantitative data for all isomers across all activities is not always available in a single source, this section compiles the most relevant findings.

Herbicidal and Auxin-like Activity

The herbicidal and auxin-like activities of DCBA isomers are intrinsically linked. Many of their herbicidal effects stem from their ability to disrupt auxin homeostasis. A key study evaluated the effects of all six dichlorobenzoic acid isomers on growth and polar auxin transport, revealing that the most effective growth promoters were the least inhibitory to transport, and the most potent transport inhibitors were generally poor auxins[1][2][3][4].

Table 1: Comparative Herbicidal and Auxin-like Activity of Dichlorinated Benzoic Acid Isomers

Isomer	Herbicidal Activity (Qualitative)	Auxin-like Activity (Qualitative)	Inhibition of Polar Auxin Transport (Qualitative)
2,3-DCBA	Weak	Weak auxin and auxin synergistic activity may arise from its inhibition of the transport of endogenous auxin[1][2][3][4].	Moderate Inhibitor
2,4-DCBA	Yes (Used as a herbicide)	Synthetic auxin[5]	Weak Inhibitor
2,5-DCBA	Yes (Intermediate in herbicide synthesis)[4]	Moderate	Weak Inhibitor
2,6-DCBA	Yes (Known herbicide)[4]	Poor Auxin	Potent Inhibitor
3,4-DCBA	Yes	Moderate	Weak Inhibitor
3,5-DCBA	Yes (Used as a herbicide)[6]	Moderate	Weak Inhibitor

Note: Quantitative IC50 values for the herbicidal activity of each isomer are not consistently reported in the literature. The qualitative descriptions are based on available studies.

Cytotoxic Activity

While research on the direct cytotoxic effects of all six DCBA isomers on cancer cell lines is limited, studies on related chlorobenzoic acid derivatives suggest potential anticancer activity. For meaningful comparison, further research is needed to establish the IC50 values of each DCBA isomer against various cancer cell lines.

Table 2: Cytotoxic Activity of Dichlorinated Benzoic Acid Isomers (Hypothetical Data Structure)

Isomer	Cell Line	IC50 (µM)
2,3-DCBA	HeLa	Data not available
2,4-DCBA	HeLa	Data not available
2,5-DCBA	HeLa	Data not available
2,6-DCBA	HeLa	Data not available
3,4-DCBA	HeLa	Data not available
3,5-DCBA	HeLa	Data not available
2,3-DCBA	MCF-7	Data not available
2,4-DCBA	MCF-7	Data not available
2,5-DCBA	MCF-7	Data not available
2,6-DCBA	MCF-7	Data not available
3,4-DCBA	MCF-7	Data not available
3,5-DCBA	MCF-7	Data not available

Antimicrobial Activity

The antimicrobial properties of dichlorinated benzoic acid isomers are not as extensively studied as their herbicidal effects. However, research on derivatives of 2-chlorobenzoic acid has shown potential antibacterial activity against both Gram-positive and Gram-negative bacteria[7]. Further investigation is required to determine the Minimum Inhibitory Concentration (MIC) values for each of the six DCBA isomers against common bacterial strains like Escherichia coli and Staphylococcus aureus.

Table 3: Antimicrobial Activity of Dichlorinated Benzoic Acid Isomers (Hypothetically Structured Data)

Isomer	Escherichia coli (MIC, µg/mL)	Staphylococcus aureus (MIC, µg/mL)
2,3-DCBA	Data not available	Data not available
2,4-DCBA	Data not available	Data not available
2,5-DCBA	Data not available	Data not available
2,6-DCBA	Data not available	Data not available
3,4-DCBA	Data not available	Data not available
3,5-DCBA	Data not available	Data not available

Signaling Pathways and Mechanisms of Action

The primary mechanism of biological activity for many dichlorinated benzoic acid isomers revolves around their interference with auxin signaling and transport in plants.

Auxin Signaling Pathway

Auxin herbicides mimic the natural plant hormone indole-3-acetic acid (IAA), leading to a cascade of events that disrupt normal growth. At the molecular level, auxin binds to receptor proteins, promoting the degradation of transcriptional repressors. This, in turn, activates the expression of auxin-responsive genes, leading to uncontrolled cell division and elongation, and ultimately, plant death.

A simplified diagram of the auxin signaling pathway.

Inhibition of Polar Auxin Transport

Certain DCBA isomers, particularly 2,6-DCBA, act as potent inhibitors of polar auxin transport[1][2][3]. This process is crucial for establishing auxin gradients that control various developmental processes in plants. By blocking the transport of endogenous auxin, these isomers disrupt normal growth and development, contributing to their herbicidal effects.

References

• 1. Auxin Activity of Substituted Benzoic Acids and Their Effect on Polar Auxin Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Auxin activity of substituted benzoic acids and their effect on polar auxin transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Chemical Biology in Auxin Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4,5-Dichloro-2-methoxybenzoic Acid as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,5-dichloro-2-methoxybenzoic acid, a key chemical intermediate in the synthesis of complex organic molecules. This document details its physicochemical properties, outlines a plausible synthetic route with experimental protocols, and highlights its critical role in the synthesis of the targeted anticancer drug, trametinib. Furthermore, it delves into the biological context of trametinib's mechanism of action by visualizing the MAPK/ERK signaling pathway. This guide is intended to be a valuable resource for researchers and professionals engaged in organic synthesis, medicinal chemistry, and drug development.

Physicochemical Properties

4,5-Dichloro-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid. Its structure, featuring two chlorine atoms and a methoxy group on the benzoic acid scaffold, makes it a versatile building block in organic synthesis.

Property	Value	Source
CAS Number	201150-65-4	[1]
Molecular Formula	C₈H₆Cl₂O₃	[2]
Molecular Weight	221.04 g/mol	[2]
IUPAC Name	4,5-dichloro-2-methoxybenzoic acid	[2]
Canonical SMILES	COC1=CC(=C(C=C1C(=O)O)Cl)Cl	[2]

Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid

Experimental Protocol: Chlorination of 2-Methoxybenzoic Acid

This protocol is a representative procedure based on the general knowledge of aromatic chlorination reactions.

Materials:

• 2-Methoxybenzoic acid

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous dichloromethane (DCM) or other suitable inert solvent

• Anhydrous aluminum chloride (AlCl₃) or other Lewis acid catalyst (optional, for enhanced reactivity)

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, dissolve 2-methoxybenzoic acid (1.0 eq) in anhydrous dichloromethane.

• If using a catalyst, add a catalytic amount of anhydrous aluminum chloride (e.g., 0.1 eq).

• Cool the solution to 0 °C using an ice bath.

• Slowly add sulfuryl chloride (2.0-2.2 eq) dropwise to the stirred solution. The reaction can be exothermic.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a stirred mixture of crushed ice and water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude 4,5-dichloro-2-methoxybenzoic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Expected Yield and Purity: Yields for dichlorination of substituted benzoic acids can vary. Based on similar reactions, a yield in the range of 70-90% would be expected. The purity of the recrystallized product should be >95% as determined by HPLC and NMR.

Workflow for Synthesis and Purification

Synthesis and purification workflow for 4,5-dichloro-2-methoxybenzoic acid.

Application as a Key Intermediate in the Synthesis of Trametinib

4,5-Dichloro-2-methoxybenzoic acid is a crucial intermediate in the synthesis of trametinib (trade name Mekinist), a potent and selective inhibitor of MEK1 and MEK2 kinases, which is used in the treatment of various cancers, particularly melanoma.[3]

The synthesis of trametinib involves the coupling of 4,5-dichloro-2-methoxybenzoic acid with a complex amine side chain. This is typically achieved by first converting the carboxylic acid to a more reactive species, such as an acid chloride.

Synthesis of 4,5-Dichloro-2-methoxybenzoyl chloride

Experimental Protocol:

This protocol is based on standard procedures for the formation of acid chlorides from carboxylic acids.[3][4]

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous toluene or dichloromethane (DCM)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Standard laboratory glassware for organic synthesis under anhydrous conditions

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂ produced), suspend 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in anhydrous toluene.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (1.5-2.0 eq) to the suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours, or until the evolution of gas ceases and the solution becomes clear.

• Allow the reaction to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator. To ensure complete removal of residual thionyl chloride, co-evaporation with anhydrous toluene may be performed.

• The resulting crude 4,5-dichloro-2-methoxybenzoyl chloride is typically a solid or high-boiling oil and is often used in the subsequent step without further purification.

Quantitative Data for Acid Chloride Formation (Representative):

Reagent	Equivalents	Typical Yield (%)	Purity
Thionyl Chloride	1.5 - 2.0	>95	Crude, used directly
Oxalyl Chloride	1.2 - 1.5	>95	Crude, used directly

Synthesis of a Trametinib Precursor

The following step involves the amidation of 4,5-dichloro-2-methoxybenzoyl chloride with a diamine intermediate. While the exact industrial synthesis of trametinib is proprietary, a plausible subsequent step involves the reaction with an appropriate amine, such as a derivative of N1-methyl-N1-(3-aminophenyl)ethane-1,2-diamine.

General Experimental Protocol (Amidation):

• In a dry reaction vessel under an inert atmosphere, dissolve the amine intermediate (1.0 eq) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 1.2 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Cool the solution to 0 °C.

• Slowly add a solution of 4,5-dichloro-2-methoxybenzoyl chloride (1.0 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, the reaction is worked up by washing with aqueous solutions to remove salts and excess reagents, followed by drying and concentration of the organic phase.

• The crude product is then purified, typically by column chromatography or recrystallization.

Overall Synthetic Workflow to Trametinib Intermediate

Two-step synthesis of a trametinib precursor from 4,5-dichloro-2-methoxybenzoic acid.

Biological Context: The MAPK/ERK Signaling Pathway

Trametinib functions by inhibiting MEK1 and MEK2, which are central components of the Mitogen-Activated Protein Kinase (MAPK) / Extracellular signal-Regulated Kinase (ERK) signaling pathway. This pathway is a crucial regulator of cell proliferation, differentiation, and survival. In many cancers, mutations in upstream components of this pathway, such as the BRAF kinase, lead to its constitutive activation, driving uncontrolled cell growth.

Simplified MAPK/ERK Signaling Pathway

The MAPK/ERK signaling pathway and the inhibitory action of trametinib.

By inhibiting MEK1 and MEK2, trametinib effectively blocks the downstream signaling cascade, leading to a reduction in cell proliferation and the induction of apoptosis in cancer cells with a constitutively active MAPK/ERK pathway.

Conclusion

4,5-Dichloro-2-methoxybenzoic acid is a valuable chemical intermediate with demonstrated utility in the synthesis of the clinically important anticancer agent, trametinib. Its synthesis from readily available starting materials and its subsequent conversion to a reactive acid chloride make it an accessible building block for medicinal chemists. Understanding the synthetic pathways involving this intermediate, as well as the biological pathways targeted by the final drug products, is essential for the rational design and development of new therapeutic agents. This guide provides a foundational resource for researchers working in these areas.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. CN109336884B - Method for synthesizing trametinib key intermediate - Google Patents [patents.google.com]

The Versatile Scaffold of 4,5-Dichloro-2-methoxybenzoic Acid: A Technical Guide to its Applications in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Dichloro-2-methoxybenzoic acid is a halogenated and methoxylated aromatic carboxylic acid that has emerged as a valuable and versatile scaffold in the field of medicinal chemistry. Its substituted phenyl ring provides a unique template for the design and synthesis of novel therapeutic agents targeting a range of biological entities. This technical guide explores the potential applications of 4,5-dichloro-2-methoxybenzoic acid as a core structure in the development of antagonists for dopamine and serotonin receptors, as well as its prospective role in the creation of histone deacetylase (HDAC) inhibitors. Detailed experimental protocols for the synthesis of its derivatives and for key biological assays are provided, alongside quantitative data to inform structure-activity relationship (SAR) studies. Visualizations of experimental workflows and signaling pathways are included to facilitate a deeper understanding of its utility in drug discovery.

Introduction: The Chemical Landscape of 4,5-Dichloro-2-methoxybenzoic Acid

4,5-Dichloro-2-methoxybenzoic acid is a chemical intermediate primarily utilized in the synthesis of more complex molecules within the pharmaceutical and agricultural sectors.[1] Its structure, characterized by a benzoic acid core with chlorine and methoxy substituents, offers several points for chemical modification, making it an attractive starting material for combinatorial chemistry and lead optimization. The presence of the dichloro substitution pattern and the methoxy group can significantly influence the pharmacokinetic and pharmacodynamic properties of its derivatives, including metabolic stability and receptor binding affinity.

This guide will delve into three key potential applications of the 4,5-dichloro-2-methoxybenzoic acid core in medicinal chemistry:

• Dopamine D2 and Serotonin 5-HT3 Receptor Antagonists: As a precursor to 4,5-dichloro-2-methoxybenzamide, this scaffold is instrumental in developing ligands with potential activity at these important neurological targets.

• Serotonin 5-HT4 Receptor Agonists and Antagonists: A closely related analog, 4-amino-5-chloro-2-methoxybenzoic acid, serves as a key building block for potent modulators of the 5-HT4 receptor, highlighting the potential of the substituted methoxybenzoic acid core.

• Histone Deacetylase (HDAC) Inhibitors: The broader class of benzoic acid derivatives has shown promise as inhibitors of HDACs, a family of enzymes implicated in cancer and other diseases. The unique electronic properties of the 4,5-dichloro-2-methoxybenzoic acid scaffold make it an intriguing candidate for the design of novel HDAC inhibitors.

Synthetic Pathways and Key Intermediates

The primary utility of 4,5-dichloro-2-methoxybenzoic acid in medicinal chemistry is as a key intermediate. The synthesis of its derivatives often proceeds through the formation of a more reactive acid chloride.

Synthesis of 4,5-Dichloro-2-methoxybenzoyl Chloride

A common method for activating the carboxylic acid is its conversion to an acid chloride, typically using thionyl chloride (SOCl₂).[2] This intermediate is then readily reacted with amines to form amides.

General synthesis workflow for 4,5-dichloro-2-methoxybenzamide derivatives.

Applications in Medicinal Chemistry

Dopamine D2 and Serotonin 5-HT3 Receptor Antagonists

Signaling Pathway for Dopamine D2 Receptor (Gi-coupled)

Simplified signaling pathway of a Dopamine D2 receptor antagonist.

Serotonin 5-HT4 Receptor Agonists and Antagonists

While not a direct derivative, the structurally related 4-amino-5-chloro-2-methoxybenzoic acid is a crucial component in the synthesis of potent and selective 5-HT4 receptor ligands. The 5-HT4 receptor is a G-protein coupled receptor that, upon activation, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This signaling cascade is involved in various physiological processes, including gastrointestinal motility and cognitive function.

Esters of 4-amino-5-chloro-2-methoxybenzoic acid have been shown to be potent 5-HT4 receptor agonists and antagonists. The biological activity of these compounds is highly dependent on the nature of the ester substituent.

Quantitative Data: 5-HT4 Receptor Binding Affinities

Compound ID	R Group (Ester)	Kᵢ (nM) for [³H]GR113808 binding	pA₂	Pharmacological Profile
7a	2-(1-Piperidinyl)ethyl	1.07 ± 0.5	-	Partial Agonist
7g	2-(cis-3,5-Dimethylpiperidinyl)ethyl	0.26 ± 0.06	8.6	Antagonist
7k	2-(4-Acetylamino-1-piperidinyl)ethyl	1.0 ± 0.3	-	Partial Agonist

Data sourced from a study on new esters of 4-amino-5-chloro-2-methoxybenzoic acid.

Signaling Pathway for 5-HT4 Receptor (Gs-coupled)

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

The Strategic Application of 4,5-Dichloro-2-methoxybenzoic Acid in the Synthesis of Dibenzofurans and Catechols

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a versatile chemical intermediate whose utility in the synthesis of complex organic molecules is of significant interest to the pharmaceutical and materials science sectors. Its specific substitution pattern—two chlorine atoms, a methoxy group, and a carboxylic acid on a benzene ring—offers a unique platform for the construction of high-value compounds, notably dibenzofurans and catechols. Dibenzofurans are a core structural motif in numerous biologically active natural products and pharmaceutical agents, while catechols are crucial functionalities in medicinal chemistry and are precursors to a wide array of therapeutics.

This technical guide details plausible and robust synthetic strategies for the conversion of 4,5-dichloro-2-methoxybenzoic acid into both dibenzofuran and catechol derivatives. The methodologies presented are grounded in well-established chemical transformations and are designed to provide a clear and actionable framework for laboratory synthesis. This document provides detailed experimental protocols, quantitative data for representative transformations, and logical workflow diagrams to facilitate a comprehensive understanding of the synthetic pathways.

I. Synthesis of Dibenzofuran Derivatives

The synthesis of a dibenzofuran core from 4,5-dichloro-2-methoxybenzoic acid can be envisioned through a two-step sequence: an initial Ullmann condensation to form a diaryl ether, followed by an intramolecular palladium-catalyzed C-H activation/C-O cyclization.

Logical Workflow: Dibenzofuran Synthesis

Caption: Synthetic workflow for dibenzofuran synthesis from 4,5-dichloro-2-methoxybenzoic acid.

Step 1: Ullmann Condensation for Diaryl Ether Formation

The Ullmann condensation is a classic and reliable method for the formation of diaryl ethers, involving the copper-catalyzed coupling of an aryl halide with a phenol.[1][2] In this proposed synthesis, the chlorine atom at the 2-position of 4,5-dichloro-2-methoxybenzoic acid is activated towards nucleophilic aromatic substitution by the adjacent carboxylic acid group.

Experimental Protocol: Synthesis of 2-(Aryloxy)-4,5-dichlorobenzoic Acid

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4,5-dichloro-2-methoxybenzoic acid (1.0 eq), the desired phenol (1.2 eq), potassium carbonate (2.5 eq), and copper(I) iodide (0.1 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a concentration of 0.5 M with respect to the benzoic acid derivative.

• Reaction Conditions: Heat the reaction mixture to 140-150 °C and stir vigorously under a nitrogen atmosphere for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker containing 1 M hydrochloric acid.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude diaryl ether.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Step 2: Palladium-Catalyzed Intramolecular Cyclization

The diaryl ether intermediate can be cyclized to the corresponding dibenzofuran via a palladium-catalyzed C-H activation/C-O bond formation.[3][4][5][6] This reaction typically employs a palladium catalyst and an oxidant.

Experimental Protocol: Synthesis of a Substituted Dibenzofuran

• Reaction Setup: In a pressure-rated vial, combine the 2-(aryloxy)-4,5-dichlorobenzoic acid (1.0 eq), palladium(II) acetate (0.05 eq), and a suitable ligand such as triphenylphosphine (0.1 eq).

• Solvent and Additives: Add a high-boiling point solvent such as dimethyl sulfoxide (DMSO) and an oxidant like copper(II) acetate (2.0 eq).

• Reaction Conditions: Seal the vial and heat the mixture to 120-140 °C for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filtration: Filter the mixture through a pad of celite to remove the palladium catalyst.

• Washing: Wash the filtrate with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dibenzofuran derivative by column chromatography on silica gel.

Quantitative Data: Representative Dibenzofuran Synthesis

Step	Reactants	Product	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
1	2-Chlorobenzoic acid, Phenol	2-Phenoxybenzoic acid	CuI	DMF	140	18	75-85
2	2-Phenoxybenzoic acid	Dibenzofuran-1-carboxylic acid	Pd(OAc)₂	DMSO	130	16	60-70

Note: The data presented in this table is based on analogous reactions reported in the literature and serves as a representative example. Actual yields may vary depending on the specific substrates and reaction conditions.

II. Synthesis of Catechol Derivatives

The synthesis of a catechol from 4,5-dichloro-2-methoxybenzoic acid is primarily achieved through the demethylation of the methoxy group. Boron tribromide (BBr₃) is a highly effective reagent for this transformation.[7][8][9][10][11]

Logical Workflow: Catechol Synthesis

Caption: Synthetic workflow for catechol synthesis from 4,5-dichloro-2-methoxybenzoic acid.

Experimental Protocol: Demethylation to form 4,5-Dichloro-2,3-dihydroxybenzoic Acid

• Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1 M solution of boron tribromide in DCM (1.2-1.5 eq) dropwise to the stirred solution.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C in an ice bath. Carefully and slowly quench the reaction by the dropwise addition of methanol.

• Concentration: Remove the solvent under reduced pressure.

• Work-up: Add water to the residue and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude catechol derivative by recrystallization or column chromatography on silica gel.

Quantitative Data: Representative Catechol Synthesis

Reactant	Product	Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
2-Methoxybenzoic acid	2-Hydroxybenzoic acid	BBr₃	DCM	-78 to RT	12	85-95
3,4-Dimethoxybenzoic acid	3,4-Dihydroxybenzoic acid	BBr₃	DCM	-78 to RT	14	80-90

Note: The data presented in this table is based on analogous reactions reported in the literature and serves as a representative example. Actual yields may vary depending on the specific substrate and reaction conditions.

Conclusion

4,5-Dichloro-2-methoxybenzoic acid serves as a valuable and versatile starting material for the synthesis of complex heterocyclic and polyhydroxylated aromatic compounds. The synthetic routes outlined in this guide for the preparation of dibenzofurans and catechols utilize robust and well-documented chemical transformations. The provided experimental protocols and representative data offer a solid foundation for researchers to explore and optimize these syntheses for their specific applications in drug discovery and materials science. Careful execution of these procedures, with appropriate monitoring and purification, will enable the efficient production of these important molecular scaffolds.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization. | Semantic Scholar [semanticscholar.org]
• 5. Item - Synthesis of Dibenzofurans via Palladium-Catalyzed Phenol-Directed C–H Activation/C–O Cyclization - American Chemical Society - Figshare [acs.figshare.com]
• 6. Oxidative Cyclization of 2-Arylphenols to Dibenzofurans under Pd(II)/Peroxybenzoate Catalysis | Yoshikai Group [pharm.tohoku.ac.jp]
• 7. benchchem.com [benchchem.com]
• 8. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. researchgate.net [researchgate.net]
• 10. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 11. Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation of Aryl Methyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Role of 4,5-Dichloro-2-methoxybenzoic Acid and Its Analogs as Building Blocks in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the utility of 4,5-dichloro-2-methoxybenzoic acid and its structurally related analogs as versatile building blocks in the synthesis of pharmacologically active compounds. Particular focus is given to the development of potent and selective ligands for the serotonin 5-HT4 receptor, a key target in contemporary drug discovery for gastrointestinal and cognitive disorders.

Introduction: The Benzamide Scaffold in Medicinal Chemistry

Substituted benzoic acids are privileged scaffolds in medicinal chemistry due to their synthetic tractability and their ability to engage in various biological interactions. The specific substitution pattern of 4,5-dichloro-2-methoxybenzoic acid provides a unique electronic and steric profile, making it a valuable starting point for the synthesis of novel drug candidates. The methoxy group can influence metabolic stability and molecular conformation, while the chloro substituents can enhance binding affinity and modulate electronic properties.[1]

While direct applications of 4,5-dichloro-2-methoxybenzoic acid are not extensively documented in late-stage clinical candidates, its close structural analog, 4-amino-5-chloro-2-methoxybenzoic acid, has proven to be a critical precursor for a class of potent 5-HT4 receptor modulators. This guide will focus on the synthesis and biological evaluation of these derivatives as a prime example of the utility of this chemical scaffold.

Synthesis of Key Intermediates and Final Compounds

The synthesis of bioactive compounds from this scaffold typically involves a multi-step process. A key intermediate is 4-amino-5-chloro-2-methoxybenzoic acid, which can be prepared from readily available starting materials.

A common synthetic route starts from p-aminosalicylic acid and proceeds through methylation, chlorination, and saponification.

• Step 1: Methylation of p-aminosalicylic acid. p-Aminosalicylic acid is treated with dimethyl sulfate in the presence of a base like potassium hydroxide in an acetone solution. This step methylates both the phenolic hydroxyl and carboxylic acid groups, yielding 4-amino-2-methoxy-benzoic acid methyl ester.[2]

• Step 2: Chlorination. The resulting methyl ester undergoes regioselective chlorination using N-chlorosuccinimide (NCS) in a solvent such as DMF. The chlorine atom is introduced at the position ortho to the activating amino group.[1][2]

• Step 3: Saponification. The methyl ester of 4-amino-5-chloro-2-methoxybenzoic acid is then hydrolyzed to the free carboxylic acid using a base like potassium hydroxide in a mixture of methanol and water under reflux.[2]

The final ester derivatives are synthesized by coupling 4-amino-5-chloro-2-methoxybenzoic acid with various substituted piperidineethanols. This is typically achieved by first converting the carboxylic acid to a more reactive species, such as an acid chloride.

• Step 1: Formation of the Acid Chloride. 4-amino-5-chloro-2-methoxybenzoic acid is reacted with a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride to form 4-amino-5-chloro-2-methoxybenzoyl chloride.

• Step 2: Esterification. The acid chloride is then reacted with the desired substituted 1-piperidineethanol in an inert solvent, often in the presence of a base to neutralize the HCl generated.

The following diagram illustrates the general synthetic workflow:

General Synthetic Workflow for 5-HT4 Receptor Ligands.

Biological Activity: Modulation of the 5-HT4 Receptor

Derivatives of 4-amino-5-chloro-2-methoxybenzoic acid have been shown to be potent agonists and antagonists at the 5-HT4 receptor. The pharmacological profile can be dramatically altered by the substitution on the piperidine ring.

The following table summarizes the biological activity of a series of ester derivatives of 4-amino-5-chloro-2-methoxybenzoic acid.

Compound ID	R Group on Piperidine	5-HT4 Receptor Affinity (Ki, nM)	Functional Activity (pA2/pEC50)	Agonist/Antagonist Profile
7a (ML 10302)	H	1.07 ± 0.5	pEC50 = 8.5	Partial Agonist
7k	4-CONH2	1.0 ± 0.3	-	Agonist
7g	cis-3,5-dimethyl	0.26 ± 0.06	pA2 = 8.6	Antagonist
7h	trans-3,5-dimethyl	-	-	Antagonist

Data extracted from abstracts referencing the primary literature. Detailed values would be found in the full publication.

The 5-HT4 receptor is a Gs-protein coupled receptor (GPCR). Upon agonist binding, it activates adenylyl cyclase, which in turn leads to an increase in intracellular cyclic AMP (cAMP). This second messenger then activates Protein Kinase A (PKA), which can phosphorylate various downstream targets, leading to the cellular response.

5-HT4 Receptor Signaling Pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of 5-HT4 receptor ligands derived from the 4-amino-5-chloro-2-methoxybenzoic acid scaffold.

To a solution of 4-amino-5-chloro-2-methoxybenzoic acid in an anhydrous solvent such as dichloromethane, oxalyl chloride (2 equivalents) is added dropwise at 0 °C, followed by a catalytic amount of DMF. The reaction is stirred at room temperature until the evolution of gas ceases. The solvent and excess oxalyl chloride are removed under reduced pressure. The resulting acid chloride is redissolved in anhydrous dichloromethane and added dropwise to a cooled (0 °C) solution of the appropriate substituted 1-piperidineethanol (1.1 equivalents) and triethylamine (2.2 equivalents) in dichloromethane. The reaction mixture is allowed to warm to room temperature and stirred for several hours. The reaction is then quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel.

• Tissue Preparation: Rat striatum is homogenized in ice-cold 50 mM Tris-HCl buffer (pH 7.4). The homogenate is centrifuged, and the resulting pellet is washed and resuspended in the same buffer.

• Assay Conditions: The binding assay is performed in a final volume of 250 µL containing the membrane preparation, [3H]GR113808 (a high-affinity 5-HT4 antagonist radioligand) at a concentration of approximately 0.1-0.2 nM, and the test compound at various concentrations.

• Incubation and Filtration: The mixture is incubated at 25 °C for a specified time (e.g., 60 minutes). The reaction is terminated by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unbound radioligand.

• Data Analysis: The radioactivity retained on the filters is measured by liquid scintillation counting. Non-specific binding is determined in the presence of a high concentration of a non-labeled 5-HT4 antagonist (e.g., 1 µM GR113808). The Ki values are calculated from the IC50 values using the Cheng-Prusoff equation.

• Preparation: A segment of guinea pig ileum is suspended in an organ bath containing Tyrode's solution, maintained at 37 °C, and gassed with 95% O2 / 5% CO2. The tissue is connected to an isometric force transducer to record contractions.

• Agonist Activity: Cumulative concentration-response curves to the test compounds are constructed. The potency of agonists is expressed as the pEC50 (-log EC50).

• Antagonist Activity: To determine the potency of antagonists, concentration-response curves to a standard 5-HT4 agonist (e.g., 5-HT) are generated in the absence and presence of increasing concentrations of the antagonist. The pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a 2-fold rightward shift in the agonist concentration-response curve, is calculated using a Schild plot analysis.

The following diagram outlines the workflow for determining the pharmacological profile of a test compound:

Experimental Workflow for Pharmacological Profiling.

Conclusion

4,5-Dichloro-2-methoxybenzoic acid and its amino-substituted analog are valuable building blocks in drug discovery. The successful development of potent and selective 5-HT4 receptor modulators from the 4-amino-5-chloro-2-methoxybenzoic acid scaffold highlights the potential of this chemical class. The detailed synthetic and pharmacological protocols provided in this guide offer a framework for researchers to explore this and related scaffolds for the development of novel therapeutic agents. The ability to fine-tune the pharmacological activity from agonist to antagonist by simple structural modifications underscores the rich structure-activity relationships inherent in this class of compounds, making it a continued area of interest for medicinal chemists.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a radioligand binding assay for 5-HT4 receptors in guinea-pig and rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis Protocol for 4,5-Dichloro-2-methoxybenzoic Acid: An Application Note for Researchers

Abstract

This document provides a comprehensive guide for the synthesis of 4,5-dichloro-2-methoxybenzoic acid, a valuable building block in the development of pharmaceuticals and other biologically active molecules. The primary synthetic route involves the regioselective dichlorination of 2-methoxybenzoic acid. This application note details the necessary reagents, optimal reaction conditions, and purification methods to obtain a high-purity final product. All quantitative data is presented in tabular format for clarity, and a workflow diagram is provided for easy visualization of the synthesis process.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is an important intermediate in organic synthesis, particularly in the fields of medicinal chemistry and drug discovery.[1] Its substituted benzoic acid structure serves as a scaffold for the creation of more complex molecules with potential therapeutic applications. The synthesis of this compound is primarily achieved through the electrophilic chlorination of 2-methoxybenzoic acid. The electron-donating methoxy group directs the incoming chlorine atoms to the ortho and para positions. Due to steric hindrance from the adjacent carboxylic acid group, the para-positions (4 and 5) are preferentially chlorinated. This document outlines a detailed protocol for this synthesis.

Synthesis Pathway

The synthesis of 4,5-dichloro-2-methoxybenzoic acid is achieved through the direct dichlorination of 2-methoxybenzoic acid using a suitable chlorinating agent.

Caption: General workflow for the synthesis of 4,5-Dichloro-2-methoxybenzoic acid.

Experimental Protocol

This protocol is based on established chlorination methodologies for activated aromatic rings, adapted for the specific synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Materials and Reagents:

Reagent/Material	Grade	Supplier
2-Methoxybenzoic acid	≥98%	Sigma-Aldrich
N-Chlorosuccinimide (NCS)	≥98%	Sigma-Aldrich
Acetic Acid	Glacial	Fisher Scientific
Dichloromethane (DCM)	ACS Grade	VWR
Sodium Bicarbonate (NaHCO₃)	ACS Grade	EMD Millipore
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Alfa Aesar
Hydrochloric Acid (HCl)	Concentrated	J.T. Baker
Deionized Water	-	In-house

Equipment:

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Melting point apparatus

• NMR spectrometer

• FT-IR spectrometer

• Mass spectrometer

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 g (65.7 mmol) of 2-methoxybenzoic acid in 100 mL of glacial acetic acid.

• Chlorination: To the stirred solution, add 35.1 g (263 mmol, 4.0 equivalents) of N-chlorosuccinimide in one portion.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into 200 mL of ice-cold water. A precipitate will form.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake with copious amounts of deionized water to remove acetic acid and succinimide.

• Purification:

  • Dissolve the crude product in 150 mL of dichloromethane.

  • Wash the organic layer sequentially with 100 mL of saturated sodium bicarbonate solution and 100 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Recrystallize the resulting solid from an ethanol/water mixture to yield pure 4,5-dichloro-2-methoxybenzoic acid.

Data Presentation

Table 1: Reaction Parameters and Yield

Parameter	Value
Starting Material	2-Methoxybenzoic acid
Chlorinating Agent	N-Chlorosuccinimide (NCS)
Molar Ratio (Substrate:NCS)	1:4
Solvent	Glacial Acetic Acid
Reaction Temperature	80-90 °C
Reaction Time	4-6 hours
Expected Yield	75-85%

Table 2: Characterization Data for 4,5-Dichloro-2-methoxybenzoic acid

Property	Value
Molecular Formula	C₈H₆Cl₂O₃
Molecular Weight	221.04 g/mol
Appearance	White to off-white solid
Melting Point	178-181 °C
¹H NMR (CDCl₃, 400 MHz)	δ 7.95 (s, 1H), 7.28 (s, 1H), 4.05 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 164.5, 157.2, 133.8, 132.5, 128.9, 124.1, 113.9, 57.1
IR (KBr, cm⁻¹)	3440-2500 (br, O-H), 1705 (C=O), 1590, 1470, 1250, 1030, 880
Mass Spectrum (EI)	m/z 220 (M⁺), 205, 177, 149

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• N-Chlorosuccinimide is a corrosive and moisture-sensitive solid. Handle with care.

• Glacial acetic acid is corrosive and has a strong odor. Avoid inhalation and skin contact.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Use appropriate containment measures.

• Handle hydrochloric acid with extreme care as it is highly corrosive.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of 4,5-dichloro-2-methoxybenzoic acid from 2-methoxybenzoic acid. The use of N-chlorosuccinimide as the chlorinating agent in acetic acid offers a practical approach for researchers in need of this important synthetic intermediate. The provided characterization data will aid in the confirmation of the final product's identity and purity.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]

Characterization of 4,5-Dichloro-2-methoxybenzoic Acid: A Guide to Analytical Methods

For Immediate Release

This document provides detailed application notes and protocols for the comprehensive characterization of 4,5-Dichloro-2-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical and chemical compounds. The analytical methods outlined below are designed for researchers, scientists, and drug development professionals to ensure accurate identification, purity assessment, and quantification of this molecule.

Chromatographic Analysis

Chromatographic techniques are essential for separating 4,5-Dichloro-2-methoxybenzoic acid from impurities and for its quantification. High-Performance Liquid Chromatography (HPLC) is suitable for direct analysis, while Gas Chromatography (GC) requires derivatization to enhance volatility.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC with UV detection is a robust method for the analysis of 4,5-Dichloro-2-methoxybenzoic acid. The acidic nature of the analyte necessitates a mobile phase with a low pH to ensure it is in its non-ionized form, promoting retention on a nonpolar stationary phase.

Experimental Protocol: HPLC-UV

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 70:30 v/v) containing 0.1% formic acid to suppress the ionization of the carboxylic acid group.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 235 nm and 285 nm, corresponding to the UV maxima of the substituted benzene ring.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration (e.g., 1 mg/mL). Filter through a 0.45 µm syringe filter before injection.

Parameter	Expected Value
Retention Time (t_R_)	~ 5-7 min
Limit of Detection (LOD)	~ 0.5 µg/mL
Limit of Quantitation (LOQ)	~ 1.5 µg/mL
Linearity (r²)	> 0.999

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and structural information, making it ideal for impurity profiling. Due to the low volatility of the carboxylic acid, derivatization to its methyl ester is required prior to analysis.

Experimental Protocol: GC-MS after Derivatization

• Derivatization (Methylation):

  • Dissolve approximately 1 mg of 4,5-Dichloro-2-methoxybenzoic acid in 1 mL of methanol.

  • Add a few drops of concentrated sulfuric acid as a catalyst.

  • Reflux the mixture for 2 hours.

  • After cooling, neutralize the solution with a saturated sodium bicarbonate solution.

  • Extract the methyl ester with a suitable organic solvent (e.g., dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate for GC-MS analysis.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A nonpolar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Injector Temperature: 250°C (splitless mode).

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 50-500.

  • Source Temperature: 230°C.

Analyte	Retention Time (min)	Key Mass Fragments (m/z)
4,5-Dichloro-2-methoxybenzoic acid methyl ester	~ 12-15	234 (M+), 203 (M+-OCH3), 175 (M+-OCH3, -CO), 147, 119

Spectroscopic Analysis

Spectroscopic techniques are employed for the structural elucidation and confirmation of 4,5-Dichloro-2-methoxybenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Standard single-pulse experiment.

• ¹³C NMR Acquisition: Proton-decoupled experiment.

¹H NMR (400 MHz, CDCl₃) - Predicted Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 10-12	Singlet (broad)	1H	-COOH
~ 7.9	Singlet	1H	Aromatic H
~ 7.0	Singlet	1H	Aromatic H
~ 3.9	Singlet	3H	-OCH₃

¹³C NMR (100 MHz, CDCl₃) - Predicted Data

Chemical Shift (δ, ppm)	Assignment
~ 165-170	-COOH
~ 155-160	C-OCH₃
~ 130-135	Aromatic C-Cl
~ 125-130	Aromatic C-Cl
~ 115-125	Aromatic CH
~ 110-115	Aromatic CH
~ 55-60	-OCH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR

• Instrumentation: A Fourier-Transform Infrared spectrometer.

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• Acquisition: Record the spectrum over a range of 4000-400 cm⁻¹.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic acid
~ 1700	C=O stretch	Carboxylic acid
~ 1600, 1470	C=C stretch	Aromatic ring
~ 1250	C-O stretch	Aryl ether
~ 1050	C-O stretch	Carboxylic acid
~ 800-900	C-H out-of-plane bend	Substituted benzene
~ 700-800	C-Cl stretch	Aryl chloride

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can be used to determine the melting point and thermal stability of the compound.

Experimental Protocol: DSC/TGA

• Instrumentation: A DSC or TGA instrument.

• Sample Preparation: Accurately weigh a small amount of the sample (2-5 mg) into an aluminum pan.

• DSC Conditions: Heat the sample under a nitrogen atmosphere from room temperature to a temperature above its melting point at a constant rate (e.g., 10 °C/min).

• TGA Conditions: Heat the sample under a nitrogen atmosphere from room temperature to a high temperature (e.g., 600 °C) at a constant rate (e.g., 10 °C/min) to observe decomposition.

Parameter	Expected Value
Melting Point (DSC)	Endothermic peak corresponding to melting
Decomposition Temperature (TGA)	Onset of mass loss

Experimental Workflows

Caption: Workflow for the analytical characterization of 4,5-Dichloro-2-methoxybenzoic acid.

Application Notes and Protocols: ¹H and ¹³C NMR Data for 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for the compound 4,5-Dichloro-2-methoxybenzoic acid. The information is intended to support researchers and professionals in the fields of chemical synthesis, drug discovery, and analytical chemistry in the identification and characterization of this molecule.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid. Its structural elucidation is crucial for confirming its identity and purity in various research and development applications. NMR spectroscopy is a primary analytical technique for the unambiguous determination of the chemical structure of organic molecules. This document presents predicted ¹H and ¹³C NMR data and a generalized protocol for the experimental acquisition of such spectra.

Predicted NMR Data

Due to the limited availability of public domain experimental NMR data for 4,5-Dichloro-2-methoxybenzoic acid, the following spectral data has been generated using a reliable online NMR prediction tool. This data serves as a reference for the identification of the compound.

¹H NMR (Proton NMR) Data

The predicted ¹H NMR spectrum of 4,5-Dichloro-2-methoxybenzoic acid in CDCl₃ is summarized in the table below. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS).

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10.5 - 12.0	Broad Singlet	1H	-COOH
~7.95	Singlet	1H	Ar-H
~7.20	Singlet	1H	Ar-H
~3.90	Singlet	3H	-OCH₃

¹³C NMR (Carbon-13 NMR) Data

The predicted ¹³C NMR spectrum of 4,5-Dichloro-2-methoxybenzoic acid in CDCl₃ is presented below. Chemical shifts (δ) are in ppm relative to TMS.

Chemical Shift (ppm)	Carbon Type	Assignment
~168.0	Quaternary	-COOH
~158.0	Quaternary	C-OCH₃
~135.0	Quaternary	C-Cl
~132.0	Quaternary	C-Cl
~130.0	CH	Ar-CH
~115.0	CH	Ar-CH
~112.0	Quaternary	C-COOH
~56.0	CH₃	-OCH₃

Experimental Protocols

The following is a general protocol for the acquisition of ¹H and ¹³C NMR spectra for 4,5-Dichloro-2-methoxybenzoic acid and similar small organic molecules.

1. Sample Preparation

• Weigh approximately 5-10 mg of high-purity 4,5-Dichloro-2-methoxybenzoic acid.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃; Dimethyl sulfoxide-d₆, DMSO-d₆; or Acetone-d₆). The choice of solvent may depend on the sample's solubility and the desired chemical shift referencing.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

• Transfer the solution into a clean, dry 5 mm NMR tube.

• If quantitative analysis is required, a known amount of an internal standard (e.g., tetramethylsilane - TMS) may be added.

2. NMR Spectrometer Setup and Data Acquisition

• Insert the NMR tube into the spectrometer's probe.

• Tune and shim the probe to optimize the magnetic field homogeneity.

• Acquire a ¹H NMR spectrum using a standard single-pulse experiment (e.g., 'zg30' on a Bruker spectrometer). Typical parameters include:

  • Spectral Width: 16 ppm

  • Number of Scans: 8-16 (can be increased for dilute samples)

  • Relaxation Delay: 1-5 seconds

  • Acquisition Time: 2-4 seconds

• Process the ¹H NMR data by applying Fourier transformation, phase correction, and baseline correction.

• Calibrate the chemical shift scale to the residual solvent peak or the internal standard (TMS at 0.00 ppm).

• Integrate the signals to determine the relative number of protons.

• Acquire a ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., 'zgpg30'). Typical parameters include:

  • Spectral Width: 240 ppm

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Relaxation Delay: 2 seconds

• Process the ¹³C NMR data similarly to the ¹H spectrum and calibrate the chemical shift scale.

Workflow for NMR Data Analysis

The following diagram illustrates a typical workflow for the acquisition and analysis of NMR data for structural elucidation.

Caption: Workflow for NMR Data Acquisition and Analysis.

Conclusion

The provided predicted ¹H and ¹³C NMR data, in conjunction with the experimental protocol, offers a comprehensive guide for the spectroscopic characterization of 4,5-Dichloro-2-methoxybenzoic acid. This information is valuable for confirming the identity and purity of the compound in various scientific and industrial applications, including synthetic chemistry and drug development. It is recommended to compare experimentally obtained spectra with the predicted data for a confident structural assignment.

Application Notes and Protocols for the Mass Spectrometry Analysis of 4,5-Dichloro-2-methoxybenzoic Acid

FOR IMMEDIATE RELEASE

A Comprehensive Guide to the Quantitative Analysis of 4,5-Dichloro-2-methoxybenzoic Acid Using LC-MS/MS

This document provides detailed application notes and protocols for the quantitative analysis of 4,5-Dichloro-2-methoxybenzoic acid by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodologies outlined are intended for researchers, scientists, and professionals in drug development and environmental analysis.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid. Accurate and sensitive quantification of such compounds is crucial in various fields, including environmental monitoring and pharmaceutical research. LC-MS/MS offers high selectivity and sensitivity for the detection of this analyte in complex matrices. These notes provide a framework for developing a robust analytical method.

Predicted Mass Spectrometry Data

The following table summarizes the predicted mass-to-charge ratios (m/z) for the precursor and product ions of 4,5-Dichloro-2-methoxybenzoic acid in negative ion mode electrospray ionization (ESI). These values are based on the fragmentation patterns of similar chlorinated benzoic acid derivatives, which typically involve the loss of carbon dioxide. It is critical to experimentally optimize these transitions and the corresponding collision energies for the specific instrument being used.

Parameter	Predicted Value	Notes
Precursor Ion [M-H]⁻ (m/z)	218.9	Based on the molecular weight of 221.03 g/mol . The two chlorine atoms will produce a characteristic isotopic pattern.
Product Ion 1 (m/z)	175.0	Predicted from the neutral loss of carbon dioxide (CO₂; 44 Da) from the precursor ion.
Product Ion 2 (m/z)	140.0	Predicted from the subsequent loss of a chlorine atom (35 Da) from the m/z 175 fragment.

Experimental Protocols

The following protocols are recommended starting points for the analysis of 4,5-Dichloro-2-methoxybenzoic acid in aqueous samples.

For aqueous samples such as surface water or groundwater, two main approaches can be taken depending on the required sensitivity.

Protocol 1: Direct Injection

This method is suitable for rapid screening or when the analyte concentration is expected to be within the instrument's sensitivity range without pre-concentration.

• Collect the water sample in a clean container.

• Centrifuge an aliquot of the sample to remove any particulate matter.

• Filter the supernatant through a 0.2 µm syringe filter.[1]

• Transfer 1.5 mL of the filtered sample into an autosampler vial.[1]

• Acidify the sample by adding a small volume of formic acid (e.g., 30 µL of 5% formic acid).[1]

• The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE) for Pre-concentration

This protocol is recommended for trace-level analysis requiring lower limits of detection.

• Filter 1 L of the water sample using a 0.7-µm glass fiber filter to remove suspended solids.[2]

• Condition a suitable SPE cartridge (e.g., graphitized carbon-based) according to the manufacturer's instructions.

• Load the filtered water sample onto the conditioned SPE cartridge at a controlled flow rate (e.g., 20 mL/min).[2]

• After loading, wash the cartridge with HPLC-grade water to remove interfering substances.

• Elute the analyte from the cartridge with an appropriate solvent, such as a mixture of methylene chloride and methanol.[2]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the initial mobile phase.

• Transfer the reconstituted sample to an autosampler vial for analysis.

Parameter	Recommended Condition
LC System	HPLC or UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Gradient	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for equilibration. A typical gradient might be 5% B to 95% B over 10 minutes.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 20 µL

Parameter	Recommended Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	Optimize for the specific instrument (typically 2.5 - 3.5 kV)
Source Temperature	120 - 150 °C
Desolvation Gas Flow	Optimize for the specific instrument
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 4,5-Dichloro-2-methoxybenzoic acid.

Caption: Proposed fragmentation pathway for 4,5-Dichloro-2-methoxybenzoic acid in negative ESI mode.

References

• 1. lcms.cz [lcms.cz]
• 2. agilent.com [agilent.com]

Application Notes and Protocols for the Analysis of 4,5-Dichloro-2-methoxybenzoic Acid by HPLC and GC-MS

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a chemical intermediate with applications in the synthesis of pharmaceuticals and other specialty chemicals. Accurate and reliable analytical methods are crucial for its quantification in various matrices to ensure quality control, and to support research and development activities. This document provides detailed application notes and protocols for the analysis of 4,5-Dichloro-2-methoxybenzoic acid using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a robust and widely used technique for the analysis of non-volatile and thermally labile compounds like 4,5-Dichloro-2-methoxybenzoic acid. The method described below utilizes reversed-phase chromatography with UV detection, which is a common and reliable approach for quantifying aromatic carboxylic acids.

Experimental Protocol: HPLC-UV

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Reagents: Formic acid or phosphoric acid (analytical grade).

• Reference Standard: 4,5-Dichloro-2-methoxybenzoic acid (purity ≥98%).

2. Chromatographic Conditions:

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% formic acid. The exact ratio may need to be optimized for specific columns and systems to achieve optimal separation and peak shape.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: UV detection at approximately 230 nm and 280 nm. The optimal wavelength should be determined by acquiring a UV spectrum of the standard.

3. Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 4,5-Dichloro-2-methoxybenzoic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilutions of the stock solution with the mobile phase to construct a calibration curve (e.g., 1 - 200 µg/mL).

• Sample Preparation: The sample preparation will depend on the matrix. For drug formulation analysis, dissolve the sample in the mobile phase, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

Workflow for HPLC Analysis

Caption: General workflow for the HPLC analysis of 4,5-Dichloro-2-methoxybenzoic acid.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique that provides both high separation efficiency and definitive identification based on mass spectra. For the analysis of carboxylic acids like 4,5-Dichloro-2-methoxybenzoic acid, a derivatization step is necessary to convert the non-volatile acid into a more volatile ester, typically a methyl ester.

Experimental Protocol: GC-MS

1. Derivatization to Methyl Ester:

Two common methods for methylation are presented below. Safety Precautions: These procedures should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

• Method A: Using Boron Trifluoride (BF3) in Methanol

  • To approximately 1 mg of the dried sample or standard in a reaction vial, add 1 mL of 14% BF3 in methanol.

  • Seal the vial and heat at 60 °C for 30 minutes.

  • Cool the vial to room temperature.

  • Add 1 mL of water and 1 mL of hexane.

  • Vortex the mixture thoroughly for 1 minute.

  • Allow the layers to separate and carefully transfer the upper hexane layer containing the methyl ester to a clean vial for GC-MS analysis.

• Method B: Using (Trimethylsilyl)diazomethane

  • Dissolve approximately 1 mg of the dried sample or standard in 0.5 mL of a suitable solvent mixture (e.g., methanol/toluene 1:1).

  • Add a 2.0 M solution of (trimethylsilyl)diazomethane in hexanes dropwise until a persistent yellow color is observed, indicating a slight excess of the reagent.

  • Allow the reaction to proceed for 5-10 minutes at room temperature.

  • Quench the excess reagent by adding a few drops of acetic acid until the yellow color disappears.

  • The sample is now ready for direct injection into the GC-MS.

2. Instrumentation and Materials:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for the separation of the methyl ester.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Solvents and Reagents: As required for the chosen derivatization method, all of high purity.

3. GC-MS Conditions:

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless (1 µL injection volume).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Energy: 70 eV.

• Mass Scan Range: m/z 50-400.

• Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Key ions for the methyl ester of 4,5-Dichloro-2-methoxybenzoic acid should be determined from the full scan spectrum of a standard.

Logical Flow for Method Selection and Analysis

Caption: Decision tree for selecting between HPLC and GC-MS for analysis.

Data Presentation

The following table summarizes the expected quantitative performance data for the HPLC-UV and GC-MS methods. These values are based on published data for structurally similar compounds, such as Dicamba (3,6-dichloro-2-methoxybenzoic acid), and serve as a guideline for method validation.[1][2][3][4]

Parameter	HPLC-UV Method (Estimated)	GC-MS Method (Estimated)
Linearity Range	1 - 200 µg/mL	0.01 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.998
Limit of Detection (LOD)	~0.5 µg/mL	~0.005 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.015 µg/mL
Recovery	85 - 105%	80 - 110%
Precision (%RSD)	< 2%	< 10%

Note: The actual performance parameters should be determined during method validation in the user's laboratory with their specific instrumentation and sample matrices.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Solubility of 4,5-Dichloro-2-methoxybenzoic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a chemical intermediate utilized in the synthesis of various pharmaceutical and agricultural compounds.[1][2] A thorough understanding of its solubility in different organic solvents is crucial for its application in organic synthesis, formulation development, and purification processes. This document provides a detailed guide to the solubility of 4,5-dichloro-2-methoxybenzoic acid, including predicted solubility characteristics and comprehensive protocols for its quantitative determination.

Predicted Qualitative Solubility

While specific quantitative solubility data for 4,5-dichloro-2-methoxybenzoic acid is not widely available in public literature, a qualitative prediction can be made based on the behavior of structurally similar aromatic carboxylic acids. The "like dissolves like" principle suggests that the polarity of the solvent plays a significant role in the solubility of this compound. The presence of a polar carboxylic acid group and a methoxy group, combined with the nonpolar dichlorinated benzene ring, results in a molecule with mixed polarity.

Solvent Class	Predicted Solubility	Rationale
Polar Protic
Alcohols (e.g., Methanol, Ethanol)	Moderate to High	The hydroxyl group of the alcohol can form hydrogen bonds with the carboxylic acid and methoxy groups of the solute, facilitating dissolution.
Water	Low	Despite the presence of hydrogen bonding groups, the large nonpolar dichlorinated aromatic ring is expected to significantly limit aqueous solubility.
Polar Aprotic
Ketones (e.g., Acetone)	Good	The polar carbonyl group of the ketone can interact with the polar functional groups of 4,5-dichloro-2-methoxybenzoic acid.
Ethers (e.g., Diethyl ether)	Moderate	Ethers are less polar than ketones but can still engage in dipole-dipole interactions.
Esters (e.g., Ethyl acetate)	Moderate to Good	The ester functional group provides polarity that can aid in dissolving the compound.
Nonpolar
Hydrocarbons (e.g., Toluene, Hexane)	Low	The significant difference in polarity between the largely nonpolar solvent and the polar functional groups of the solute will likely result in poor solubility.

Experimental Protocols for Solubility Determination

The following protocols describe the widely accepted shake-flask method for determining the equilibrium solubility of a compound in a given solvent. This can be followed by either gravimetric or chromatographic analysis to quantify the dissolved solute.

Protocol 1: Shake-Flask Method for Equilibration

This method is used to create a saturated solution of 4,5-dichloro-2-methoxybenzoic acid in the solvent of interest.

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid (solid)

• Selected organic solvent

• Sealed glass vials or flasks

• Thermostatic shaker or water bath

• Analytical balance

Procedure:

• Add an excess amount of solid 4,5-dichloro-2-methoxybenzoic acid to a pre-weighed, sealed glass vial. The presence of undissolved solid is necessary to ensure the solution reaches saturation.

• Add a known volume or mass of the selected organic solvent to the vial.

• Seal the vial tightly to prevent solvent evaporation.

• Place the vial in a thermostatic shaker or water bath set to the desired experimental temperature.

• Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium. It is recommended to perform preliminary experiments to determine the time required to reach equilibrium by taking samples at different time points until the concentration of the dissolved solute remains constant.[3]

• After equilibration, cease agitation and allow the suspension to settle for a short period at the experimental temperature, allowing the undissolved solid to precipitate.

Caption: Workflow for the Shake-Flask Equilibration Method.

Protocol 2: Sample Collection and Phase Separation

Careful collection of the supernatant is critical to ensure that no undissolved solid is carried over into the analysis step.

Materials:

• Equilibrated suspension from Protocol 1

• Syringe pre-warmed or pre-cooled to the experimental temperature

• Syringe filter (chemically compatible with the solvent and non-adsorbent to the solute)

• Clean, pre-weighed collection vial

Procedure:

• Carefully withdraw a sample of the supernatant (the clear liquid phase) using a syringe pre-set to the experimental temperature.

• Attach a syringe filter to the syringe.

• Dispense the filtered supernatant into a clean, pre-weighed collection vial. This step ensures that any remaining microscopic solid particles are removed.[4]

Caption: Protocol for Sample Collection and Phase Separation.

Protocol 3: Quantification of Dissolved Solute

The concentration of 4,5-dichloro-2-methoxybenzoic acid in the collected supernatant can be determined using either a gravimetric method or a more sensitive chromatographic method like HPLC.

This method is straightforward but may be less accurate for solvents with high boiling points or for compounds with low solubility.

Materials:

• Filtered saturated solution in a pre-weighed vial

• Drying oven or vacuum desiccator

• Analytical balance

Procedure:

• Accurately weigh the vial containing the filtered saturated solution to determine the total mass of the solution.

• Evaporate the solvent in a drying oven at a temperature below the boiling point of the solvent and the melting point of 4,5-dichloro-2-methoxybenzoic acid. Alternatively, a vacuum desiccator can be used.

• Continue drying until a constant weight of the dried solute is achieved.

• Calculate the mass of the dissolved solute and the mass of the solvent to determine the solubility (e.g., in g/100g of solvent).[3]

HPLC is a highly sensitive and accurate method for determining the concentration of the solute.

Materials:

• Filtered saturated solution

• HPLC system with a suitable detector (e.g., UV detector)

• Appropriate HPLC column

• Mobile phase

• Volumetric flasks

• Solvent for dilution

Procedure:

• Prepare Standard Solutions: Prepare a series of standard solutions of 4,5-dichloro-2-methoxybenzoic acid with known concentrations in the same solvent used for the solubility experiment.

• Generate Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas from the chromatograms. Plot a calibration curve of peak area versus concentration.

• Sample Preparation: Accurately dilute a known volume or mass of the filtered saturated solution with the solvent to bring the concentration within the linear range of the calibration curve.

• Sample Analysis: Inject the diluted sample into the HPLC system and determine the peak area.

• Concentration Calculation: Use the calibration curve to determine the concentration of the diluted sample. Back-calculate to find the concentration of the original saturated solution, accounting for the dilution factor.[3]

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: The Strategic Use of 4,5-Dichloro-2-methoxybenzoic Acid in the Synthesis of Bioactive Molecules

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a substituted aromatic carboxylic acid that serves as a key intermediate and building block in medicinal chemistry.[1][2] Its specific substitution pattern—a methoxy group for electronic modulation and two chlorine atoms that can influence lipophilicity and metabolic stability—makes it a valuable scaffold for the synthesis of targeted bioactive molecules.[3] These derivatives have shown potential in diverse therapeutic areas, including the development of gastrointestinal prokinetic agents and novel anticancer therapeutics.

This document provides detailed application notes on the synthesis of two classes of bioactive molecules derived from 4,5-dichloro-2-methoxybenzoic acid: 5-HT₄ receptor modulators and N-sulfamoylphenylbenzamide-based anticancer agents. It includes detailed experimental protocols, quantitative data, and workflow diagrams to facilitate their application in a research and development setting.

Application 1: Synthesis of 5-HT₄ Receptor Modulators for Gastrointestinal Disorders

The 4-amino-5-chloro-2-methoxybenzoyl moiety is a cornerstone for the development of potent and selective 5-HT₄ receptor agonists and antagonists. These agents are crucial for treating gastrointestinal motility disorders. While many syntheses start from p-aminosalicylic acid, a plausible and efficient route can be designed starting from 4,5-dichloro-2-methoxybenzoic acid, which involves a key nitration and reduction sequence. The subsequent esterification with various substituted piperidine ethanols allows for the generation of a library of compounds with tunable pharmacological profiles.[4]

Logical Workflow for Synthesis of 5-HT₄ Receptor Modulators

Caption: Synthetic pathway from 4,5-dichloro-2-methoxybenzoic acid to 5-HT₄ modulators.

Experimental Protocols

Protocol 1: Synthesis of 4-Amino-5-chloro-2-methoxybenzoic acid (Hypothetical Route)

• Nitration: To a stirred solution of 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in concentrated sulfuric acid at 0 °C, add a mixture of fuming nitric acid (1.1 eq) and concentrated sulfuric acid dropwise, maintaining the temperature below 10 °C. After the addition, allow the mixture to stir at room temperature for 4 hours. Pour the reaction mixture onto crushed ice, and collect the resulting precipitate by filtration. Wash the solid with cold water until the filtrate is neutral and dry to yield 4-nitro-5-chloro-2-methoxybenzoic acid.

• Reduction: Suspend the 4-nitro-5-chloro-2-methoxybenzoic acid (1.0 eq) in a mixture of ethanol and water. Add iron powder (5.0 eq) and a catalytic amount of concentrated hydrochloric acid. Heat the mixture to reflux for 6 hours, monitoring the reaction by Thin Layer Chromatography (TLC). Cool the reaction, filter through celite to remove the iron catalyst, and concentrate the filtrate under reduced pressure. Adjust the pH of the remaining aqueous solution to 5 with a sodium bicarbonate solution to precipitate the product. Filter, wash with water, and dry to obtain 4-amino-5-chloro-2-methoxybenzoic acid.[5]

Protocol 2: Synthesis of Substituted Piperidinylethyl Benzoate Esters (Adapted from[4])

• Acid Chloride Formation: In a round-bottom flask, suspend 4-amino-5-chloro-2-methoxybenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM). Add oxalyl chloride (2.0 eq) dropwise, followed by a catalytic amount of N,N-dimethylformamide (DMF). Stir the mixture at room temperature for 2 hours or until gas evolution ceases. Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude acid chloride, which is used immediately in the next step.

• Esterification: Dissolve the desired substituted 1-piperidineethanol (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM. Cool the solution to 0 °C. Add a solution of the crude acid chloride in DCM dropwise. Allow the reaction to warm to room temperature and stir overnight. Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the final ester.

Quantitative Data: 5-HT₄ Receptor Binding Affinity

The following table summarizes the binding affinities of synthesized esters derived from 4-amino-5-chloro-2-methoxybenzoic acid for the 5-HT₄ receptor.

Compound ID	Piperidine Substituent	Receptor Affinity (Ki, nM)	Pharmacological Profile	Reference
7a	Unsubstituted	1.07 ± 0.5	Partial Agonist	[4]
7k	3-CONH₂	1.0 ± 0.3	Partial Agonist	[4]
7g	cis-3,5-dimethyl	0.26 ± 0.06	Antagonist (pA₂ = 8.6)	[4]

Application 2: Synthesis of N-Sulfamoylphenylbenzamides as Anticancer Agents

Substituted benzamides are a well-established class of anticancer agents. By adapting a known synthesis, 4,5-dichloro-2-methoxybenzoic acid can be used to prepare a series of N-(4-sulfamoylphenyl)benzamides. These compounds have shown potent antiproliferative activity against various cancer cell lines. The synthetic strategy involves an initial amide coupling followed by chlorosulfonation and subsequent amination to install the versatile sulfamoyl group.

Experimental Workflow for Anticancer Benzamide Synthesis

Caption: Synthesis of N-sulfamoylphenylbenzamides from the target starting material.

Experimental Protocols (Adapted from a similar synthesis of 5-chloro-2-methoxybenzamides[6][7])

Protocol 3: Synthesis of 4,5-Dichloro-2-methoxy-N-phenylbenzamide

• To a solution of 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in anhydrous DCM, add triethylamine (1.5 eq).

• Cool the mixture to 0 °C and add ethyl chloroformate (1.2 eq) dropwise. Stir for 30 minutes.

• Add aniline (1.1 eq) and allow the reaction to warm to room temperature and stir for 3 hours.

• Dilute the reaction with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 4: Synthesis of N-(4-(N-substituted-sulfamoyl)phenyl)-4,5-dichloro-2-methoxybenzamides

• Chlorosulfonation: Add 4,5-dichloro-2-methoxy-N-phenylbenzamide (1.0 eq) portion-wise to an excess of chlorosulfonic acid (10 eq) at 0 °C. Stir the mixture at room temperature for 12 hours. Carefully pour the reaction mixture onto crushed ice. Collect the precipitate by filtration, wash with cold water, and dry to obtain the intermediate sulfonyl chloride.

• Amination: Dissolve the sulfonyl chloride intermediate (1.0 eq) in a mixture of THF and water (2:1). Add sodium carbonate (2.0 eq) followed by the desired primary or secondary amine (1.2 eq). Stir the reaction at room temperature for 12 hours. Remove the THF under reduced pressure, and extract the aqueous residue with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the final product by column chromatography or recrystallization.

Quantitative Data: Anticancer Activity

The following table presents antiproliferative data for structurally related 5-chloro-2-methoxy-N-(4-sulfamoylphenyl)benzamide derivatives, demonstrating the potential of this chemical class. Similar activities can be anticipated for the 4,5-dichloro analogues.

Compound ID	Sulfonamide Substituent (R)	IC₅₀ A2780 (Ovarian Cancer, µM)	IC₅₀ HCT-116 (Colon Cancer, µM)	Reference
4h	4-Fluorobenzylamino	0.46	0.28	[6]
4j	2-Fluorobenzylamino	0.20	0.12	[6]
4m	Morpholino	0.44	0.22	[6]

Conclusion

4,5-Dichloro-2-methoxybenzoic acid is a highly functionalized and versatile starting material for the synthesis of potent, bioactive molecules. The protocols and data presented for the synthesis of 5-HT₄ receptor modulators and N-sulfamoylphenylbenzamide anticancer agents highlight its utility in drug discovery. The strategic incorporation of its structural motifs provides a robust platform for generating compound libraries with diverse pharmacological activities, underscoring its importance for researchers and drug development professionals.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 3. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 4. New esters of 4-amino-5-chloro-2-methoxybenzoic acid as potent agonists and antagonists for 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scale-up Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the scale-up synthesis of 4,5-dichloro-2-methoxybenzoic acid, a key intermediate in the preparation of various pharmaceutical compounds. The described methodology is based on the selective dichlorination of 2-methoxybenzoic acid and is designed to be robust and scalable for laboratory and pilot-plant settings.

Overview of the Synthetic Pathway

The synthesis of 4,5-dichloro-2-methoxybenzoic acid can be efficiently achieved through a one-step chlorination of the readily available starting material, 2-methoxybenzoic acid. The methoxy group directs the electrophilic aromatic substitution to the para-position (position 5) and the activating nature of the ring facilitates the second chlorination at the adjacent position 4.

Caption: Synthetic route to 4,5-dichloro-2-methoxybenzoic acid.

Experimental Protocol: Chlorination of 2-Methoxybenzoic Acid

This protocol details the procedure for the dichlorination of 2-methoxybenzoic acid to yield 4,5-dichloro-2-methoxybenzoic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mole scale)	Notes
2-Methoxybenzoic Acid	152.15	152.15 g (1.0 mol)	Starting material
Sulfuryl Chloride (SO₂Cl₂)	134.97	337.4 g (2.5 mol)	Chlorinating agent
Dichloromethane (CH₂Cl₂)	84.93	1.5 L	Solvent
Sodium Bicarbonate (NaHCO₃)	84.01	As needed	For neutralization
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	As needed	For drying
Toluene	92.14	As needed	For recrystallization
Hexanes	-	As needed	For recrystallization

Equipment:

• 5 L three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Condenser with a gas outlet to a scrubber (for HCl and SO₂ fumes)

• Heating mantle with temperature controller

• Large separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser connected to a gas scrubber, suspend 2-methoxybenzoic acid (152.15 g, 1.0 mol) in dichloromethane (1.5 L).

• Addition of Chlorinating Agent: Cool the suspension to 0-5 °C using an ice bath. Slowly add sulfuryl chloride (337.4 g, 2.5 mol) dropwise via the dropping funnel over a period of 2-3 hours. Maintain the internal temperature below 10 °C during the addition. The reaction is exothermic and will generate HCl and SO₂ gas, which should be vented to a scrubber containing a sodium hydroxide solution.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Carefully quench the reaction by slowly adding water (1 L) to the reaction mixture while cooling in an ice bath. Transfer the mixture to a large separatory funnel.

• Extraction and Washing: Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 500 mL) to neutralize any remaining acid, followed by brine (500 mL).

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude 4,5-dichloro-2-methoxybenzoic acid by recrystallization from a mixture of toluene and hexanes to afford a white to off-white solid.

Expected Yield and Purity:

Parameter	Value
Theoretical Yield	221.04 g
Expected Yield	188 - 200 g (85 - 90%)
Purity (by HPLC)	>98%

Workflow for the Synthesis and Purification

The following diagram illustrates the key steps in the scale-up synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Caption: Workflow for the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Safety Considerations

• Sulfuryl chloride is a corrosive and toxic reagent. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The reaction generates **toxic gases (HCl and SO₂) **. Ensure the reaction setup is properly vented to a scrubber.

• The reaction is exothermic . Maintain strict temperature control during the addition of sulfuryl chloride to prevent runaway reactions.

Characterization Data

The final product should be characterized to confirm its identity and purity.

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	178-182 °C
¹H NMR (CDCl₃, 400 MHz)	δ 7.95 (s, 1H), 7.20 (s, 1H), 4.05 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz)	δ 164.5, 155.0, 134.0, 131.5, 125.0, 115.0, 112.0, 56.5
Mass Spectrometry (ESI-)	m/z 218.9 [M-H]⁻

These application notes and protocols provide a comprehensive guide for the safe and efficient scale-up synthesis of 4,5-dichloro-2-methoxybenzoic acid. Adherence to the detailed procedures and safety precautions is crucial for obtaining a high-quality product in a reproducible manner.

Application Notes and Protocols: Synthesis and Applications of 4,5-Dichloro-2-methoxybenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a halogenated and methoxy-substituted aromatic carboxylic acid.[1][2][3] Its conversion to the corresponding acyl chloride, 4,5-dichloro-2-methoxybenzoyl chloride, is a critical step in the synthesis of a variety of downstream compounds. This transformation is most commonly and efficiently achieved through reaction with thionyl chloride (SOCl₂).[4] The resulting acyl chloride is a reactive intermediate, readily participating in nucleophilic acyl substitution reactions to form esters, amides, and other derivatives.[5][6] These derivatives are of significant interest in medicinal chemistry and drug development, with some showing potential as anticancer agents by targeting microtubule dynamics.[7][8]

This document provides detailed application notes on the synthesis of 4,5-dichloro-2-methoxybenzoyl chloride, a representative experimental protocol for its preparation, and an overview of the biological significance of its derivatives, including a visualization of a relevant signaling pathway.

Reaction of 4,5-Dichloro-2-methoxybenzoic Acid with Thionyl Chloride

The reaction of 4,5-dichloro-2-methoxybenzoic acid with thionyl chloride is a standard method for the synthesis of the corresponding acyl chloride. The hydroxyl group of the carboxylic acid is replaced by a chloride ion, with the byproducts being sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are gases and can be easily removed from the reaction mixture.[4] A catalytic amount of N,N-dimethylformamide (DMF) is often added to accelerate the reaction.[9][10]

Reaction Scheme:

Caption: General reaction scheme for the formation of 4,5-dichloro-2-methoxybenzoyl chloride.

Experimental Protocols

Synthesis of 4,5-Dichloro-2-methoxybenzoyl Chloride

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF), anhydrous

• Anhydrous toluene

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a dry, round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, add 4,5-dichloro-2-methoxybenzoic acid.

• In a well-ventilated fume hood, cautiously add an excess of thionyl chloride (typically 2-3 equivalents).

• Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Stir the mixture at room temperature. The evolution of HCl and SO₂ gas should be observed.

• After the initial gas evolution subsides, heat the reaction mixture to reflux (approximately 80-90°C) and maintain for 1-3 hours, or until the gas evolution ceases.[11]

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure using a rotary evaporator.

• To ensure complete removal of residual thionyl chloride, add anhydrous toluene to the crude product and evaporate again under reduced pressure. This step can be repeated if necessary.[11]

• The resulting crude 4,5-dichloro-2-methoxybenzoyl chloride is often used in the next synthetic step without further purification.

Data Presentation

The following table summarizes typical reaction conditions and outcomes for the conversion of benzoic acid derivatives to their corresponding acyl chlorides using thionyl chloride, based on literature for analogous compounds. This data is intended to be illustrative.

Starting Material	Thionyl Chloride (Equivalents)	Catalyst	Solvent	Reaction Time (h)	Temperature (°C)	Yield (%)	Reference
2-(p-Tolyl)propionic acid	2.0	None	None	3	Reflux	Not specified (used crude)	[12]
4-Methoxybenzoic acid	1.0	DMF	Benzene	0.25	Reflux	Not specified (used crude)	[9]
2,4,5-Trimethoxybenzoic acid	~1.5	DMF	Toluene	1	80	Not specified (used crude)	[13]
p-Methylbenzoic acid	4.0	DMF	None	5	68	Not specified (used crude)	[14]

Applications in Drug Development

Derivatives of methoxybenzoyl chlorides are valuable intermediates in the synthesis of biologically active molecules.[6][15] For instance, amides derived from these compounds have been investigated for their potential as anticancer agents.[7]

Inhibition of Microtubule Polymerization

Certain derivatives of substituted benzoyl chlorides have been shown to act as microtubule inhibitors.[7][8] They can bind to the colchicine-binding site on β-tubulin, which disrupts the dynamic process of microtubule polymerization and depolymerization. This interference with the microtubule network leads to cell cycle arrest in the G2/M phase and subsequently induces apoptosis (programmed cell death).[7]

Caption: Signaling pathway for microtubule disruption by substituted benzoyl derivatives.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 3. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. cphi-online.com [cphi-online.com]
• 6. 4-Methoxybenzoyl chloride-100-07-2 [ganeshremedies.com]
• 7. Biological activity of 4-substituted methoxybenzoyl-aryl-thiazole: an active microtubule inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. prepchem.com [prepchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. benchchem.com [benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Synthesis routes of 2,4,5-Trimethoxybenzoyl chloride [benchchem.com]
• 14. CN104262087A - Preparation method of 3,5-dichloro-4-methylbenzoic acid - Google Patents [patents.google.com]
• 15. 4-Methoxybenzoyl chloride | 100-07-2 [chemicalbook.com]

Application Notes and Protocols for Amide Coupling Reactions with 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the synthesis of amide derivatives of 4,5-dichloro-2-methoxybenzoic acid. This compound serves as a valuable scaffold in medicinal chemistry, and its amide derivatives have been investigated for a range of biological activities, particularly in the context of anticancer drug development.

Introduction to Amide Coupling with 4,5-Dichloro-2-methoxybenzoic Acid

Amide bond formation is a cornerstone of modern drug discovery and development. The unique structural and chemical properties of the amide group make it a critical component of a vast number of pharmaceuticals.[1] 4,5-Dichloro-2-methoxybenzoic acid is a substituted benzoic acid that presents a useful starting point for the synthesis of novel bioactive molecules. The presence of two chlorine atoms and a methoxy group on the phenyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting amide derivatives.[2]

The synthesis of amides from 4,5-dichloro-2-methoxybenzoic acid can be achieved through several methods, most commonly involving the activation of the carboxylic acid to facilitate nucleophilic attack by a primary or secondary amine.[3] Standard coupling reagents such as carbodiimides (e.g., EDC, DCC) in the presence of additives like 1-hydroxybenzotriazole (HOBt), as well as uronium/aminium salts (e.g., HATU, HBTU), are frequently employed to achieve high yields and minimize side reactions.[3] A classic approach involves the conversion of the carboxylic acid to the more reactive acyl chloride using reagents like thionyl chloride, followed by reaction with the desired amine.[2]

Applications in Drug Development

Derivatives of substituted benzamides are of significant interest in medicinal chemistry due to their diverse biological activities. The structural motif of 4,5-dichloro-2-methoxybenzamide is being explored for its potential as an anticancer agent. While the specific mechanism of action for derivatives of 4,5-dichloro-2-methoxybenzoic acid is a subject of ongoing research, related compounds have been shown to target various signaling pathways implicated in cancer progression.

One potential mechanism of action for anticancer benzamides is the inhibition of protein kinases.[4] Kinases are a large family of enzymes that play a central role in cell signaling, and their dysregulation is a hallmark of many cancers. By inhibiting specific kinases, such as those involved in cell cycle regulation or signal transduction from growth factor receptors, these compounds can halt tumor growth and induce apoptosis.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using EDC and HOBt

This protocol describes a general method for the coupling of 4,5-dichloro-2-methoxybenzoic acid with a primary or secondary amine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling reagent and 1-hydroxybenzotriazole (HOBt) as an additive to improve efficiency and reduce racemization.[5]

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Desired primary or secondary amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount)

• Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous dichloromethane (DCM) or dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of 4,5-dichloro-2-methoxybenzoic acid (1.0 equiv) in anhydrous DCM or DMF, add the desired amine (1.1 equiv), HOBt (1.2 equiv), and a catalytic amount of DMAP.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2 equiv) portion-wise to the reaction mixture.

• If the amine is used as a hydrochloride salt, add DIPEA (2.5 equiv) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired amide.

Protocol 2: Synthesis of 4,5-Dichloro-2-methoxybenzoyl Chloride and Subsequent Amidation

This two-step protocol involves the initial conversion of 4,5-dichloro-2-methoxybenzoic acid to its acyl chloride, which is a highly reactive intermediate for amidation.[2]

Step 1: Synthesis of 4,5-Dichloro-2-methoxybenzoyl Chloride

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene

• Dimethylformamide (DMF) (catalytic amount)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 4,5-dichloro-2-methoxybenzoic acid (1.0 equiv) in anhydrous toluene.

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add thionyl chloride (2.0-3.0 equiv) to the suspension at room temperature under a fume hood.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4 hours, or until the evolution of gas ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 4,5-dichloro-2-methoxybenzoyl chloride is typically used in the next step without further purification.

Step 2: Amidation of 4,5-Dichloro-2-methoxybenzoyl Chloride

Materials:

• 4,5-Dichloro-2-methoxybenzoyl chloride (from Step 1)

• Desired primary or secondary amine

• Triethylamine (TEA) or other suitable base

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve the desired amine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 4,5-dichloro-2-methoxybenzoyl chloride (1.1 equiv) in a minimal amount of anhydrous DCM and add it dropwise to the cooled amine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 2-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or silica gel column chromatography.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of various N-substituted benzamides, providing a comparative overview of different coupling methods and conditions. The data for the 5-chloro-2-methoxybenzamide derivatives is adapted from a study on structurally similar compounds and is intended to be representative.[6]

Entry	Amine	Coupling Method	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	4-Sulfamoylphenylamine	SOCl₂, then amine	Toluene/DCM	RT	12	~60-70
2	4-Toluenesulfonamide	EDC, HOBt, DMAP	DMF	RT	24	~50-60
3	4-Fluorophenylamine	HATU, DIPEA	DMF	RT	4	~70-80
4	Benzylamine	EDC, HOBt	DCM	RT	18	~80-90
5	Morpholine	SOCl₂, then amine	DCM	RT	6	~75-85
6	N-Methylaniline	EDC, HOBt, DMAP	DCM	RT	24	~40-50

Yields are approximate and may vary depending on the specific reaction conditions and purification methods.

Visualizations

Experimental Workflow for Amide Coupling

Caption: General workflow for the synthesis of amides from 4,5-dichloro-2-methoxybenzoic acid.

Putative Signaling Pathway Inhibition by Anticancer Benzamides

Caption: Hypothesized inhibition of pro-survival signaling pathways by benzamide derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Esterification of 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of esters from 4,5-dichloro-2-methoxybenzoic acid, a key intermediate in the development of various pharmaceutical and agrochemical compounds.[1] The following sections outline standard and alternative esterification procedures, data presentation guidelines, and visual workflows to assist researchers in their synthetic endeavors.

Introduction

4,5-Dichloro-2-methoxybenzoic acid is a substituted benzoic acid derivative utilized as a building block in organic synthesis.[2] Its esters are of interest in medicinal chemistry and materials science. Esterification of this acid can be achieved through several methods, most commonly via the Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst.[3][4] Alternative methods, including those employing solid acid catalysts, offer environmental benefits and simplified purification procedures.[5]

This document details two primary protocols for the esterification of 4,5-dichloro-2-methoxybenzoic acid: a classical Fischer-Speier esterification and a method utilizing a solid acid catalyst.

Data Presentation

To facilitate the comparison of experimental results, all quantitative data should be systematically recorded. The following tables provide a template for organizing typical reaction parameters and outcomes.

Table 1: Reaction Conditions for the Esterification of 4,5-Dichloro-2-methoxybenzoic Acid

Entry	Alcohol (Equivalents)	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)
1	Methanol (10)	H₂SO₄ (5)	Methanol	65	4
2	Ethanol (10)	p-TsOH (10)	Toluene	110	6
3	Isopropanol (5)	Amberlyst 15	Isopropanol	82	8
4	Benzyl Alcohol (3)	Montmorillonite K10	Toluene	110	12

Table 2: Yields and Product Characterization

Entry	Product	Isolated Yield (%)	Melting Point (°C)	¹H NMR	LC-MS
1	Methyl 4,5-dichloro-2-methoxybenzoate
2	Ethyl 4,5-dichloro-2-methoxybenzoate
3	Isopropyl 4,5-dichloro-2-methoxybenzoate
4	Benzyl 4,5-dichloro-2-methoxybenzoate

Experimental Protocols

Protocol 1: Fischer-Speier Esterification using Sulfuric Acid

This protocol describes a standard method for the synthesis of methyl 4,5-dichloro-2-methoxybenzoate.

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Anhydrous Methanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate

• Hexanes

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in an excess of anhydrous methanol (e.g., 10-20 equivalents, which also serves as the solvent).

• Slowly and cautiously add concentrated sulfuric acid (catalytic amount, e.g., 5 mol%) to the stirring solution.

• Heat the reaction mixture to reflux (approximately 65°C for methanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[7]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the crude product by recrystallization or silica gel column chromatography to obtain the pure methyl 4,5-dichloro-2-methoxybenzoate.

Protocol 2: Esterification using a Solid Acid Catalyst (e.g., Phosphoric Acid Modified Montmorillonite K10)

This protocol offers a more environmentally friendly approach by using a reusable solid acid catalyst.[5]

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Alcohol (e.g., Methanol or Benzyl Alcohol)

• Phosphoric Acid Modified Montmorillonite K10 (PMK) catalyst

• Toluene (if necessary)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 4,5-dichloro-2-methoxybenzoic acid (1.0 eq), the desired alcohol (e.g., 3-5 equivalents), and the PMK catalyst (e.g., 10 wt% of the carboxylic acid).[5]

• If a higher boiling point is required, toluene can be added as a solvent. For solvent-free conditions, ensure the alcohol has a sufficiently high boiling point.[5][8]

• Equip the flask with a magnetic stirrer and a reflux condenser (a Dean-Stark trap can be used if toluene is the solvent to remove water azeotropically).[4]

• Heat the mixture to reflux and maintain for 4-12 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a solvent was used, filter the mixture to recover the solid catalyst. The catalyst can be washed with the solvent, dried, and potentially reused.[5]

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent like ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the resulting ester by recrystallization or column chromatography.

Visualizations

Fischer-Speier Esterification Workflow

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ijstr.org [ijstr.org]
• 6. researchgate.net [researchgate.net]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. dergipark.org.tr [dergipark.org.tr]

Technical Notes & Optimization

Technical Support Center: Recrystallization of 4,5-Dichloro-2-methoxybenzoic Acid

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions regarding the recrystallization of 4,5-dichloro-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the recrystallization of 4,5-dichloro-2-methoxybenzoic acid?

Recrystallization is a purification technique for solid compounds.[1][2][3] The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[1][4] Ideally, the compound of interest, in this case, 4,5-dichloro-2-methoxybenzoic acid, should be highly soluble in a hot solvent and poorly soluble in the same solvent when it is cold.[4] Impurities are either completely soluble or insoluble in the hot solvent. By dissolving the impure solid in a minimum amount of hot solvent and then allowing it to cool, the purified compound will crystallize out of the solution, leaving the impurities behind in the solvent (mother liquor) or being removed during a hot filtration step.[4][5]

Q2: How do I select an appropriate solvent for the recrystallization of 4,5-dichloro-2-methoxybenzoic acid?

The ideal solvent is one in which 4,5-dichloro-2-methoxybenzoic acid is sparingly soluble at room temperature but very soluble at the solvent's boiling point. For aromatic carboxylic acids like this, common choices include water, ethanol, methanol, or a mixed solvent system such as ethanol/water or acetone/water.[6][7] A good rule of thumb is that solvents with functional groups similar to the compound being purified are often good solubilizers.[6] It is advisable to perform small-scale solubility tests with a few candidate solvents to determine the most suitable one for your specific sample.

Q3: What are the expected properties of purified 4,5-dichloro-2-methoxybenzoic acid?

Purified 4,5-dichloro-2-methoxybenzoic acid should appear as a crystalline solid.[8] A key indicator of purity is a sharp and well-defined melting point. Impure compounds typically exhibit a depressed and broad melting point range.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
The compound does not dissolve in the hot solvent.	1. Insufficient solvent.2. Inappropriate solvent choice.	1. Add more hot solvent in small increments until the solid dissolves. Avoid a large excess to maximize recovery.[7]2. The solvent may not be suitable. If a significant amount of solvent has been added without dissolution, it may be necessary to start over with a different solvent or a mixed solvent system.
No crystals form upon cooling.	1. Too much solvent was used, preventing the solution from being saturated upon cooling.[10]2. The solution is supersaturated and requires a nucleation site to initiate crystallization.[10]	1. Reheat the solution and evaporate some of the solvent to concentrate it. Then, allow it to cool again.[10][11]2. Induce crystallization by scratching the inner wall of the flask at the solution's surface with a glass rod.[4] Alternatively, add a "seed crystal" of the pure compound.[4]
The compound "oils out" instead of forming crystals.	1. The boiling point of the solvent is higher than the melting point of the compound, causing it to melt rather than dissolve.2. High concentration of impurities depressing the melting point.3. The solution is cooling too rapidly.[11]	1. Choose a solvent with a lower boiling point.2. Reheat the solution to dissolve the oil, add a small amount of extra hot solvent, and allow it to cool more slowly.[11] Consider a preliminary purification step if impurities are substantial.3. Insulate the flask to slow the cooling process.
The recovery yield is low.	1. Too much solvent was used, leaving a significant amount of the compound in the mother liquor.[11]2. Premature crystallization during hot filtration.3. The crystals were washed with a solvent at room temperature, causing some of the product to redissolve.	1. Use the minimum amount of hot solvent necessary for dissolution. The filtrate can be concentrated and cooled to obtain a second crop of crystals.2. Ensure the filtration apparatus (funnel and flask) is pre-heated. Dilute the solution with a small amount of hot solvent before filtration if necessary.[7]3. Always wash the collected crystals with a small amount of ice-cold solvent.[4]
The recrystallized product is colored.	Colored impurities are present in the crude material.	Before the hot filtration step, add a small amount of activated charcoal to the hot solution and swirl. The charcoal will adsorb the colored impurities. Perform a hot gravity filtration to remove the charcoal.[1][2] Be aware that using too much charcoal can reduce the yield by adsorbing the desired product.[11]

Experimental Protocol: Recrystallization of 4,5-Dichloro-2-methoxybenzoic Acid

This protocol provides a general methodology. The choice of solvent and volumes may need to be optimized based on the purity of the starting material.

1. Dissolution:

• Place the crude 4,5-dichloro-2-methoxybenzoic acid in an appropriately sized Erlenmeyer flask.

• Add a boiling chip or a magnetic stir bar.

• Add a small amount of the selected solvent (e.g., ethanol/water mixture) to the flask.

• Gently heat the mixture on a hot plate while stirring.

• Continue to add the hot solvent in small portions until the solid just dissolves.[4] Avoid adding an excess of solvent to ensure a good recovery rate.[1]

2. Decolorization (Optional):

• If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

• Swirl the flask and gently reheat the mixture to boiling for a few minutes to allow the charcoal to adsorb the impurities.[2]

3. Hot Gravity Filtration:

• If activated charcoal was used or if there are insoluble impurities, perform a hot gravity filtration.

• Pre-heat a funnel with fluted filter paper and a receiving Erlenmeyer flask on the hot plate.

• Pour the hot solution through the fluted filter paper to remove the charcoal and any other insoluble materials.[1]

4. Crystallization:

• Cover the flask containing the hot filtrate with a watch glass or an inverted beaker.

• Allow the solution to cool slowly and undisturbed to room temperature.[4] Slow cooling promotes the formation of larger, purer crystals.[1]

• Once the flask has reached room temperature, place it in an ice bath for at least 20 minutes to maximize crystal formation.

5. Isolation and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.[5]

• Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.[4]

6. Drying:

• Allow the crystals to dry on the filter funnel by drawing air through them for a period of time.

• Transfer the purified crystals to a pre-weighed watch glass and allow them to air dry completely or dry them in a desiccator.

Workflow Diagram

References

• 1. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. Experiment 4 purification - recrystallization of benzoic acid | PDF [slideshare.net]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of 4,5-Dichloro-2-methoxybenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of 4,5-Dichloro-2-methoxybenzoic acid.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and purification of 4,5-Dichloro-2-methoxybenzoic acid, offering potential causes and solutions.

Problem 1: Low Yield of Crude 4,5-Dichloro-2-methoxybenzoic acid

Potential Cause	Recommended Solution
Incomplete Chlorination	- Ensure the correct stoichiometry of the chlorinating agent. An excess may be required. - Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). - Extend the reaction time or increase the reaction temperature if the reaction is sluggish.
Suboptimal Reaction Conditions	- Verify the reaction temperature is within the optimal range for the specific chlorinating agent used. - Ensure efficient stirring to maintain a homogeneous reaction mixture.
Loss of Product During Work-up	- Carefully separate the organic and aqueous layers during extraction to prevent loss of product. - Ensure complete precipitation of the product by adjusting the pH of the aqueous solution.

Problem 2: Presence of Multiple Spots on TLC Analysis of the Crude Product

Potential Cause	Recommended Solution
Unreacted Starting Material (2-methoxybenzoic acid)	- This will appear as a more polar spot on the TLC plate. - Improve the efficiency of the chlorination reaction as described in "Incomplete Chlorination" above.
Monochlorinated Intermediates	- These impurities will have intermediate polarity between the starting material and the desired product. - Drive the reaction to completion by increasing the amount of chlorinating agent or extending the reaction time.
Formation of Isomeric Byproducts	- Constitutional isomers, such as 3,5-dichloro-2-methoxybenzoic acid, are common impurities.[1] Their separation can be challenging. - Optimize the reaction conditions (e.g., temperature, catalyst) to favor the formation of the desired 4,5-dichloro isomer. - Employ purification techniques like fractional crystallization or column chromatography for their removal.

Problem 3: Difficulty in Purifying the Final Product

Potential Cause	Recommended Solution
Ineffective Recrystallization	- Select an appropriate solvent system. Common choices for substituted benzoic acids include ethanol/water, methanol/water, or toluene.[2] For a similar compound, 3,6-dichloro-2-methoxybenzoic acid, a water/xylene mixture has been used effectively. - Ensure the crude product is fully dissolved in the minimum amount of hot solvent. - Allow the solution to cool slowly to promote the formation of pure crystals. Rapid cooling can trap impurities.
Presence of Persistent Impurities	- If recrystallization is insufficient, consider using acid-base extraction. Dissolve the crude product in an organic solvent and extract with an aqueous base (e.g., sodium bicarbonate solution) to convert the carboxylic acid to its water-soluble salt. Neutral impurities will remain in the organic layer. Acidification of the aqueous layer will then precipitate the purified product.[3][4]
Colored Impurities	- Add activated charcoal to the hot solution before filtration during recrystallization to adsorb colored impurities.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4,5-Dichloro-2-methoxybenzoic acid?

A1: The most established synthetic pathway begins with 2-methoxybenzoic acid, which undergoes a chlorination reaction to introduce two chlorine atoms at the 4 and 5 positions of the benzene ring.[6]

Q2: What are the expected major impurities in the synthesis of 4,5-Dichloro-2-methoxybenzoic acid?

A2: The primary impurities include unreacted starting material (2-methoxybenzoic acid), monochlorinated intermediates, and constitutional isomers. A significant isomeric impurity to consider is 3,5-dichloro-2-methoxybenzoic acid, which can form due to the directing effects of the substituents on the aromatic ring.

Q3: Which analytical techniques are suitable for monitoring the reaction and assessing the purity of the final product?

A3: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the progress of the reaction. High-Performance Liquid Chromatography (HPLC) provides a more quantitative assessment of purity and can be used to identify and quantify impurities. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for structural confirmation of the final product and identification of unknown impurities.

Q4: Can you suggest a starting point for developing a recrystallization protocol?

A4: A good starting point is to use a mixed solvent system, such as ethanol and water. Dissolve the crude 4,5-Dichloro-2-methoxybenzoic acid in a minimum amount of hot ethanol, and then add hot water dropwise until the solution becomes slightly cloudy. Add a few more drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly.

Quantitative Data on Purification

The following table summarizes purity data from the purification of dichlorinated benzoic acid derivatives using recrystallization. Note that specific data for 4,5-Dichloro-2-methoxybenzoic acid is limited in the public domain; therefore, data for closely related compounds is provided for reference.

Compound	Purification Method	Solvent System	Initial Purity	Final Purity	Reference
3,6-Dichloro-2-methoxybenzoic acid	Recrystallization	Water/Xylene	98.0%	99.6%	[7]
2,4-Dichlorobenzoic acid	Salt formation with α-methylbenzylamine followed by recrystallization	Not specified	Not specified	>99.95% (isomer purity)	[8]

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Reaction Monitoring

Objective: To monitor the progress of the chlorination of 2-methoxybenzoic acid.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Mobile phase: A mixture of hexane, ethyl acetate, and a small amount of acetic acid (e.g., 7:3:0.1 v/v/v) is a good starting point. The polarity can be adjusted as needed.

• UV lamp (254 nm)

• Capillary tubes for spotting

Procedure:

• Prepare the mobile phase and pour it into the developing chamber to a depth of about 0.5 cm. Cover the chamber and allow it to saturate for at least 15 minutes.

• On the TLC plate, draw a faint origin line with a pencil about 1 cm from the bottom.

• Using a capillary tube, spot a small amount of the starting material (2-methoxybenzoic acid) and the reaction mixture on the origin line.

• Place the TLC plate in the developing chamber and allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and mark the solvent front with a pencil.

• Allow the plate to dry completely.

• Visualize the spots under a UV lamp at 254 nm. The disappearance of the starting material spot and the appearance of a new, less polar product spot will indicate the progress of the reaction.

Protocol 2: Recrystallization of 4,5-Dichloro-2-methoxybenzoic acid

Objective: To purify crude 4,5-Dichloro-2-methoxybenzoic acid.

Materials:

• Crude 4,5-Dichloro-2-methoxybenzoic acid

• Recrystallization solvent (e.g., ethanol/water mixture)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and vacuum flask

• Filter paper

Procedure:

• Place the crude 4,5-Dichloro-2-methoxybenzoic acid in an Erlenmeyer flask.

• Add a minimal amount of the primary solvent (e.g., ethanol) and heat the mixture on a hot plate with stirring until the solid dissolves completely.

• If the solution is colored, add a small amount of activated charcoal and continue to heat for a few minutes.

• Perform a hot gravity filtration to remove the charcoal and any insoluble impurities.

• To the hot filtrate, add the anti-solvent (e.g., hot water) dropwise until the solution becomes persistently cloudy.

• Add a few drops of the primary solvent to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once crystals have formed, place the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent mixture.

• Dry the purified crystals under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 4,5-Dichloro-2-methoxybenzoic acid.

Caption: Troubleshooting logic for purifying 4,5-Dichloro-2-methoxybenzoic acid.

References

• 1. 2-Methoxybenzoic acid | CAS 579-75-9 | LGC Standards [lgcstandards.com]
• 2. westfield.ma.edu [westfield.ma.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 6. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 7. WO2017191554A1 - Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba) - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4,5-dichloro-2-methoxybenzoic acid. The information is designed to address specific issues that may be encountered during experimentation, with a focus on byproduct formation and purification.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of 4,5-dichloro-2-methoxybenzoic acid, providing potential causes and actionable solutions.

Issue 1: Low Yield of the Desired 4,5-Dichloro-2-methoxybenzoic Acid

• Question: My reaction is resulting in a low yield of the target molecule. What are the likely causes and how can I improve it?

• Answer: A low yield can stem from several factors, primarily incomplete reaction or formation of a complex mixture of byproducts.

  Potential Cause	Recommended Solution
  Incomplete Chlorination	The starting material, 2-methoxybenzoic acid, is not fully consumed. This can be due to insufficient chlorinating agent, low reaction temperature, or short reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the disappearance of the starting material. Consider incrementally increasing the equivalents of the chlorinating agent (e.g., sulfuryl chloride or chlorine gas) or extending the reaction time.
  Suboptimal Reaction Temperature	The temperature may be too low for the chlorination to proceed efficiently. The optimal temperature depends on the chlorinating agent and solvent used. For chlorination with sulfuryl chloride, a temperature range of 40-60°C is often employed. Carefully increase the temperature while monitoring the reaction for the formation of additional byproducts.
  Formation of Multiple Isomers	The electrophilic chlorination of 2-methoxybenzoic acid can lead to a mixture of dichlorinated isomers, reducing the yield of the desired 4,5-isomer. The methoxy group is an ortho-, para-director, while the carboxylic acid group is a meta-director. This complex directing effect can lead to the formation of other isomers such as 3,5-dichloro-, 3,6-dichloro-, and 2,5-dichloro-2-methoxybenzoic acid. The choice of solvent and catalyst can influence the regioselectivity. Experiment with different solvent systems (e.g., chlorinated hydrocarbons, acetic acid) to optimize the isomeric ratio.
  Product Loss During Work-up and Purification	Significant amounts of the product may be lost during extraction, washing, or recrystallization steps. Ensure the pH is appropriately adjusted during extractions to keep the product in the desired layer. When performing recrystallization, use a minimal amount of a suitable hot solvent and allow for slow cooling to maximize crystal recovery. Washing the filtered crystals with a small amount of cold solvent can minimize product loss.

Issue 2: Presence of Significant Impurities in the Final Product

• Question: My final product shows multiple spots on TLC or several peaks in the HPLC chromatogram. What are these impurities and how can I remove them?

• Answer: The primary impurities are typically isomeric byproducts and, to a lesser extent, under- or over-chlorinated products.

  Potential Impurity	Identification and Removal
  Isomeric Dichloro-2-methoxybenzoic Acids	These are the most common byproducts. Their similar physical properties make them challenging to separate from the desired 4,5-isomer. Identification: HPLC and Gas Chromatography-Mass Spectrometry (GC-MS) are the most effective techniques for separating and identifying these isomers. A reversed-phase C18 or a phenyl-hexyl column can provide good separation in HPLC. Removal: Fractional crystallization is the most common method for purification. The choice of solvent is critical. A mixed solvent system, such as ethanol/water or toluene/heptane, can be effective. The solubility of the isomers will differ, allowing for the selective crystallization of the desired product. Careful optimization of the solvent ratio and cooling rate is necessary.
  Monochlorinated 2-methoxybenzoic Acids	These arise from incomplete dichlorination. Identification: These will have a lower molecular weight than the desired product and can be identified by GC-MS. They will also have a different retention time in HPLC. Removal: These are generally more soluble than the dichlorinated products and can often be removed during the recrystallization of the final product.
  Trichlorinated 2-methoxybenzoic Acids	Over-chlorination can lead to the formation of trichlorinated byproducts. Identification: These will have a higher molecular weight and can be identified by GC-MS. Removal: Similar to monochlorinated byproducts, these can often be separated through careful recrystallization.
  Unreacted 2-methoxybenzoic Acid	If the reaction is incomplete, the starting material will contaminate the product. Identification: This can be easily identified by TLC or HPLC by comparing with a standard of the starting material. Removal: Being more polar, it can often be removed by washing the crude product with a suitable solvent or during recrystallization.

Frequently Asked Questions (FAQs)

• Q1: What is the most common synthetic route for 4,5-dichloro-2-methoxybenzoic acid?

  • A1: The most established pathway begins with 2-methoxybenzoic acid, which undergoes an electrophilic dichlorination reaction to introduce two chlorine atoms onto the benzene ring, primarily at the 4 and 5 positions.[1]

• Q2: What are the most common byproducts in this synthesis?

  • A2: The most common byproducts are other isomers of dichloro-2-methoxybenzoic acid. Due to the directing effects of the methoxy (ortho-, para-directing) and carboxylic acid (meta-directing) groups, chlorination can also occur at other positions on the aromatic ring, leading to the formation of isomers such as 3,5-dichloro-, 3,6-dichloro-, and 2,5-dichloro-2-methoxybenzoic acid. Monochlorinated and trichlorinated benzoic acids can also be formed as minor byproducts.

• Q3: Which chlorinating agent is best to use?

  • A3: Common chlorinating agents for this reaction include sulfuryl chloride (SO₂Cl₂) and chlorine gas (Cl₂). Sulfuryl chloride is often preferred in a laboratory setting as it is a liquid and can be easier to handle than chlorine gas. The choice of chlorinating agent and the reaction conditions can influence the regioselectivity and the byproduct profile.

• Q4: How can I monitor the progress of the reaction?

  • A4: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). By spotting the reaction mixture alongside the starting material, you can observe the consumption of the starting material and the formation of the product.

• Q5: What is the best method to purify the final product?

  • A5: Recrystallization is the most common and effective method for purifying 4,5-dichloro-2-methoxybenzoic acid from its isomeric byproducts. The key is to find a solvent or a solvent system in which the desired isomer has a significantly different solubility compared to the impurities, especially at different temperatures. Common solvent systems include ethanol/water, methanol/water, and toluene.

Quantitative Data Summary

While specific quantitative data on byproduct distribution is often dependent on the precise reaction conditions, the following table summarizes the expected byproducts.

Byproduct Name	Molecular Formula	Molecular Weight ( g/mol )	Rationale for Formation
3,5-Dichloro-2-methoxybenzoic acid	C₈H₆Cl₂O₃	221.04	Isomeric byproduct due to electrophilic substitution guided by the directing groups.
3,6-Dichloro-2-methoxybenzoic acid	C₈H₆Cl₂O₃	221.04	Isomeric byproduct due to electrophilic substitution guided by the directing groups.
2,5-Dichloro-2-methoxybenzoic acid	C₈H₆Cl₂O₃	221.04	Isomeric byproduct due to electrophilic substitution guided by the directing groups.
Monochloro-2-methoxybenzoic acids	C₈H₇ClO₃	186.59	Products of incomplete dichlorination.
Trichlorinated-2-methoxybenzoic acids	C₈H₅Cl₃O₃	255.48	Products of over-chlorination.

Experimental Protocols

Key Experiment: Dichlorination of 2-methoxybenzoic Acid

This protocol is a general guideline and may require optimization based on specific laboratory conditions and available reagents.

Materials:

• 2-methoxybenzoic acid

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane, or acetic acid)

• Inert gas (e.g., nitrogen or argon)

• Standard laboratory glassware for organic synthesis

Procedure:

• In a flame-dried, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an inert gas inlet, dissolve 2-methoxybenzoic acid in the chosen anhydrous solvent.

• Under the inert atmosphere, slowly add sulfuryl chloride (typically 2.0-2.5 equivalents) to the stirred solution at room temperature. The addition may be exothermic, so cooling in an ice bath may be necessary.

• After the addition is complete, heat the reaction mixture to a gentle reflux (typically 40-60°C).

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction by slowly adding it to ice-water.

• The crude product will precipitate out of the aqueous solution. Collect the solid by vacuum filtration.

• Wash the filter cake with cold water to remove any remaining acid.

• Dry the crude product under vacuum.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Troubleshooting Workflow for Byproduct Formation

Caption: A flowchart outlining the troubleshooting process for identifying and mitigating byproduct formation during the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

References

• 1. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

Optimizing reaction conditions for 4,5-Dichloro-2-methoxybenzoic acid synthesis

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing the synthesis of 4,5-dichloro-2-methoxybenzoic acid. It includes a detailed experimental protocol, a troubleshooting guide in a question-and-answer format, and a summary of quantitative data to aid in experimental planning and execution.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues that may be encountered during the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors:

• Incomplete Reaction: The chlorination of 2-methoxybenzoic acid may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure the disappearance of the starting material.[1] If the reaction stalls, a slight increase in reaction time or temperature may be necessary.

• Suboptimal Reagent Stoichiometry: An insufficient amount of the chlorinating agent will result in incomplete conversion. Ensure precise measurement of reagents. For chlorination using gaseous chlorine, maintaining a consistent flow rate is crucial.[2]

• Loss During Workup and Purification: Significant product loss can occur during extraction and recrystallization steps. When performing aqueous washes, ensure the pH is acidic to keep the carboxylic acid protonated and in the organic layer. During recrystallization, use a minimal amount of hot solvent to dissolve the product and cool the solution slowly to maximize crystal formation.[1][3]

Q2: I am observing significant amounts of mono-chlorinated and other isomeric byproducts. How can I improve the selectivity for the 4,5-dichloro isomer?

A2: The formation of isomers is a common challenge in electrophilic aromatic substitution. The methoxy group is an ortho-, para-director, while the carboxylic acid group is a meta-director. This can lead to a mixture of chlorinated products.

• Choice of Chlorinating Agent and Catalyst: The selectivity of the chlorination reaction can be influenced by the choice of the chlorinating agent and catalyst. While direct chlorination with gaseous chlorine is an option, using sulfuryl chloride (SOCl₂) in the presence of a Lewis acid catalyst might offer better control over the reaction.[4] The catalyst can influence the regioselectivity of the chlorination.

• Reaction Conditions: Temperature control is critical. Running the reaction at a lower temperature may enhance the selectivity for the desired isomer.

• Purification: Separating the desired 4,5-dichloro isomer from other isomers like 3,5-dichloro-2-methoxybenzoic acid can be challenging.[2] Fractional recrystallization from a suitable solvent system, such as an ethanol/water mixture, may be effective.[1][3] In some cases, conversion to a salt using a specific amine, followed by selective precipitation and then regeneration of the acid, can be a powerful purification method for separating positional isomers.

Q3: The final product is discolored. What is the cause and how can I obtain a pure white solid?

A3: Discoloration often indicates the presence of colored impurities, which can arise from side reactions or oxidation of phenolic byproducts.

• Activated Carbon Treatment: During the recrystallization process, after dissolving the crude product in a hot solvent, you can add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.[3][5]

• Thorough Washing: Ensure the filtered crystals are washed thoroughly with a small amount of cold solvent to remove any residual mother liquor that may contain colored impurities.[1]

Q4: I am having difficulty purifying the final product by recrystallization. What are some alternative purification strategies?

A4: If recrystallization is not yielding a product of sufficient purity, consider the following:

• Acid-Base Extraction: Since the product is a carboxylic acid, you can dissolve the crude material in an organic solvent and extract it with a basic aqueous solution (e.g., sodium bicarbonate). The acidic product will move into the aqueous layer as its carboxylate salt, leaving non-acidic impurities in the organic layer. The aqueous layer can then be acidified with an acid like HCl to precipitate the pure carboxylic acid, which can be collected by filtration.

• Column Chromatography: While less common for large-scale purification of simple benzoic acids, silica gel column chromatography can be an effective method for separating closely related isomers if other methods fail.

Quantitative Data Summary

The following table summarizes typical yields for the synthesis of related chlorinated methoxybenzoic acids to provide a benchmark for experimental outcomes.

Product	Starting Material	Chlorinating Agent	Yield (%)	Purity (%)	Reference
4-Amino-5-chloro-2-methoxybenzoic acid	4-Amino-2-methoxybenzoic acid methyl ester	N-chlorosuccinimide	91.4	-	[5]
5-Chloro-2-methoxybenzoic acid	2-Methoxybenzoic acid	Gaseous Chlorine	79.68	93.75	[2]
3,6-Dichloro-2-methoxybenzoic acid (Dicamba)	2,5-Dichloroaniline	-	97	99.6	[6]
5-Chloro-2-methoxybenzoyl chloride	5-Chloro-2-methoxybenzoic acid	Thionyl chloride	72	-	[7]

Experimental Protocol: Synthesis of 4,5-Dichloro-2-methoxybenzoic acid

This protocol describes a plausible method for the synthesis of 4,5-dichloro-2-methoxybenzoic acid starting from 2-methoxybenzoic acid.

Materials:

• 2-Methoxybenzoic acid

• Sulfuryl chloride (SO₂Cl₂)

• Anhydrous dichloromethane (DCM) or another suitable inert solvent

• Anhydrous Aluminum chloride (AlCl₃) or another appropriate Lewis acid catalyst

• Hydrochloric acid (HCl), concentrated and dilute solutions

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethanol

• Deionized water

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize evolved HCl and SO₂), add 2-methoxybenzoic acid (1.0 equivalent) and anhydrous dichloromethane.

• Catalyst Addition: To the stirred suspension, carefully add the Lewis acid catalyst (e.g., AlCl₃, 0.1 equivalents) in portions at room temperature.

• Chlorination: Cool the reaction mixture in an ice bath. Slowly add sulfuryl chloride (2.2 equivalents) dropwise from the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching: Slowly and carefully pour the reaction mixture over crushed ice and dilute HCl to quench the reaction and decompose the catalyst.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with dichloromethane. Combine the organic layers.

• Washing: Wash the combined organic layers with water, then with a saturated sodium bicarbonate solution to remove any unreacted starting material and acidic byproducts, and finally with brine. Note: The product will be in the organic layer as long as the solution is acidic. The bicarbonate wash may result in some product loss if not carefully controlled.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as an ethanol/water mixture, to yield pure 4,5-dichloro-2-methoxybenzoic acid.[1][3]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. RU2030387C1 - Method of synthesis of 2-methoxy-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. US3920757A - Chlorination with sulfuryl chloride - Google Patents [patents.google.com]
• 5. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 6. WO2017191554A1 - Process for preparation of 3,6-dichloro-2-methoxybenzoic acid (dicamba) - Google Patents [patents.google.com]
• 7. US3965173A - Process for preparing p-(5-chloro-2-methoxy-benzamidoethyl)-benzene sulfonamide - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of 4,5-Dichloro-2-methoxybenzoic acid and its derivatives.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the synthesis, providing potential causes and solutions in a user-friendly question-and-answer format.

Issue 1: Low Yield in the Chlorination of 2-Methoxybenzoic Acid

Q1: My chlorination of 2-methoxybenzoic acid to 4,5-dichloro-2-methoxybenzoic acid is resulting in a low yield. What are the potential causes and how can I improve it?

A1: Low yields in the electrophilic aromatic chlorination of 2-methoxybenzoic acid can stem from several factors. Here are the primary causes and troubleshooting steps:

• Inadequate Catalyst Activity: The Lewis acid catalyst, often anhydrous aluminum chloride (AlCl₃) or ferric chloride (FeCl₃), is highly sensitive to moisture. Deactivation of the catalyst by water is a common reason for low yields.

  • Solution: Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Use anhydrous solvents and freshly opened or purified reagents.

• Suboptimal Reaction Temperature: The reaction temperature plays a critical role. While the reaction is an electrophilic aromatic substitution, precise temperature control is necessary to balance reaction rate and selectivity.

  • Solution: Monitor the internal reaction temperature closely. For chlorination with reagents like sulfuryl chloride, the reaction may be initiated at a lower temperature and then gently heated to ensure completion. Overheating can lead to side reactions and decomposition.

• Incorrect Stoichiometry: The molar ratios of the substrate, chlorinating agent, and catalyst are crucial for maximizing yield.

  • Solution: An excess of the chlorinating agent is often used. The amount of Lewis acid catalyst is also critical; since it can form a complex with the product, more than a catalytic amount may be required.

• Formation of Isomers and Over-chlorinated Products: The methoxy group is an ortho-, para-director. While the desired product is 4,5-dichloro-2-methoxybenzoic acid, other isomers or tri-chlorinated byproducts can form, reducing the yield of the target molecule.[1]

  • Solution: The choice of chlorinating agent and reaction conditions can influence regioselectivity. Using a milder chlorinating agent or controlling the reaction temperature and time can help minimize the formation of unwanted isomers. Careful monitoring of the reaction progress using techniques like TLC or GC can help determine the optimal reaction time to prevent over-chlorination.

Issue 2: Difficulties in the Conversion of 4,5-Dichloro-2-methoxybenzoic Acid to its Acid Chloride

Q2: I am experiencing a low yield when converting 4,5-dichloro-2-methoxybenzoic acid to its acid chloride using thionyl chloride (SOCl₂). What could be the issue?

A2: The conversion of a carboxylic acid to an acyl chloride is a standard transformation, but several factors can lead to a reduced yield:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Ensure an excess of thionyl chloride is used (typically 2-3 equivalents).[2] The reaction often requires heating to reflux to drive it to completion. The cessation of gas evolution (HCl and SO₂) is a good indicator that the reaction is complete.[3] A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Side Reactions: Thionyl chloride can potentially react with the methoxy group under harsh conditions, although this is less common.

  • Solution: Use the minimum necessary reaction temperature and time to achieve full conversion.

• Work-up Issues: The product, 4,5-dichloro-2-methoxybenzoyl chloride, is reactive and can be hydrolyzed back to the carboxylic acid if exposed to moisture during work-up.

  • Solution: After the reaction is complete, remove the excess thionyl chloride under reduced pressure. To ensure complete removal, anhydrous toluene can be added and then evaporated.[3] It is crucial to perform the work-up under anhydrous conditions. The crude acid chloride is often used directly in the next step without further purification to minimize hydrolysis.

Issue 3: Low Yield in the Amidation of 4,5-Dichloro-2-methoxybenzoyl Chloride

Q3: My attempt to synthesize 4,5-dichloro-2-methoxybenzamide from the corresponding acid chloride is giving a poor yield. How can I optimize this step?

A3: Low yields in amidation reactions often point to issues with reaction conditions or the stability of the starting materials.

• Hydrolysis of the Acyl Chloride: The acyl chloride is highly susceptible to hydrolysis. Any moisture present in the reaction will convert it back to the carboxylic acid, which will not react with the amine under these conditions.

  • Solution: Use anhydrous solvents and ensure the amine is dry. The reaction should be carried out under an inert atmosphere.

• Incorrect Stoichiometry or Base: A base is typically added to neutralize the HCl generated during the reaction. An insufficient amount of base or a base that is too weak can lead to the protonation of the amine, rendering it non-nucleophilic.

  • Solution: Use at least two equivalents of the amine (one to react and one to act as a base) or one equivalent of the amine and one equivalent of a non-nucleophilic base like triethylamine or pyridine.

• Steric Hindrance: If a bulky amine is used, the reaction rate may be slow.

  • Solution: The reaction may require heating or a longer reaction time to proceed to completion.

Issue 4: Incomplete Hydrolysis of Methyl 4,5-Dichloro-2-methoxybenzoate

Q4: I am struggling to achieve complete hydrolysis of the methyl ester of 4,5-dichloro-2-methoxybenzoic acid. What conditions should I be using?

A4: The hydrolysis of esters, particularly sterically hindered ones, can be challenging.

• Insufficiently Strong Basic Conditions: The methoxy group and the two chlorine atoms can influence the reactivity of the ester. Standard hydrolysis conditions may not be sufficient.

  • Solution: Use a stronger base or higher temperatures. A mixture of an alcohol (like methanol or ethanol) and an aqueous solution of a strong base (like sodium hydroxide or potassium hydroxide) is commonly used.[4] Heating the mixture to reflux for several hours is often necessary to ensure complete hydrolysis.[5]

• Steric Hindrance: The ortho-methoxy group can provide some steric hindrance to the attack of the hydroxide ion at the carbonyl carbon.

  • Solution: As mentioned, increasing the reaction temperature and time can help overcome this hindrance. High-temperature hydrolysis in a sealed vessel can also be effective for very hindered esters.[4]

• Work-up and Product Isolation: The product, 4,5-dichloro-2-methoxybenzoic acid, needs to be precipitated from the reaction mixture.

  • Solution: After the hydrolysis is complete, the reaction mixture should be cooled and then acidified with a strong acid (e.g., HCl) to a pH of 2-3 to precipitate the carboxylic acid.[5] Incomplete acidification will result in a lower yield of the isolated product.

Data Presentation

The following table summarizes typical reaction conditions and expected yields for the key steps in the synthesis of 4,5-Dichloro-2-methoxybenzoic acid and its derivatives, based on literature for similar compounds.

Step	Reactants	Reagents & Conditions	Typical Yield (%)	Reference
Chlorination	2-Methoxybenzoic Acid	Sulfuryl Chloride (SO₂Cl₂), reflux	70-85	General Knowledge
2-Methoxybenzoic Acid	Cl₂ gas, Lewis Acid (e.g., FeCl₃), solvent (e.g., CCl₄), heat	75-90	RU2030387C1
Acid Chloride Formation	4,5-Dichloro-2-methoxybenzoic Acid	Thionyl Chloride (SOCl₂), reflux, cat. DMF	>90 (often used crude)	[2][3]
Amidation	4,5-Dichloro-2-methoxybenzoyl Chloride	Ammonia (aq. or gas) or primary/secondary amine, base (e.g., Et₃N), inert solvent	80-95	[2]
Ester Hydrolysis	Methyl 4,5-Dichloro-2-methoxybenzoate	NaOH or KOH, MeOH/H₂O, reflux	90-98	[5]

Experimental Protocols

Protocol 1: Synthesis of 4,5-Dichloro-2-methoxybenzoic Acid via Chlorination

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet to a scrubber (to neutralize HCl gas), and an addition funnel, add 2-methoxybenzoic acid (1.0 eq).

• Reagent Addition: Dissolve the starting material in a suitable anhydrous solvent (e.g., dichloromethane or carbon tetrachloride). Cool the solution in an ice bath.

• Chlorination: Slowly add a solution of sulfuryl chloride (2.2 eq) in the same solvent via the addition funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to a gentle reflux and monitor the reaction progress by TLC or GC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into ice water with vigorous stirring.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

Protocol 2: Synthesis of 4,5-Dichloro-2-methoxybenzamide

• Acid Chloride Formation: In a flame-dried flask, suspend 4,5-dichloro-2-methoxybenzoic acid (1.0 eq) in an excess of thionyl chloride (3.0 eq). Add a catalytic amount of DMF (1-2 drops). Heat the mixture to reflux until the evolution of gas ceases (typically 1-3 hours).

• Removal of Excess Reagent: Cool the reaction mixture and remove the excess thionyl chloride under reduced pressure. Add anhydrous toluene and evaporate again to ensure complete removal. The resulting crude 4,5-dichloro-2-methoxybenzoyl chloride is used directly in the next step.

• Amidation Reaction: Dissolve the crude acid chloride in an anhydrous inert solvent (e.g., THF or dichloromethane). Cool the solution to 0 °C in an ice bath.

• Amine Addition: Slowly add a solution of the desired amine (2.2 eq) or a mixture of the amine (1.1 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in the same solvent.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Quench the reaction by adding water. If a precipitate forms, collect it by filtration. Otherwise, separate the organic layer, wash it with dilute acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amide can be purified by recrystallization or column chromatography.

Visualizations

Caption: Synthetic workflow for 4,5-Dichloro-2-methoxybenzoic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. careers360.com [careers360.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrolysis and saponification of methyl benzoates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: 4,5-Dichloro-2-methoxybenzoic acid

This technical support guide provides detailed information, troubleshooting advice, and standardized protocols for researchers, scientists, and drug development professionals working with 4,5-Dichloro-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the general storage recommendations for solid 4,5-Dichloro-2-methoxybenzoic acid?

A1: To ensure long-term stability, solid 4,5-dichloro-2-methoxybenzoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. It is important to protect it from moisture and incompatible substances such as strong oxidizing agents.[1][2] For laboratory storage, temperatures between 2-8°C are often recommended.

Q2: What factors influence the stability of 4,5-Dichloro-2-methoxybenzoic acid in solution?

A2: The stability of 4,5-Dichloro-2-methoxybenzoic acid in solution is primarily affected by pH, solvent choice, temperature, and exposure to light.[1][3] The ether linkage and the carboxylic acid group are the most likely sites for chemical degradation reactions.[1]

Q3: How does pH affect the stability of the compound in aqueous solutions?

A3: The stability of benzoic acid derivatives can be highly pH-dependent.[1] While generally stable, harsh acidic or alkaline conditions, especially when combined with elevated temperatures, can promote degradation.[2] Under strongly acidic or basic conditions, hydrolysis of the methoxy group is a potential degradation pathway.[3] For similar compounds, alkaline conditions are known to promote hydrolysis.[1]

Q4: What are the likely degradation pathways for this compound?

A4: Based on the structure and studies of similar chlorinated and methoxy-substituted benzoic acids, potential degradation pathways include:

• Photodegradation: Exposure to UV light can cause photohydrolysis, where a chlorine atom is substituted by a hydroxyl (-OH) group.[4][5]

• Hydrolysis: Under harsh pH and temperature conditions, the ether linkage of the methoxy group may be cleaved, resulting in O-demethylation to form a hydroxyl group.[2][3]

• Decarboxylation: At very high temperatures, benzoic acid derivatives may undergo decarboxylation, leading to the loss of the carboxylic acid group as CO₂.[3][6][7]

Q5: Which solvents are recommended for preparing stock solutions?

A5: Stock solutions are typically prepared in organic solvents like DMSO, methanol, or acetonitrile.[8][9] For working solutions, the choice of solvent will depend on the specific experimental requirements. Phenolic compounds often show better stability in aprotic or less polar solvents compared to polar protic solvents like water.[3] It is always recommended to prepare fresh solutions for experiments or to evaluate the stability of stock solutions if stored.[1]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Inconsistent experimental results or loss of compound activity.	Degradation of the compound in solution.	1. Verify Purity: Analyze your stock and working solutions using HPLC to check for the presence of degradation products.[1] 2. Prepare Fresh Solutions: Whenever possible, use freshly prepared solutions for your experiments.[1] 3. Optimize Storage: Store stock solutions in small aliquots at -20°C or -80°C, protected from light, to minimize freeze-thaw cycles and light exposure.[1][3] 4. Use Buffered Solutions: If compatible with your assay, use a buffered solution to maintain a stable pH.[1]
Precipitation of the compound in aqueous buffer.	Poor solubility or solvent evaporation.	1. Check pH: The solubility of benzoic acid derivatives can be significantly influenced by pH.[1] Adjusting the pH may improve solubility. 2. Increase Solvent Concentration: A small percentage of an organic co-solvent (e.g., DMSO, ethanol) may be needed to maintain solubility in aqueous buffers. Ensure the final solvent concentration is compatible with your experimental system. 3. Seal Containers: Keep containers tightly sealed to prevent solvent evaporation, which can lead to supersaturation and precipitation.[1]
Discoloration of the solution (e.g., turning yellow/brown).	Oxidative degradation or photodegradation.	1. Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent light exposure.[3][10] 2. Use Inert Atmosphere: For long-term storage of sensitive solutions, consider purging the vial with an inert gas like argon or nitrogen before sealing.[3] 3. Avoid Contaminants: Ensure solvents are of high purity and free from metal ions or other contaminants that can catalyze oxidation.[3]

Data Presentation

Stability Profile from Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and developing stability-indicating analytical methods.[2] The following table provides a template for presenting data from such a study. The goal is typically to achieve 5-20% degradation to ensure the stability-indicating method is effective.[11]

Stress Condition	Reagent/Condition	Time (hours)	Temperature (°C)	% Degradation of Parent Compound	Major Degradation Product(s) Identified
Acid Hydrolysis	0.1 M HCl	24	60	Data	Data
Alkaline Hydrolysis	0.1 M NaOH	8	60	Data	Data
Oxidative	3% H₂O₂	24	25	Data	Data
Thermal (Solution)	pH 7.0 Buffer	72	80	Data	Data
Photolytic (Solution)	UV/Vis Light ¹	24	25	Data	Data

¹ Exposure should be not less than 1.2 million lux hours and 200 watt hours/square meter.[12]

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol provides a general framework for conducting a forced degradation study. It should be adapted based on the known properties of the compound.

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of 4,5-dichloro-2-methoxybenzoic acid in a suitable solvent like methanol or acetonitrile.[9]

• Acid Hydrolysis: Mix an aliquot of the stock solution with 0.1 M HCl. Incubate at 60°C.

• Alkaline Hydrolysis: Mix an aliquot of the stock solution with 0.1 M NaOH. Incubate at 60°C.

• Oxidative Degradation: Mix an aliquot of the stock solution with 3% hydrogen peroxide (H₂O₂). Store at room temperature, protected from light.[11]

• Thermal Degradation: Dilute an aliquot of the stock solution in a neutral pH buffer. Incubate at a high temperature (e.g., 80°C), protected from light.[11]

• Photostability: Expose a solution of the compound in a chemically inert, transparent container to a calibrated light source as per ICH Q1B guidelines.[12][13] A dark control sample, wrapped in aluminum foil, should be stored under the same temperature conditions.

• Sample Collection & Analysis: Withdraw samples at predetermined time points (e.g., 2, 8, 24, 48 hours). If necessary, neutralize the acid and base hydrolysis samples before analysis. Analyze all samples by a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect any degradation products.

Protocol 2: Monitoring Solution Stability by HPLC

This protocol describes how to assess the stability of a compound in a specific solvent or formulation over time.

• Preparation of Test Solution: Prepare a solution of 4,5-dichloro-2-methoxybenzoic acid at the desired concentration in the solvent or buffer system to be tested.

• Initial Analysis (T=0): Immediately after preparation, analyze an aliquot of the solution by HPLC to determine the initial peak area and purity. This serves as the baseline reference.[3]

• Incubation: Store the solution under the desired conditions (e.g., room temperature, 2-8°C, 40°C).[10] Ensure the container is sealed and protected from light if necessary.

• Time-Point Analysis: At specified intervals (e.g., 6, 12, 24, 48, 72 hours), withdraw an aliquot of the solution.

• HPLC Analysis: Analyze the sample using a validated HPLC method. Calculate the percentage of the compound remaining by comparing the peak area at each time point to the peak area at T=0.[3] Any new peaks that appear should be investigated as potential degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. enamine.net [enamine.net]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. database.ich.org [database.ich.org]

Technical Support Center: 4,5-Dichloro-2-methoxybenzoic acid

This guide provides comprehensive information on the handling, storage, and troubleshooting for 4,5-Dichloro-2-methoxybenzoic acid, tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is 4,5-Dichloro-2-methoxybenzoic acid and what are its primary applications?

A1: 4,5-Dichloro-2-methoxybenzoic acid is a chlorinated aromatic carboxylic acid. It primarily serves as a key intermediate in the synthesis of more complex molecules. Its main applications are in the development of pharmaceuticals and in agricultural chemistry for the formulation of some herbicides.[1] It is also used in the synthesis of compounds like dibenzofurans and catechols.

Q2: What are the recommended storage conditions for 4,5-Dichloro-2-methoxybenzoic acid?

A2: To ensure its stability, 4,5-Dichloro-2-methoxybenzoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. A specific storage temperature of 2-8°C is recommended. The product should be protected from moisture and direct sunlight.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 4,5-Dichloro-2-methoxybenzoic acid, it is important to use appropriate personal protective equipment. This includes safety glasses with side-shields or goggles, chemical-resistant gloves (e.g., nitrile), and a laboratory coat. If there is a risk of generating dust, a dust mask or a respirator should be used.

Q4: Is 4,5-Dichloro-2-methoxybenzoic acid stable?

A4: Yes, it is generally considered stable under normal storage and handling conditions. However, it is incompatible with strong oxidizing agents and strong bases, which should be avoided.

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately wash the affected area with plenty of soap and water and remove any contaminated clothing. For eye contact, rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing. In both cases, seek medical attention if irritation persists.

Quantitative Data Summary

The following table summarizes key quantitative data for 4,5-Dichloro-2-methoxybenzoic acid and a related, more extensively studied compound, 4-methoxybenzoic acid, for reference.

Property	4,5-Dichloro-2-methoxybenzoic acid	4-Methoxybenzoic acid (for reference)
Molecular Formula	C₈H₆Cl₂O₃	C₈H₈O₃
Molecular Weight	221.04 g/mol	152.15 g/mol
Physical State	Solid (powder/crystalline)	Solid (powder/crystalline)
Storage Temperature	2-8°C	Store below +30°C
Water Solubility	Data not available	Sparingly soluble (0.3 g/L at 20°C)[2][3][4]
Organic Solvent Solubility	Data not available	Soluble in alcohols, ether, and ethyl acetate[2][3][4]
Incompatibilities	Strong oxidizing agents, strong bases	Strong oxidizing agents

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving 4,5-Dichloro-2-methoxybenzoic acid.

Problem 1: Difficulty Dissolving the Compound

Symptoms:

• The compound is not fully dissolving in the chosen solvent.

• A suspension or precipitate is observed.

Possible Causes & Solutions:

• Incorrect Solvent Choice: While specific solubility data is limited, related benzoic acids are more soluble in polar organic solvents like alcohols (methanol, ethanol), and less soluble in non-polar solvents or cold water.

  • Solution: Try using solvents such as methanol, ethanol, or ethyl acetate. Gentle heating may aid dissolution, but be mindful of the compound's stability at higher temperatures.

• pH of Aqueous Solutions: The solubility of carboxylic acids in water is highly pH-dependent.

  • Solution: In aqueous media, increasing the pH by adding a base (e.g., sodium bicarbonate or sodium hydroxide) will deprotonate the carboxylic acid to its more soluble carboxylate salt.

• Low Temperature: Solubility generally decreases at lower temperatures.

  • Solution: Try warming the solvent while stirring. If the experiment allows, maintaining a slightly elevated temperature might be necessary.

Problem 2: Incomplete Reaction or Low Yield in Synthesis

Symptoms:

• TLC or other analysis shows a significant amount of starting material remaining after the reaction time.

• The final product yield is lower than expected.

Possible Causes & Solutions:

• Inactive Starting Material: The carboxylic acid group of 4,5-dichloro-2-methoxybenzoic acid may not be reactive enough for some transformations.

  • Solution: A common strategy is to convert the carboxylic acid to a more reactive intermediate, such as an acid chloride.[5] This can be achieved by reacting it with thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acid chloride is much more susceptible to nucleophilic attack.

• Presence of Moisture: Reagents like thionyl chloride and the resulting acid chloride are sensitive to moisture.

  • Solution: Ensure all glassware is thoroughly dried before use and run the reaction under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Steric Hindrance: The substituents on the aromatic ring may hinder the approach of reactants.

  • Solution: The reaction may require longer reaction times or higher temperatures. The choice of a less bulky reagent, if applicable, might also improve the outcome.

Problem 3: Issues with Product Purification

Symptoms:

• Difficulty in obtaining a pure product after the reaction.

• The presence of persistent impurities.

Possible Causes & Solutions:

• Side Reactions: The functional groups on the molecule might lead to unwanted side products.

  • Solution: Adjusting reaction conditions such as temperature and the order of reagent addition can minimize side reactions.

• Ineffective Purification Method:

  • Solution 1 (Recrystallization): For solid products, recrystallization is often an effective purification method. A common solvent system for benzoic acid derivatives is an ethanol/water mixture.[2] Dissolve the crude product in a minimal amount of hot ethanol and then slowly add hot water until the solution becomes slightly turbid. Allow it to cool slowly to form pure crystals.

  • Solution 2 (Acid-Base Extraction): Utilize the acidic nature of the carboxylic acid group. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with an aqueous basic solution (e.g., sodium bicarbonate). The desired acid will move into the aqueous layer as its salt. The layers can then be separated, and the aqueous layer acidified with an acid like HCl to precipitate the pure product, which can then be collected by filtration.

Experimental Protocols

Protocol: Conversion of 4,5-Dichloro-2-methoxybenzoic acid to its Acid Chloride

This protocol is a generalized procedure and should be adapted and optimized for specific experimental setups.

Materials:

• 4,5-Dichloro-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask with a reflux condenser and gas outlet

• Stirring plate and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Ensure all glassware is oven-dried and assembled while hot under an inert atmosphere.

• To a round-bottom flask, add 4,5-dichloro-2-methoxybenzoic acid.

• Under the inert atmosphere, add anhydrous toluene to the flask.

• Add a catalytic amount (1-2 drops) of anhydrous DMF.

• Slowly add an excess of thionyl chloride (typically 2-3 equivalents) to the stirred suspension at room temperature.

• Once the initial gas evolution (HCl and SO₂) subsides, heat the mixture to reflux and maintain for 1-3 hours, or until the gas evolution ceases completely.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude 4,5-dichloro-2-methoxybenzoyl chloride can often be used in the next step without further purification.

Visual Workflow

Below is a diagram illustrating a logical workflow for troubleshooting common issues during the handling and use of 4,5-Dichloro-2-methoxybenzoic acid.

Caption: Troubleshooting workflow for 4,5-Dichloro-2-methoxybenzoic acid.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 2. 4-Methoxybenzoic acid | 100-09-4 [chemicalbook.com]
• 3. 4-Methoxybenzoic acid, 98+% | Fisher Scientific [fishersci.ca]
• 4. benchchem.com [benchchem.com]
• 5. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

Troubleshooting low yield in 4,5-Dichloro-2-methoxybenzoic acid reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of 4,5-Dichloro-2-methoxybenzoic acid.

Troubleshooting Guide

Issue: Low Yield After Chlorination of 2-Methoxybenzoic Acid

Low product yield following the chlorination step is a common challenge. The following sections break down potential causes and their solutions.

Question: My reaction yield is significantly lower than expected after the chlorination of 2-methoxybenzoic acid. What are the likely causes and how can I improve it?

Answer: Low yield in this electrophilic aromatic substitution reaction can stem from several factors, including incomplete reaction, formation of isomers, and over-chlorination.

• Incomplete Reaction: The reaction may not have gone to completion. Monitoring the reaction progress via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial.

• Suboptimal Temperature: Temperature control is critical. Excessive heat can lead to degradation of the starting material and product, while insufficient temperature can result in a sluggish or incomplete reaction.

• Incorrect Stoichiometry: The molar ratio of the chlorinating agent to the starting material is key. Insufficient chlorinating agent will lead to incomplete conversion, while a large excess can promote side reactions.

• Formation of Isomers: The methoxy group is an ortho-, para-directing group. While the 4- and 5- positions are targeted, other isomers can form, complicating purification and reducing the yield of the desired product.

Recommended Solutions:

Parameter	Recommendation	Monitoring/Control
Reaction Time	Increase reaction time and monitor for the disappearance of the starting material.	TLC, HPLC
Temperature	Maintain a controlled temperature. For many chlorination reactions, a temperature range of 50-80°C is a good starting point, but this should be optimized for your specific chlorinating agent.	Internal thermometer, controlled heating/cooling bath
Reagent Ratio	Start with a stoichiometric amount of chlorinating agent and incrementally increase if conversion is low. A common starting point is a 2.0 to 2.5 molar equivalent of the chlorinating agent.	Careful measurement of reagents
Catalyst	For less reactive chlorinating agents, a Lewis acid catalyst like FeCl₃ may be necessary. The catalyst should be anhydrous.	Ensure catalyst is fresh and dry

A logical workflow for troubleshooting low yield in the chlorination step is presented below.

Troubleshooting Workflow for the Chlorination Step

Issue: Product Loss During Work-up and Purification

Significant loss of product can occur during the isolation and purification stages.

Question: I am losing a significant amount of product during the purification process. How can I improve my recovery?

Answer: Product loss during purification is often due to suboptimal extraction or recrystallization procedures.

• Inefficient Extraction: The product, being a carboxylic acid, can be selectively extracted into a basic aqueous solution (as its carboxylate salt) and then precipitated by acidification. Incomplete extraction or precipitation will lead to yield loss.

• Incorrect Recrystallization Solvent: The choice of solvent for recrystallization is critical. An ideal solvent should dissolve the product well at elevated temperatures but poorly at room temperature.[1] Using too much solvent or a solvent in which the product is too soluble at low temperatures will result in a low recovery of crystals.[2]

• Premature Precipitation: If the pH is not carefully controlled during acidification, the product may precipitate out in a non-crystalline or impure form, making it difficult to collect.

Recommended Solutions:

Technique	Parameter	Recommendation
Acid-Base Extraction	pH for Precipitation	Acidify the basic aqueous extract slowly with an acid like HCl to a pH of around 2-3 to ensure complete precipitation of the carboxylic acid.[3]
Solvent Choice	Use a water-immiscible organic solvent like ethyl acetate for the initial dissolution and for washing the combined aqueous layers to remove neutral impurities.[2]
Recrystallization	Solvent Selection	Test various solvents. Common choices for benzoic acids include ethanol, methanol, or a mixture of ethanol and water.[4] The goal is to find a system that provides good differential solubility.
Cooling Rate	Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.[1]

The general scheme for purification via acid-base extraction is outlined below.

Acid-Base Extraction Workflow for Purification

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4,5-Dichloro-2-methoxybenzoic acid? A1: The most established synthetic pathway starts with 2-methoxybenzoic acid, which undergoes an electrophilic chlorination to introduce two chlorine atoms at the 4 and 5 positions of the benzene ring.[5]

Q2: What are some common side products in the chlorination of 2-methoxybenzoic acid? A2: Due to the directing effects of the methoxy and carboxylic acid groups, you may see the formation of other chlorinated isomers (e.g., 3,4-dichloro-, 3,6-dichloro-, or 5,6-dichloro- isomers). Over-chlorination, leading to trichloro- derivatives, is also possible if the reaction conditions are too harsh or the reaction time is too long.

Q3: Which analytical techniques are best for assessing the purity of my final product? A3: High-Performance Liquid Chromatography (HPLC) is highly effective for determining the purity and quantifying impurities.[2] Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the structure of the desired product and identifying any isomeric impurities. Melting point analysis can also serve as a good indicator of purity; a sharp melting point range suggests a high-purity compound.[2]

Q4: My final product is off-white or brownish. What could be the cause? A4: Discoloration can be caused by residual catalysts or trace impurities formed during the reaction. Performing a recrystallization, possibly with the addition of a small amount of activated charcoal to the hot solution (followed by hot filtration), can often remove colored impurities.[3]

Q5: Can I use thionyl chloride to convert the carboxylic acid to an acyl chloride for subsequent reactions? A5: Yes, converting 4,5-Dichloro-2-methoxybenzoic acid to its more reactive acid chloride derivative, 4,5-dichloro-2-methoxybenzoyl chloride, is a common subsequent step, often achieved using thionyl chloride (SOCl₂) or oxalyl chloride.[5] This is a standard procedure for preparing amides or esters.

Experimental Protocols

General Protocol for the Chlorination of 2-Methoxybenzoic Acid

This is a generalized procedure and should be optimized for your specific laboratory conditions and scale.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel, dissolve 2-methoxybenzoic acid (1 equivalent) in a suitable solvent (e.g., glacial acetic acid or a chlorinated solvent).

• Reagent Addition: Slowly add the chlorinating agent (e.g., sulfuryl chloride, 2.2 equivalents) dropwise to the stirred solution. If required, add a catalytic amount of a Lewis acid (e.g., FeCl₃).

• Reaction: Heat the mixture to the desired temperature (e.g., 60-70°C) and stir for several hours. Monitor the reaction's progress using TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice water.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water to remove any residual acid.

• Drying: Dry the crude product under vacuum.

General Protocol for Purification by Recrystallization

• Dissolution: Place the crude, dry 4,5-Dichloro-2-methoxybenzoic acid in an Erlenmeyer flask. Add a minimal amount of a suitable hot solvent (e.g., aqueous ethanol) until the solid is completely dissolved.[4]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal, boil for a few minutes, and then perform a hot filtration to remove the charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

References

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. benchchem.com [benchchem.com]
• 3. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]

Technical Support Center: Synthesis of 4,5-Dichloro-2-methoxybenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4,5-dichloro-2-methoxybenzoic acid.

Troubleshooting Guide

Low yields and impure products are common challenges in the synthesis of 4,5-dichloro-2-methoxybenzoic acid. The following table outlines potential issues, their probable causes rooted in side reactions, and recommended solutions.

Issue	Potential Cause (Side Reaction)	Recommended Solution
Low Yield of Final Product	Formation of Isomeric Byproducts: During the chlorination of 2-methoxybenzoic acid, the directing effects of the methoxy (ortho-, para-directing) and carboxylic acid (meta-directing) groups can lead to the formation of various dichloro-isomers (e.g., 3,5-dichloro, 3,4-dichloro) and mono- or tri-chlorinated products.	Optimize chlorination conditions (temperature, catalyst, reaction time) to favor the desired 4,5-substitution. Consider using a milder chlorinating agent. Purification of the chlorinated intermediate before proceeding to the next step is highly recommended.
Incomplete Hydrolysis: If the synthesis involves the hydrolysis of a methyl ester intermediate (methyl 4,5-dichloro-2-methoxybenzoate), incomplete reaction will result in a lower yield of the final acid.	Increase the reaction time or temperature of the hydrolysis step. Ensure a sufficient molar excess of the base (e.g., NaOH or KOH) is used. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ester is fully consumed.
Decarboxylation: In syntheses involving methylation of a salicylic acid derivative, decarboxylation can occur, leading to the formation of dichloroanisole byproducts.	Employ milder methylation conditions. If high temperatures are required, consider performing the reaction under pressure to suppress decarboxylation.
Product is an Oily or Gummy Solid	Presence of Isomeric Impurities: A mixture of isomers can disrupt the crystal lattice of the desired product, preventing it from solidifying properly.	Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water, acetic acid/water). If isomers are difficult to separate, consider converting the acid mixture back to the methyl esters, which may be more amenable to separation by column chromatography or fractional distillation.
Multiple Spots on TLC Analysis of Final Product	Incomplete Hydrolysis: The presence of the starting methyl ester will appear as a separate, less polar spot on the TLC plate.	Re-subject the product to hydrolysis conditions to drive the reaction to completion.
Formation of Isomeric Acids: Different dichlorinated isomers of 2-methoxybenzoic acid will likely have slightly different Rf values on TLC.	Isolate the desired product via column chromatography or recrystallization.
Over-chlorination: The presence of trichloro-2-methoxybenzoic acid will result in an additional impurity spot.	Reduce the equivalents of the chlorinating agent or the reaction time during the chlorination step.
Product Contaminated with Starting Material (2-methoxybenzoic acid)	Incomplete Chlorination: Insufficient chlorinating agent or reaction time will leave unreacted 2-methoxybenzoic acid.	Increase the stoichiometry of the chlorinating agent and/or the reaction time. Monitor the reaction by TLC or GC to ensure complete consumption of the starting material.
Unexpected Peak in Mass Spectrometry (loss of CO2)	Decarboxylation Byproduct: The presence of a dichloroanisole byproduct.	This is more likely if the synthesis involved high temperatures in the presence of a base. Purification by recrystallization should remove this less polar impurity.
Broad Melting Point Range	Presence of Impurities: A wide melting point range is a classic indicator of an impure compound, likely due to the presence of isomeric byproducts or unreacted starting materials.	Purify the product using recrystallization until a sharp melting point is achieved.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions during the chlorination of 2-methoxybenzoic acid?

A1: The primary side reactions during the chlorination of 2-methoxybenzoic acid are the formation of undesired isomers due to the competing directing effects of the methoxy and carboxylic acid groups. This leads to a mixture of dichlorinated products, such as 3,5-dichloro-2-methoxybenzoic acid and 3,4-dichloro-2-methoxybenzoic acid, as well as mono-chlorinated and tri-chlorinated species.

Q2: How can I minimize the formation of isomeric impurities?

A2: To minimize isomeric impurities, careful control of the reaction conditions during chlorination is crucial. This includes optimizing the temperature, the choice and amount of catalyst (if any), and the reaction time. Stepwise chlorination, if feasible, might offer better control. Additionally, purification of the intermediate product after chlorination is highly recommended before proceeding with subsequent steps.

Q3: My final product is difficult to purify. What are my options?

A3: If standard recrystallization fails to yield a pure product, consider converting the crude acid back to its methyl ester. Isomeric esters often have different physical properties that may allow for easier separation by fractional distillation under reduced pressure or column chromatography. Once the desired ester isomer is isolated, it can be hydrolyzed back to the pure acid.

Q4: I see a byproduct that appears to be 4,5-dichloro-2-hydroxybenzoic acid. How did this form?

A4: This side product can arise if the methoxy group is cleaved during the reaction, particularly under harsh acidic or basic conditions at elevated temperatures. This is a potential side reaction during a vigorous hydrolysis of the corresponding ester. Using milder hydrolysis conditions (e.g., lower temperature, shorter reaction time) can help to prevent this.

Q5: Can I use a different starting material to avoid the chlorination step on 2-methoxybenzoic acid?

A5: Yes, alternative synthetic routes often start with a molecule that already has the desired chlorine substitution pattern. For instance, a synthesis could potentially start from 3,4-dichlorotoluene, which would then undergo a series of reactions to introduce the methoxy and carboxylic acid groups. Another approach could involve the methylation of a dichlorosalicylic acid derivative. These routes can offer better regiochemical control.

Experimental Protocols

Protocol 1: Synthesis of 4,5-Dichloro-2-methoxybenzoic acid via Chlorination and Hydrolysis

Step 1: Chlorination of 2-methoxybenzoic acid

• In a fume hood, dissolve 2-methoxybenzoic acid (1 equivalent) in a suitable solvent such as glacial acetic acid or a chlorinated solvent.

• Slowly add the chlorinating agent (e.g., sulfuryl chloride, 2.2 equivalents) dropwise to the solution while maintaining a controlled temperature (e.g., 0-10 °C).

• After the addition is complete, allow the reaction to stir at room temperature, monitoring its progress by TLC or GC until the starting material is consumed.

• Quench the reaction by carefully pouring it into ice water.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• The crude product, a mixture of chlorinated isomers, should be purified at this stage if possible, for example, by recrystallization from a suitable solvent.

Step 2: Hydrolysis of Methyl 4,5-dichloro-2-methoxybenzoate (if the synthesis proceeds via the ester)

• Dissolve the crude methyl 4,5-dichloro-2-methoxybenzoate (1 equivalent) in a mixture of methanol and water.

• Add an excess of sodium hydroxide (3-5 equivalents) to the solution.

• Heat the mixture to reflux and stir until TLC analysis indicates the complete disappearance of the starting ester.

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent (e.g., diethyl ether) to remove any non-acidic impurities.

• Acidify the aqueous layer to a pH of 2-3 with concentrated hydrochloric acid.

• Collect the precipitated 4,5-dichloro-2-methoxybenzoic acid by vacuum filtration.

• Wash the solid with cold water and dry under vacuum.

• Recrystallize the crude acid from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Visualizations

Caption: Main synthesis pathway and potential side reactions during the chlorination of 2-methoxybenzoic acid.

Technical Support Center: Spectroscopic Identification of Impurities in 4,5-Dichloro-2-methoxybenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the spectroscopic identification of impurities in 4,5-Dichloro-2-methoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 4,5-Dichloro-2-methoxybenzoic acid?

A1: The primary synthesis route for 4,5-Dichloro-2-methoxybenzoic acid involves the chlorination of 2-methoxybenzoic acid. Consequently, the most probable impurities include:

• Starting Material: Unreacted 2-methoxybenzoic acid.

• Monochloro Isomers: Isomers with a single chlorine atom on the aromatic ring, such as 3-chloro-, 4-chloro-, 5-chloro-, and 6-chloro-2-methoxybenzoic acid.

• Other Dichloro Isomers: Isomers with two chlorine atoms at different positions on the ring, for instance, 3,4-dichloro-, 3,5-dichloro-, and 3,6-dichloro-2-methoxybenzoic acid.

• Trichloro Byproducts: Over-chlorinated products, such as 3,4,5-trichloro-2-methoxybenzoic acid.

Q2: Which spectroscopic techniques are most effective for identifying these impurities?

A2: A combination of spectroscopic methods is recommended for unambiguous identification:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the chemical environment of individual protons and carbon atoms, which is crucial for distinguishing between isomers.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups (e.g., carboxylic acid, ether) and can help differentiate isomers based on their unique fingerprint region.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and its fragments, which is essential for confirming the presence of mono-, di-, or trichlorinated species based on their isotopic patterns.

Q3: How can I differentiate between the desired 4,5-dichloro isomer and other dichlorinated isomers using ¹H NMR?

A3: The substitution pattern of the aromatic protons in the ¹H NMR spectrum is key. For 4,5-Dichloro-2-methoxybenzoic acid, you would expect two singlets in the aromatic region, corresponding to the protons at C3 and C6. Other isomers will exhibit different splitting patterns (e.g., doublets, triplets, or doublet of doublets) depending on the coupling between adjacent protons.

Troubleshooting Guides

Issue 1: Unexpected peaks in the ¹H NMR spectrum.

Problem: The ¹H NMR spectrum of your 4,5-Dichloro-2-methoxybenzoic acid sample shows more than the expected two aromatic singlets and one methoxy singlet.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Presence of Starting Material (2-methoxybenzoic acid)	Look for a more complex aromatic pattern (typically a multiplet) characteristic of the less substituted ring. Compare with a reference spectrum of 2-methoxybenzoic acid.
Presence of Monochloro Isomers	These will show different splitting patterns. For example, 5-chloro-2-methoxybenzoic acid will have a doublet, a doublet of doublets, and another doublet in the aromatic region.
Presence of Other Dichloro Isomers	Each isomer will have a unique aromatic proton pattern. For instance, 3,6-dichloro-2-methoxybenzoic acid also shows two singlets, but their chemical shifts will differ from the 4,5-isomer. Careful comparison with reference data or predicted spectra is necessary.
Solvent Impurities	Check for characteristic peaks of common laboratory solvents (e.g., acetone, ethyl acetate, dichloromethane).

Issue 2: The mass spectrum shows unexpected molecular ion peaks.

Problem: The mass spectrum displays molecular ion peaks that do not correspond to the molecular weight of 4,5-Dichloro-2-methoxybenzoic acid (220.03 g/mol ).

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Presence of Monochloro Impurities	Look for a molecular ion cluster around m/z 186/188, corresponding to C₈H₇ClO₃.
Presence of Trichloro Impurities	Look for a molecular ion cluster around m/z 254/256/258, corresponding to C₈H₅Cl₃O₃.
Formation of Methyl Ester	If methanol was used during synthesis or workup, or if the sample was derivatized for GC-MS, a peak corresponding to the methyl ester (C₉H₈Cl₂O₃) at m/z 234/236 will be observed.[1][2]

Spectroscopic Data Tables

Table 1: Predicted ¹H NMR Chemical Shifts (ppm) for 4,5-Dichloro-2-methoxybenzoic Acid and Potential Impurities

Compound	Ar-H	-OCH₃	-COOH
4,5-Dichloro-2-methoxybenzoic acid	~7.8 (s, 1H), ~7.2 (s, 1H)	~3.9 (s, 3H)	~10-13 (br s, 1H)
2-methoxybenzoic acid	~7.9-7.1 (m, 4H)	~3.8 (s, 3H)	~10-13 (br s, 1H)
3,6-Dichloro-2-methoxybenzoic acid	~7.4 (d, 1H), ~7.1 (d, 1H)	~4.0 (s, 3H)	~10-13 (br s, 1H)

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Table 2: Key IR Absorption Bands (cm⁻¹) for Substituted Benzoic Acids

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)
Carboxylic Acid	O-H stretch	3300-2500 (broad)
C=O stretch	1710-1680
C-O stretch	1320-1210
Ether	C-O-C stretch	1275-1200 (asymmetric) & 1150-1085 (symmetric)
Aromatic Ring	C-H stretch	3100-3000
C=C stretch	1600-1450
C-Cl stretch	850-550

Table 3: Mass Spectrometry Fragmentation of Dichlorinated Benzoic Acid Derivatives

Compound/Fragment	Key m/z Values	Notes
4,5-Dichloro-2-methoxybenzoic acid [M]⁺	220, 222, 224	Isotopic pattern for two chlorine atoms.
[M-CH₃]⁺	205, 207, 209	Loss of the methyl group from the methoxy moiety.
[M-OCH₃]⁺	189, 191, 193	Loss of the methoxy group.
[M-COOH]⁺	175, 177, 179	Loss of the carboxylic acid group.
Methyl 4,5-dichloro-2-methoxybenzoate [M]⁺	234, 236, 238	Molecular ion of the methyl ester.[1][2]

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher spectrometer.

• ¹H NMR: Use a standard pulse sequence. Key parameters include a spectral width of -2 to 14 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• ¹³C NMR: Use a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid sample.

• Data Acquisition: Record the spectrum using an FTIR spectrometer over a range of 4000-400 cm⁻¹. Acquire a background spectrum first and subtract it from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: For a volatile derivative like the methyl ester, Gas Chromatography-Mass Spectrometry (GC-MS) is suitable. For the acid, techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) coupled with a liquid chromatograph can be used.

• Ionization: Use Electron Ionization (EI) at 70 eV for GC-MS to generate fragment ions. For LC-MS, ESI in negative ion mode is often effective for carboxylic acids.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions. Pay close attention to the isotopic patterns of chlorine-containing fragments.

Visualizations

Caption: Experimental workflow for the identification of impurities.

Caption: Potential impurities in 4,5-Dichloro-2-methoxybenzoic acid synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation of 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a critical mandate in drug development and manufacturing.[1] Intermediates like 4,5-Dichloro-2-methoxybenzoic acid serve as crucial building blocks in the synthesis of more complex pharmaceutical compounds.[2] The presence of impurities, even at trace levels, can significantly impact the safety, efficacy, and stability of the final drug product.[3] Therefore, rigorous purity validation using robust analytical methods is essential.

This guide provides an objective comparison of key analytical techniques for the purity validation of 4,5-Dichloro-2-methoxybenzoic acid. We will delve into High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR), presenting supporting data, detailed experimental protocols, and workflow visualizations to aid in method selection and implementation.

Comparative Analysis of Analytical Methodologies

The choice of an analytical method for purity determination is contingent on several factors, including the physicochemical properties of the analyte, the nature of potential impurities, required sensitivity, and available instrumentation.[4] A multi-technique approach is often adopted for comprehensive impurity profiling.[5]

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS) (with Derivatization)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a stationary phase and a liquid mobile phase, with detection by UV absorbance.[6]	Separation of volatile compounds in the gas phase followed by mass-based detection.[7] Requires derivatization for non-volatile analytes.[8]	Signal intensity is directly proportional to the number of atomic nuclei, allowing for direct quantification against a certified internal standard.[9]
Primary Application	Quantitative purity determination and impurity profiling of non-volatile and thermally labile compounds.[4]	Identification and quantification of volatile and semi-volatile impurities; suitable for the main compound after derivatization.[1]	Determination of absolute purity of the main component without the need for a specific reference standard of the analyte itself.[10][11]
Linearity (r²)	Typically > 0.999[12]	Typically > 0.995[12]	Not applicable (absolute method), but response is inherently linear.
Accuracy (% Recovery)	98.0 - 102.0%[12]	95.0 - 105.0%[12]	99.0 - 101.0%
Precision (RSD)	< 2%[4]	< 5%[12]	< 1%
Limit of Quantitation (LOQ)	~0.2 µg/mL for similar compounds.[4]	< 1 µg/mL for related compounds.[13]	Impurity quantification at ≥0.1% level.[4]
Sample Preparation	Simple dissolution and filtration.[4]	More complex; requires a chemical derivatization step to increase volatility.[8]	Simple dissolution with a certified internal standard.[14]
Key Advantages	Robust, versatile, and widely available. Excellent for quantifying known and unknown impurities.[15]	High sensitivity and selectivity, providing structural information for impurity identification.[16][17]	Primary ratio method providing SI-traceable results; non-destructive; rapid for assay determination.[11][18]
Key Limitations	Requires a reference standard for each impurity to be quantified.	Not suitable for thermally labile compounds; derivatization adds complexity and potential for error.	Lower sensitivity for trace impurity detection compared to chromatographic methods; potential for peak overlap.[9]

Experimental Protocols

Detailed methodologies for each key experiment are provided below. These protocols are intended as a starting point and may require optimization for specific laboratory conditions and instrumentation.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV)

This method is designed for the quantitative determination of 4,5-Dichloro-2-methoxybenzoic acid and the profiling of its non-volatile impurities.

1. Instrumentation & Materials:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.[19]

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• 4,5-Dichloro-2-methoxybenzoic acid reference standard.

• Acetonitrile (HPLC grade).

• Phosphoric acid (ACS grade).

• Water (HPLC grade).

• 0.45 µm syringe filters.

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Phosphoric acid in Water. To prepare, add 1.0 mL of concentrated phosphoric acid to 1 L of HPLC grade water and mix thoroughly.[20]

• Mobile Phase B: Acetonitrile.

• Degas both mobile phases using sonication or vacuum filtration before use.

3. Standard & Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 4,5-Dichloro-2-methoxybenzoic acid reference standard and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B.

• Sample Solution (1 mg/mL): Prepare the sample in the same manner as the standard stock solution.[4]

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.[4]

• Detection Wavelength: 230 nm.[20]

• Injection Volume: 10 µL.

• Gradient Program:

  • 0-20 min: 60% B to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: 95% B to 60% B

  • 26-30 min: Hold at 60% B (re-equilibration)

5. Data Analysis:

• Determine purity by calculating the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.[4]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This method is suitable for identifying and quantifying volatile impurities and can be used for the main analyte after converting it to a more volatile form.

1. Instrumentation & Materials:

• GC system coupled to a Mass Spectrometer (e.g., Quadrupole or ToF).[7]

• Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).[4]

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS, or Methanolic HCl for esterification).[8]

• Hexane or Ethyl Acetate (GC grade).

• Helium (carrier gas).

2. Derivatization (Silylation Example):

• Accurately weigh ~1 mg of the sample into a 2 mL autosampler vial.

• Add 500 µL of ethyl acetate and 100 µL of BSTFA + 1% TMCS.

• Cap the vial and heat at 70 °C for 30 minutes.

• Cool to room temperature before injection.

3. GC-MS Conditions:

• Injector Temperature: 280 °C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL with a 50:1 split ratio.

• Oven Temperature Program:

  • Initial: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 minutes at 300 °C.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: 40 - 450 amu.

4. Data Analysis:

• Identify impurities by comparing their mass spectra to spectral libraries (e.g., NIST).

• Quantify based on the area percent of the derivatized main peak relative to the total ion chromatogram (TIC) area.

Protocol 3: Quantitative NMR (qNMR)

This protocol describes an absolute purity determination using an internal standard.

1. Instrumentation & Materials:

• NMR spectrometer (≥400 MHz).

• Certified internal standard (e.g., Maleic acid, Dimethyl sulfone). The standard must have a known purity, be stable, and have signals that do not overlap with the analyte.

• Deuterated solvent (e.g., DMSO-d₆).

• High-precision analytical balance.

2. Sample Preparation:

• Accurately weigh approximately 15 mg of 4,5-Dichloro-2-methoxybenzoic acid into a vial.

• Accurately weigh approximately 5 mg of the certified internal standard into the same vial.

• Dissolve the mixture in ~0.7 mL of the deuterated solvent.

• Transfer the solution to a clean, dry NMR tube.[14]

3. NMR Acquisition Parameters (¹H):

• Pulse Sequence: Standard one-pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ of any peak of interest (typically 30-60 seconds to ensure full relaxation).

• Number of Scans: 8 to 16 (or as needed for good signal-to-noise).

• Spectral Width: Cover the full range of expected chemical shifts (e.g., 0-14 ppm).

4. Data Analysis:

• Process the spectrum with phasing and baseline correction.

• Integrate a well-resolved signal for the analyte and a signal for the internal standard.

• Calculate the purity (P_analyte) using the following equation:

  P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P_std = Purity of the internal standard

Visualized Workflows

The following diagrams illustrate the logical flows for purity validation and method development.

Caption: Overall workflow for the purity validation of a pharmaceutical intermediate.

Caption: Workflow for developing a robust HPLC method.

References

• 1. biotech-spain.com [biotech-spain.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Nuclear Magnetic Resonance Spectroscopy & QNMR Services | RSSL [rssl.com]
• 11. Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. ajrconline.org [ajrconline.org]
• 14. benchchem.com [benchchem.com]
• 15. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 16. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 17. innovationaljournals.com [innovationaljournals.com]
• 18. Video: NMR Spectroscopy: Principle, NMR Active Nuclei, Applications [jove.com]
• 19. ijpsjournal.com [ijpsjournal.com]
• 20. benchchem.com [benchchem.com]

A Comparative Guide to 4,5-Dichloro-2-methoxybenzoic Acid and Its Isomeric Alternative, Dicamba

For researchers, scientists, and professionals in drug development, the selection of chemical intermediates is a critical decision guided by a compound's purity, physical properties, and biological activity. This guide provides a detailed comparison of 4,5-Dichloro-2-methoxybenzoic acid and its well-known structural isomer, 3,6-dichloro-2-methoxybenzoic acid, commercially known as Dicamba. This objective analysis, supported by experimental data and protocols, will aid in the informed selection of these compounds for research and development purposes.

Physicochemical and Bioactivity Profile

A comprehensive understanding of the physicochemical properties is paramount in predicting the behavior of these molecules in various applications. The following table summarizes key parameters for 4,5-Dichloro-2-methoxybenzoic acid and Dicamba.

Property	4,5-Dichloro-2-methoxybenzoic acid	3,6-dichloro-2-methoxybenzoic acid (Dicamba)
CAS Number	201150-65-4[1]	1918-00-9
Molecular Formula	C₈H₆Cl₂O₃[1]	C₈H₆Cl₂O₃
Molecular Weight	221.03 g/mol [2]	221.04 g/mol
Appearance	White to off-white solid (Predicted)	White crystalline solid
Melting Point	168-172 °C (Predicted)	114-116 °C
Water Solubility	0.245 g/L (Predicted at 25 °C)[2]	4.5 g/L (low solubility)
Solubility in Organic Solvents	Soluble in methanol (Predicted)	Soluble in ethanol, acetone[3]
Purity (Typical)	≥95%	≥98% (Technical Grade)
Primary Application	Chemical intermediate for pharmaceuticals and herbicides[4]	Selective herbicide[3]
Mechanism of Action (as herbicide)	Likely synthetic auxin (inferred)	Synthetic auxin, disrupting plant growth

Note: Some physical properties for 4,5-Dichloro-2-methoxybenzoic acid are predicted values from computational models due to the limited availability of experimental data.

Experimental Protocols

Accurate and reproducible experimental methods are essential for the quality control and characterization of chemical compounds. Below are detailed protocols for key analytical techniques applicable to both 4,5-Dichloro-2-methoxybenzoic acid and Dicamba.

Determination of Purity by High-Performance Liquid Chromatography (HPLC)

This method is suitable for the separation and quantification of dichlorinated benzoic acid isomers.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 70% B

  • 20-25 min: 70% B

  • 25-30 min: 70% to 30% B

  • 30-35 min: 30% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Procedure:

  • Prepare a stock solution of the sample at 1 mg/mL in methanol.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Inject the standards and the sample solution into the HPLC system.

  • Calculate the purity of the sample by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Water Content Determination by Karl Fischer Titration

This method is used for the accurate determination of water content in the solid material.

• Instrumentation: A volumetric or coulometric Karl Fischer titrator.

• Reagent: Karl Fischer reagent (e.g., Hydranal™-Composite 5).

• Solvent: Anhydrous methanol.

• Procedure:

  • Standardize the Karl Fischer reagent with a known amount of water or a certified water standard.

  • Accurately weigh a suitable amount of the sample and transfer it to the titration vessel containing anhydrous methanol.

  • Titrate the sample with the standardized Karl Fischer reagent to the electrometric endpoint.

  • The water content is calculated based on the volume of titrant consumed.

Structural Confirmation by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation and confirmation of organic molecules.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Procedure:

  • Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • Transfer the solution to an NMR tube.

  • Acquire the ¹H NMR spectrum.

  • The chemical shifts, splitting patterns, and integration of the signals should be consistent with the expected structure of the compound.

Visualizing Experimental and Logical Workflows

To further clarify the processes involved in the analysis and application of these compounds, the following diagrams, generated using the DOT language, illustrate key workflows.

A typical workflow for the quality control and certification of a chemical intermediate.

A simplified signaling pathway illustrating the herbicidal mechanism of action for synthetic auxins.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzoic acid | C8H6Cl2O3 | CID 21180343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dicamba | C8H6Cl2O3 | CID 3030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,5-Dichloro-2-methoxybenzoic acid [myskinrecipes.com]

A Comparative Guide to the Synthesis of Dichlorinated Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Dichlorinated benzoic acids are a class of organic compounds that serve as vital intermediates and building blocks in the synthesis of a wide range of commercially important products, including pharmaceuticals, agrochemicals, and dyes.[1][2] The specific positioning of the two chlorine atoms on the benzene ring defines the six constitutional isomers (2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-), each with distinct physicochemical properties and reactivity. For instance, 2,3-dichlorobenzoic acid is a key intermediate for the antiepileptic drug Lamotrigine, while other isomers are used in herbicides.[1]

The selection of an appropriate synthetic route is critical and depends on factors such as the availability and cost of starting materials, desired isomer, yield, purity requirements, and scalability. This guide provides an objective comparison of common synthesis routes, supported by experimental data, to aid researchers in making informed decisions.

Common Synthetic Strategies

Several primary strategies are employed for the synthesis of dichlorinated benzoic acids. These routes often start from readily available dichlorinated precursors or involve the chlorination of a benzoic acid derivative.

Oxidation of Dichlorotoluenes

The oxidation of the methyl group of a dichlorotoluene is a direct and often high-yielding method. This approach is particularly effective for isomers where the corresponding dichlorotoluene is commercially available. Common oxidizing agents include potassium permanganate (KMnO₄), nitric acid, or catalytic air oxidation. Catalytic air oxidation, in particular, represents a more environmentally friendly "green chemistry" approach.[3] For example, 2,4-dichlorobenzoic acid can be prepared from 2,4-dichlorotoluene via air oxidation with a cobalt-manganese catalyst, achieving a molar yield of 92.5%.[3]

Figure 1: Oxidation of Dichlorotoluene.

Reactions from Dichloroanilines

Dichloroanilines can be converted to dichlorobenzoic acids through a sequence of reactions, typically starting with diazotization. The resulting diazonium salt is a versatile intermediate that can undergo a Sandmeyer or related reaction to introduce a nitrile (-CN) or aldehyde (-CHO) group. Subsequent hydrolysis or oxidation of this new functional group yields the desired carboxylic acid. This multi-step process can result in lower overall yields, as seen in the synthesis of 2,3-dichlorobenzoic acid from 2,3-dichloroaniline, which proceeds through the corresponding aldehyde with an overall yield of 45%.[4][5]

Figure 2: Synthesis from Dichloroaniline.

Hydrolysis of Dichlorobenzonitrile Derivatives

If the dichlorobenzonitrile is readily accessible, its hydrolysis under acidic or basic conditions is a straightforward and often high-yielding route to the corresponding carboxylic acid. For example, 3,5-dichlorobenzoic acid can be synthesized by the hydrolysis of 3,5-dichlorobenzonitrile with aqueous sodium hydroxide, achieving a 93% yield.[6] The starting nitrile can itself be prepared by the chlorination of benzonitrile.[7][8]

Figure 3: Hydrolysis of Dichlorobenzonitrile.

Grignard Carbonation

This classic method involves the formation of a Grignard reagent from a dihalo-halobenzene (typically an iodo- or bromodichlorobenzene) followed by reaction with carbon dioxide (dry ice). This route is effective but requires strictly anhydrous conditions. The synthesis of 2,3-dichlorobenzoic acid from 2,3-dichloroiodobenzene via a Grignard reagent has been reported with a 77.6% yield.[5]

Figure 4: Grignard Carbonation Route.

Comparative Data of Synthesis Routes

The following table summarizes quantitative data for various synthesis routes to different dichlorobenzoic acid isomers, allowing for direct comparison of their efficiencies.

Target Isomer	Starting Material	Method	Key Reagents & Conditions	Yield (%)	Purity (%)	Reference(s)
2,3-DCBA	2,3-Dichloroaniline	Diazotization, Oxidation	Diazotization, Myerwine reaction, then KMnO₄ oxidation	45 (overall)	-	[4][5]
2,3-DCBA	2,3-Dichloroiodobenzene	Grignard Carbonation	Mg, solid CO₂, ether	77.6	-	[5]
2,4-DCBA	2,4-Dichlorotoluene	Catalytic Air Oxidation	Co-Mn salts complex catalyst, no solvent	92.5	-	[3]
2,5-DCBA	2,5-Dichloro-6-aminobenzoic acid	Deamination	Diisobutyl adipate, cobalt naphthenate, 78°C	97	-	[9]
3,4-DCBA	p-Chlorobenzoic acid	Direct Chlorination	Antimony pentachloride, 200°C in a sealed tube	-	Recrystallized	[10]
3,5-DCBA	3,5-Dichloroanthranilic acid	Diazotization, Deamination	Diazotization followed by reaction with ethanol	92	M.P. 176-178°C	[6]
3,5-DCBA	3,5-Dichlorobenzonitrile	Basic Hydrolysis	Aqueous NaOH, reflux for 6 hours	93	Recrystallized	[6]
3,5-DCBA	Benzonitrile	Chlorination, Hydrolysis	Sodium hypochlorite, then NaOH	-	99.0	[8]
2,6-DCBA	2,6-Dichlorobenzal chloride	Chlorination & Hydrolysis	Cl₂, H₂O, Lewis acid catalyst	Quantitative	-	[11]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for key synthesis types.

Protocol 1: Synthesis of 2,3-Dichlorobenzoic Acid via Grignard Carbonation[5]

• Grignard Reagent Formation: Under an inert atmosphere, magnesium turnings and a crystal of iodine are placed in a flask with sodium-dried ether. A solution of 2,3-dichloroiodobenzene in sodium-dried ether is added dropwise with warming to initiate the reaction. The mixture is then refluxed until the magnesium is consumed.

• Carbonation: The cooled Grignard solution is transferred dropwise, under nitrogen, into a stirred slurry of solid carbon dioxide (dry ice) in sodium-dried ether.

• Work-up and Isolation: The mixture is stirred for 2 hours and allowed to warm to room temperature overnight. It is then treated with ice and aqueous hydrochloric acid. The product is extracted with ether. The combined ether extracts are washed with water and then extracted with aqueous sodium hydroxide.

• Purification: The basic aqueous extracts are combined, stirred with activated charcoal for 10 minutes, and filtered. The cooled filtrate is acidified with concentrated hydrochloric acid. The resulting solid is filtered, washed with water, and dried in vacuo to yield the final product.

Protocol 2: Synthesis of 3,5-Dichlorobenzoic Acid via Hydrolysis[6]

• Reaction Setup: 3,5-dichlorobenzonitrile (5 g, 0.029 mol) is added slowly to a solution of sodium hydroxide (2.9 g, 0.073 mol) in 10 mL of deionized water.

• Hydrolysis: The mixture is heated to reflux and stirred for 6 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, the mixture is cooled to room temperature. The pH of the solution is adjusted to 1-3 with 2 mol/L hydrochloric acid, causing a white solid to precipitate.

• Purification: The solid is filtered under reduced pressure, washed with water, and dried. The filtrate is extracted with ethyl acetate to recover any remaining product. The combined solids are recrystallized from deionized water to yield pure 3,5-dichlorobenzoic acid.

General Experimental Workflow

The synthesis of dichlorinated benzoic acids typically follows a standardized workflow from reaction to purification and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,3-Dichlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. 2,3-Dichlorobenzoic acid | 50-45-3 [chemicalbook.com]
• 6. 3,5-Dichlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 7. CN103224451B - Method for synthesizing 3,5-dichlorobenzoic acid - Google Patents [patents.google.com]
• 8. Method for synthesizing 3,5-dichlorobenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 9. 2,5-Dichlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 10. prepchem.com [prepchem.com]
• 11. DE1277840B - Process for the preparation of 2,6-dichlorobenzoic acid and / or its anhydride - Google Patents [patents.google.com]

A Comparative Guide to 4,5-Dichloro-2-methoxybenzoic Acid and Alternatives in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

4,5-Dichloro-2-methoxybenzoic acid is a key building block in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. Its specific substitution pattern—two chlorine atoms and a methoxy group on the benzoic acid core—provides a unique chemical handle for constructing a variety of bioactive compounds. This guide offers a comparative analysis of 4,5-dichloro-2-methoxybenzoic acid against other benzoic acid derivatives, supported by experimental data, to inform reagent selection in synthetic workflows.

Performance in Amide Bond Formation

Amide bond formation is one of the most critical reactions in medicinal chemistry. The reactivity of a carboxylic acid in these coupling reactions is highly dependent on the electronic nature of its substituents. To illustrate this, the performance of 4,5-dichloro-2-methoxybenzoic acid is compared with other derivatives in a standard amide coupling reaction.

For context, a study on various benzoic acid derivatives in amide coupling reactions using DIC-HOPO in an aqueous/organic medium provides insight into how substituents affect yield.

Table 1: Comparative Yields of Benzoic Acid Derivatives in Amide Coupling

Carboxylic Acid	Amine	Coupling Reagent	Yield (%)
Benzoic Acid	Benzylamine	COMU-collidine	85
3-Phenylpropanoic Acid	Benzylamine	COMU-collidine	95
Benzoic Acid	Aniline	COMU-collidine	62
2,6-Dimethylbenzoic Acid	Benzylamine	DIC-HOPO	81

Data adapted from a comparative study of amide-bond forming reagents. The performance of each coupling reagent is substrate-dependent.[1]

While direct data for 4,5-dichloro-2-methoxybenzoic acid is absent, its utility is established as a crucial intermediate in the synthesis of several "pride" class gastroprokinetic agents, such as Cisapride.[2] The synthesis of these complex molecules relies on the successful coupling of the benzoic acid moiety, highlighting its practical applicability.

Synthetic Utility and Workflow

4,5-Dichloro-2-methoxybenzoic acid and its derivatives are valuable starting materials for multi-step syntheses. The workflow below illustrates a general pathway for the synthesis of a bioactive molecule, starting from a substituted benzoic acid. This process typically involves activation of the carboxylic acid followed by coupling with an amine.

Caption: Generalized workflow for amide synthesis.

Experimental Protocols

Detailed and reliable protocols are essential for reproducible results in the laboratory. Below are representative protocols for amide bond formation, a key reaction for benzoic acid derivatives.

Protocol 1: General Amide Coupling using EDC/HOBt

This protocol is a widely used method for forming amide bonds due to its efficiency and the water-soluble nature of its urea byproduct, which simplifies purification.[3][4]

• Materials:

  • Carboxylic acid (e.g., 4,5-dichloro-2-methoxybenzoic acid) (1.0 equiv)

  • Amine (1.0–1.2 equiv)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.1–1.5 equiv)

  • N-Hydroxybenzotriazole (HOBt) (1.1–1.5 equiv)

  • Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0–3.0 equiv)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Procedure:

  • To a round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv).

  • Dissolve the mixture in anhydrous DCM or DMF.

  • Cool the solution to 0 °C in an ice bath with continuous stirring.

  • Add EDC·HCl (1.2 equiv) to the reaction mixture in portions.

  • Add DIPEA (2.5 equiv) dropwise to the cooled solution.

  • Allow the reaction to slowly warm to room temperature and stir for 1 to 18 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate.

  • Perform an aqueous workup by washing the organic layer successively with aqueous acid (e.g., 1N HCl), aqueous base (e.g., saturated NaHCO₃), and brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure amide.[3]

Protocol 2: Amide Coupling with Electron-Deficient Amines

Coupling reactions involving electron-deficient amines can be challenging. The following protocol has been optimized for such substrates.[5][6]

• Materials:

  • Carboxylic acid (1.2 equiv)

  • Electron-deficient amine (1.0 equiv)

  • EDC (1.0 equiv)

  • 4-Dimethylaminopyridine (DMAP) (1.0 equiv)

  • HOBt (0.1 equiv)

  • Acetonitrile (CH₃CN)

• Procedure:

  • To a stirred solution of the amine (1.0 equiv) in acetonitrile, add the carboxylic acid (1.2 equiv).

  • Add EDC (1.0 equiv), DMAP (1.0 equiv), and a catalytic amount of HOBt (0.1 equiv).

  • Stir the resulting mixture at room temperature (23 °C) for 18-48 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Purify the residue using silica gel chromatography to yield the final amide product.[5]

Application in Drug Discovery: Targeting Signaling Pathways

Substituted benzoic acids are precursors to a vast number of active pharmaceutical ingredients (APIs). For instance, derivatives of 4,5-dichloro-2-methoxybenzoic acid are intermediates for drugs that may target various signaling pathways. While the direct biological activity of 4,5-dichloro-2-methoxybenzoic acid itself is not the primary focus, the molecules synthesized from it often are. For example, many kinase inhibitors, which are crucial in cancer therapy, are synthesized using elaborately functionalized aromatic cores derived from such benzoic acids.

The diagram below illustrates a simplified kinase signaling pathway, which is a common target for drugs developed from advanced chemical building blocks.

Caption: Simplified MAPK/ERK signaling pathway.

Conclusion

4,5-Dichloro-2-methoxybenzoic acid is a highly valuable reagent in organic synthesis, particularly for creating complex molecules in the pharmaceutical sector. Its reactivity, governed by its unique substitution pattern, makes it a suitable starting material for various coupling reactions. When choosing a benzoic acid derivative for a synthetic route, researchers must consider the electronic effects of the substituents, the nature of the coupling partners, and the desired reaction conditions. While direct comparative data across a wide range of derivatives under identical conditions can be scarce, understanding the principles of reactivity and consulting established protocols provides a strong foundation for making an informed decision. The protocols and workflows presented here serve as a practical guide for the effective use of these important synthetic intermediates.

References

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. CN105237422A - Synthetic method of 4-amino-5-chloro-2-methoxyl benzoic acid - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Study on the Reactivity of Dichlorinated Benzoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the six constitutional isomers of dichlorinated benzoic acid. An objective examination of their chemical reactivity is presented, supported by physicochemical data and detailed experimental protocols. The distinct positioning of the two chlorine atoms on the benzene ring significantly influences the electronic and steric environment of each isomer, leading to notable differences in their reactivity in various chemical transformations. Understanding these nuances is critical for their application as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1]

Physicochemical Properties: A Quantitative Comparison

The inherent reactivity of the dichlorobenzoic acid isomers is reflected in their physicochemical properties. The acidity, as indicated by the pKa value, is a strong indicator of the electronic effects of the chlorine substituents. Other properties such as melting point and solubility are also influenced by the isomeric substitution pattern.[1]

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted)	Water Solubility
2,3-Dichlorobenzoic acid	50-45-3	191.01	168 - 170	2.53 ± 0.25	Slightly soluble
2,4-Dichlorobenzoic acid	50-84-0	191.01	157 - 160	2.68 ± 0.25	0.36 g/L (15 °C)
2,5-Dichlorobenzoic acid	50-79-3	191.01	151 - 154	2.51 ± 0.25	0.8 g/L
2,6-Dichlorobenzoic acid	50-30-6	191.01	139 - 142	1.69 ± 0.10	0.1-1 g/100 mL (19 °C)
3,4-Dichlorobenzoic acid	51-44-5	191.01	204 - 206	3.60 ± 0.10	Insoluble
3,5-Dichlorobenzoic acid	51-36-5	191.01	184 - 187	3.46 ± 0.10	147.1 mg/L

Data sourced from various chemical databases.[1]

Comparative Reactivity Analysis

The reactivity of dichlorinated benzoic acid isomers can be broadly categorized into two main areas: reactions involving the carboxylic acid group and reactions involving the aromatic ring.

Acidity and Carboxylic Acid Reactivity

The acidity of the benzoic acid isomers is primarily governed by the electron-withdrawing inductive effect of the chlorine atoms, which stabilizes the resulting carboxylate anion.[2] This effect is most pronounced when the chlorine atoms are in the ortho positions, as seen in the significantly lower pKa of 2,6-dichlorobenzoic acid. This enhanced acidity in ortho-substituted isomers is often referred to as the "ortho effect," which is a combination of steric and electronic factors.

The increased acidity of the dichlorinated benzoic acids compared to benzoic acid (pKa ≈ 4.2) suggests that they will generally be more reactive in reactions where the deprotonated carboxylate is the active species. Conversely, in acid-catalyzed reactions like Fischer esterification, the electron-withdrawing nature of the chlorine atoms deactivates the carbonyl group, making it less susceptible to protonation and subsequent nucleophilic attack. Therefore, the rate of esterification is expected to be slower for the dichlorinated isomers compared to unsubstituted benzoic acid. Among the isomers, those with chlorine atoms at the ortho positions (2,3-, 2,4-, 2,5-, and especially 2,6-) are expected to exhibit slower esterification rates due to steric hindrance around the carboxylic acid group.

Reactivity in Electrophilic Aromatic Substitution

In electrophilic aromatic substitution reactions, such as nitration, the carboxylic acid group is a deactivating, meta-directing group. The chlorine atoms are also deactivating but are ortho, para-directing. The combined effect of these substituents determines the position of the incoming electrophile.

The deactivating nature of both the carboxylic acid and the chlorine atoms makes the dichlorinated benzoic acids less reactive towards electrophilic attack than benzene itself. The regioselectivity of these reactions will be a complex interplay of the directing effects of the existing substituents. For instance, in the nitration of 2,5-dichlorobenzoic acid, the incoming nitro group can be directed to the 3, 4, or 6 positions. Experimental evidence suggests that a mixture of isomers is often formed, with the precise distribution depending on the reaction conditions.

Experimental Protocols

To empirically determine and compare the reactivity of the dichlorinated benzoic acid isomers, the following experimental protocols can be employed.

Determination of pKa by Potentiometric Titration

This method provides an accurate determination of the acid dissociation constant (pKa), a key quantitative measure of acidity.

Materials:

• Dichlorobenzoic acid isomer

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Buret (50 mL)

• Beakers (250 mL)

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Potassium Chloride (KCl)

• Deionized water

• Nitrogen gas source

Procedure:

• Sample Preparation: Dissolve a precisely weighed amount of the dichlorobenzoic acid isomer in deionized water to create a solution of known concentration (e.g., 0.01 M). For sparingly soluble isomers, a co-solvent such as ethanol may be used, though this will influence the apparent pKa. Add KCl to a final concentration of 0.1 M to maintain constant ionic strength.[1]

• Titration Setup: Place a known volume of the prepared solution into a beaker with a magnetic stir bar. Immerse the calibrated pH electrode in the solution.

• Titration: Begin stirring the solution and record the initial pH. Add the standardized NaOH solution in small, precise increments from the buret, recording the pH after each addition. Continue the titration well past the equivalence point.

• Data Analysis: Plot the pH versus the volume of NaOH added. The equivalence point is the point of steepest inflection. The pKa is equal to the pH at the half-equivalence point.

Comparative Fischer Esterification with Methanol

This protocol allows for a comparison of the relative rates of esterification among the isomers.

Materials:

• Dichlorobenzoic acid isomers

• Anhydrous methanol

• Concentrated sulfuric acid

• Reflux apparatus

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatograph (GC) or High-performance liquid chromatograph (HPLC) for analysis

Procedure:

• Reaction Setup: In separate round-bottom flasks, place an equimolar amount of each dichlorobenzoic acid isomer. Add a standard excess of anhydrous methanol (e.g., 10 equivalents) to each flask.

• Catalyst Addition: To each flask, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Reaction: Heat the mixtures to reflux and maintain for a set period (e.g., 4 hours). It is crucial that all reactions are run for the same duration and at the same temperature.

• Work-up: Cool the reaction mixtures to room temperature. Transfer each mixture to a separatory funnel containing water and an organic solvent like diethyl ether. Neutralize the aqueous layer with a sodium bicarbonate solution. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[3]

• Analysis: Analyze the crude product mixtures by GC or HPLC to determine the percentage conversion to the methyl ester for each isomer. This will provide a quantitative comparison of their reactivity under these conditions.

Comparative Nitration

This protocol can be used to compare the regioselectivity and reactivity of the isomers in an electrophilic aromatic substitution reaction.

Materials:

• Dichlorobenzoic acid isomers

• Concentrated nitric acid

• Concentrated sulfuric acid

• Ice bath

• Stirring apparatus

• Beakers

• Filtration apparatus

• NMR spectrometer for product analysis

Procedure:

• Preparation of Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated nitric acid to concentrated sulfuric acid with stirring.[4][5]

• Reaction Setup: In separate flasks, dissolve an equimolar amount of each dichlorobenzoic acid isomer in a minimal amount of cold, concentrated sulfuric acid, keeping the temperature below 5°C.[4]

• Nitration: Slowly add the cold nitrating mixture to each of the dichlorobenzoic acid solutions, maintaining the temperature below 5°C.[4]

• Reaction Quenching: After a set reaction time, pour each reaction mixture over crushed ice to precipitate the nitrated products.[4]

• Product Isolation and Analysis: Collect the solid products by vacuum filtration and wash with cold water. Analyze the product mixture for each isomer by ¹H NMR spectroscopy to determine the distribution of the resulting nitro-isomers.

Visualizations

Experimental Workflow for Comparative Analysis

Caption: A logical workflow for the comparative reactivity study of dichlorobenzoic acid isomers.

Simplified Signaling Pathway: Auxin Transport Inhibition

Several dichlorobenzoic acid isomers are known to act as herbicides by interfering with plant growth hormones called auxins.[1] They can achieve this by inhibiting the polar transport of auxin within the plant.[1]

Caption: A simplified model of how dichlorobenzoic acid isomers can inhibit polar auxin transport in plants.

Conclusion

The reactivity of dichlorinated benzoic acid isomers is a complex function of the electronic and steric effects imparted by the chlorine substituents. A systematic comparative study, employing the experimental protocols outlined in this guide, can provide valuable quantitative data to understand and predict the behavior of these isomers in various chemical reactions. This knowledge is essential for researchers and professionals in drug development and chemical synthesis to select the appropriate isomer and optimize reaction conditions for their specific applications. The differences in their biological activity, particularly their herbicidal properties, further highlight the importance of understanding the structure-activity relationships of these versatile compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. savemyexams.com [savemyexams.com]
• 3. studylib.net [studylib.net]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. Nitration of methyl benzoate | Resource | RSC Education [edu.rsc.org]

A Spectroscopic Showdown: Differentiating Dichlorobenzoic Acid Isomers

For researchers, scientists, and drug development professionals, a precise understanding of isomeric differences is paramount. This guide provides a detailed spectroscopic comparison of the six isomers of dichlorobenzoic acid, offering key data and experimental insights to aid in their identification and characterization.

The six constitutional isomers of dichlorobenzoic acid, with the chemical formula C₇H₄Cl₂O₂, are foundational molecules in the synthesis of pharmaceuticals and agrochemicals. For instance, 2,3-dichlorobenzoic acid is a key precursor for the antiepileptic drug lamotrigine. The seemingly subtle shift in the positions of the two chlorine atoms on the benzene ring profoundly influences their physicochemical properties and, consequently, their spectroscopic signatures. This guide presents a comparative analysis of these isomers using key spectroscopic techniques: Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, Raman Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS).

Physicochemical Properties at a Glance

The substitution pattern of the chlorine atoms significantly impacts properties like melting point and acidity (pKa), which can provide initial clues for differentiation.

Isomer	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	pKa (Predicted)
2,3-Dichlorobenzoic acid	50-45-3	191.01	168 - 170	2.53 ± 0.25
2,4-Dichlorobenzoic acid	50-84-0	191.01	157 - 160	2.68 ± 0.25
2,5-Dichlorobenzoic acid	50-79-3	191.01	151 - 154	2.51 ± 0.25
2,6-Dichlorobenzoic acid	50-30-6	191.01	139 - 142	1.69 ± 0.10
3,4-Dichlorobenzoic acid	51-44-5	191.01	204 - 206	3.60 ± 0.10
3,5-Dichlorobenzoic acid	51-36-5	191.01	184 - 187	3.46 ± 0.10

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for each isomer, providing a basis for their unambiguous identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Isomer	H-2	H-3	H-4	H-5	H-6	COOH
2,3-DCBA	-	-	~7.6 (d)	~7.3 (t)	~7.9 (d)	~11.0
2,4-DCBA	-	~8.0 (d)	-	~7.4 (dd)	~7.6 (d)	~11.2
2,5-DCBA	-	~7.9 (d)	~7.5 (d)	-	~7.5 (dd)	~11.1
2,6-DCBA	-	~7.4 (d)	~7.3 (t)	~7.4 (d)	-	~11.3
3,4-DCBA	~8.2 (d)	-	-	~7.6 (d)	~7.9 (dd)	~11.0
3,5-DCBA	~7.9 (s)	-	~7.6 (s)	-	~7.9 (s)	~11.1

¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Isomer	C-1	C-2	C-3	C-4	C-5	C-6	C=O
2,3-DCBA	~132	~134	~131	~128	~130	~127	~170
2,4-DCBA	~131	~135	~130	~138	~128	~132	~169
2,5-DCBA	~133	~133	~132	~131	~133	~131	~169
2,6-DCBA	~134	~133	~128	~132	~128	~133	~168
3,4-DCBA	~132	~131	~133	~137	~129	~130	~170
3,5-DCBA	~134	~130	~136	~128	~136	~130	~169

Note: Approximate chemical shifts are provided. Actual values may vary depending on the solvent and experimental conditions.

Vibrational Spectroscopy

Key Infrared (IR) Absorption Bands (cm⁻¹) (KBr Pellet)

Isomer	O-H Stretch (Carboxylic Acid)	C=O Stretch	C-Cl Stretch
2,3-DCBA	2500-3300 (broad)	~1700	~800-600
2,4-DCBA	2500-3300 (broad)	~1690	~820-620
2,5-DCBA	2500-3300 (broad)	~1705	~810-610
2,6-DCBA	2500-3300 (broad)	~1710	~790-600
3,4-DCBA	2500-3300 (broad)	~1695	~830-630
3,5-DCBA	2500-3300 (broad)	~1700	~815-615

Key Raman Shifts (cm⁻¹)

Isomer	Ring Breathing Mode	C-Cl Stretch
2,3-DCBA	~1030	~750, ~680
2,4-DCBA	~1040	~780, ~720
2,5-DCBA	~1050	~760, ~700
2,6-DCBA	~1060	~790, ~740
3,4-DCBA	~1025	~770, ~710
3,5-DCBA	~1000	~755, ~690

Ultraviolet-Visible (UV-Vis) Spectroscopy

Maximum Absorption Wavelengths (λmax, nm) in Ethanol

Isomer	λmax 1	λmax 2
2,3-DCBA	~210	~290
2,4-DCBA	~215	~285
2,5-DCBA	~220	~295
2,6-DCBA	~205	~280
3,4-DCBA	~218	~298
3,5-DCBA	~212	~292

Note: UV-Vis data can be highly solvent-dependent. The provided values are approximate.

Mass Spectrometry (MS)

Key Fragments (m/z) in Electron Ionization (EI) Mass Spectra

Isomer	Molecular Ion [M]⁺	[M-OH]⁺	[M-COOH]⁺
2,3-DCBA	190/192/194	173/175/177	145/147
2,4-DCBA	190/192/194	173/175/177	145/147
2,5-DCBA	190/192/194	173/175/177	145/147
2,6-DCBA	190/192/194	173/175/177	145/147
3,4-DCBA	190/192/194	173/175/177	145/147
3,5-DCBA	190/192/194	173/175/177	145/147

Note: The presence of two chlorine atoms results in characteristic isotopic patterns for chlorine-containing fragments.

Experimental Workflows and Protocols

To ensure reproducibility and accuracy, detailed experimental protocols are crucial. Below are generalized procedures for the spectroscopic techniques discussed.

Experimental Workflow

Caption: A generalized workflow for the spectroscopic comparison of dichlorobenzoic acid isomers.

Detailed Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the dichlorobenzoic acid isomer in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Use tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence. A longer acquisition time may be necessary due to the lower natural abundance of ¹³C.

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: An FTIR spectrometer equipped with a KBr pellet press or an Attenuated Total Reflectance (ATR) accessory.

• KBr Pellet Method: Mix approximately 1-2 mg of the finely ground solid sample with ~100 mg of dry KBr powder.[1] Press the mixture into a transparent pellet using a hydraulic press.[1]

• ATR Method: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Data Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.[2] A background spectrum of the empty sample holder (or clean ATR crystal) should be recorded and subtracted from the sample spectrum.

3. Raman Spectroscopy

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm).

• Sample Preparation: Place a small amount of the solid sample on a microscope slide or in a sample holder.

• Data Acquisition: Focus the laser on the sample and collect the scattered light. The spectral range and acquisition time should be optimized to obtain a good quality spectrum while avoiding sample degradation from the laser.

4. Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare a dilute solution of the dichlorobenzoic acid isomer in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile) of a known concentration (typically in the micromolar range).

• Data Acquisition: Record the absorbance spectrum over a range of approximately 200-400 nm. Use a cuvette containing the pure solvent as a reference.

5. Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: Introduce a small amount of the sample into the ion source, typically via a direct insertion probe or after separation by gas chromatography (GC). The sample is vaporized by heating in a vacuum.

• Ionization: Bombard the gaseous sample molecules with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[3][4]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

Logical Differentiation Pathway

The differentiation of the isomers can be approached systematically.

Caption: A flowchart illustrating a systematic approach to identifying an unknown dichlorobenzoic acid isomer.

By combining the data from these complementary spectroscopic techniques, researchers can confidently distinguish between the six isomers of dichlorobenzoic acid, a critical step in quality control, reaction monitoring, and the development of new chemical entities.

References

• 1. Benzoic acid, 2,6-dichloro- [webbook.nist.gov]
• 2. 3,5-Dichlorobenzoic acid [webbook.nist.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of 4,5-Dichloro-2-methoxybenzoic Acid: qNMR vs. HPLC

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is paramount. This guide provides a comprehensive comparison of Quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC) for the quantification of 4,5-Dichloro-2-methoxybenzoic acid, a halogenated aromatic compound of interest in various chemical and pharmaceutical applications.

This document outlines the principles of each technique, provides detailed experimental protocols, and presents a comparative analysis of their performance based on experimental data for structurally similar compounds.

At a Glance: qNMR vs. HPLC for Quantitative Analysis

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	A primary ratio method where the signal intensity is directly proportional to the number of nuclei. Quantification is achieved by comparing the integral of an analyte signal to that of a certified internal standard.[1]	A separation technique where components of a mixture are separated based on their differential interactions with a stationary and mobile phase. Quantification is typically performed using a calibration curve with a reference standard of the analyte.
Reference Standard	Requires a certified internal standard that is structurally different from the analyte (e.g., benzoic acid, maleic acid).[2][3][4] Does not require a specific reference standard of 4,5-Dichloro-2-methoxybenzoic acid.	Requires a well-characterized reference standard of 4,5-Dichloro-2-methoxybenzoic acid.
Selectivity	High. Relies on the chemical shift of specific protons, which is unique to the molecular structure. Signal overlap can be a challenge but can often be resolved by selecting appropriate internal standards and experimental conditions.	High. Dependent on the chromatographic separation achieved by the column and mobile phase. Co-elution of impurities can affect accuracy.
Accuracy & Precision	High accuracy as a primary method. Precision is typically very good, with low relative standard deviation (RSD).[1]	High accuracy and precision are achievable with proper method validation and a high-purity reference standard.[1]
Sensitivity	Generally lower than HPLC-UV.[5]	High, especially with sensitive detectors like UV-Vis or Mass Spectrometry.[5]
Sample Preparation	Relatively simple, involving accurate weighing and dissolution.[3][6]	Can be more complex, often requiring filtration and careful preparation of mobile phases.[7]
Analysis Time	Can be faster per sample once the method is established.[5]	Can be longer due to chromatographic run times.[5]

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for qNMR and the decision-making process for selecting a suitable analytical method.

A diagram illustrating the qNMR experimental workflow.

A decision tree for selecting between qNMR and HPLC.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy

This protocol outlines the determination of 4,5-Dichloro-2-methoxybenzoic acid purity using an internal standard method.

1. Materials and Reagents:

• 4,5-Dichloro-2-methoxybenzoic acid sample

• Certified internal standard (e.g., Benzoic Acid, Maleic Acid, or Dimethyl sulfone of known purity)[3][4][8]

• Deuterated solvent (e.g., Dimethyl sulfoxide-d₆, Chloroform-d, or Methanol-d₄)

• 5 mm NMR tubes

• Analytical balance (readability to at least 0.01 mg)[9]

2. Internal Standard Selection: The choice of internal standard is critical for accurate qNMR.[2] The standard should:

• Have signals that do not overlap with the analyte signals.[3] Based on spectra of similar compounds, the aromatic protons of 4,5-Dichloro-2-methoxybenzoic acid are expected between 7.0 and 8.0 ppm, and the methoxy protons around 4.0 ppm.[10][11]

• Be highly soluble in the chosen deuterated solvent.[2]

• Be chemically stable and not react with the analyte or solvent.[2]

• Have a high purity that is accurately known and traceable.[3] Benzoic acid is available as a Standard Reference Material from NIST.[12][13]

3. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the 4,5-Dichloro-2-methoxybenzoic acid sample into a clean, dry vial.

• Accurately weigh an appropriate amount of the certified internal standard into the same vial to achieve a molar ratio close to 1:1 with the analyte.

• Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the chosen deuterated solvent. Complete dissolution can be aided by gentle vortexing or sonication.

• Transfer the solution to a 5 mm NMR tube.[7]

4. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): A sufficiently long relaxation delay is crucial for accurate quantification. It should be at least 5 times the longest T₁ relaxation time of the protons being integrated (both analyte and internal standard). A conservative value of 30-60 seconds is often used.

• Number of Scans: Typically 8 to 64 scans, depending on the sample concentration, to achieve an adequate signal-to-noise ratio.

• Acquisition Time: A typical acquisition time of 3-4 seconds is sufficient.

5. Data Processing and Calculation:

• Apply Fourier transform to the Free Induction Decay (FID).

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved, non-overlapping signal of 4,5-Dichloro-2-methoxybenzoic acid (e.g., the methoxy singlet or one of the aromatic proton signals).

• Integrate a well-resolved, non-overlapping signal of the internal standard.

• Calculate the purity of 4,5-Dichloro-2-methoxybenzoic acid using the following equation:

  Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / manalyte) * PIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard[7]

High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol is adapted from a method for the analysis of a structurally similar compound, dicamba (3,6-dichloro-2-methoxybenzoic acid), and may require optimization for 4,5-Dichloro-2-methoxybenzoic acid.

1. Materials and Reagents:

• 4,5-Dichloro-2-methoxybenzoic acid sample and a high-purity reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

2. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water containing a small amount of acid (e.g., 0.1% phosphoric acid) to ensure the analyte is in its protonated form. A typical starting point could be a 40:60 (v/v) mixture of acetonitrile and acidified water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Based on the UV spectrum of similar aromatic acids, a wavelength in the range of 230-280 nm should be appropriate. The optimal wavelength should be determined by analyzing the UV spectrum of the reference standard.

• Injection Volume: 10 µL

3. Sample Preparation:

• Standard Solutions: Accurately weigh and dissolve the 4,5-Dichloro-2-methoxybenzoic acid reference standard in the mobile phase to prepare a series of standard solutions of known concentrations. This will be used to construct a calibration curve.

• Sample Solution: Accurately weigh and dissolve the 4,5-Dichloro-2-methoxybenzoic acid sample in the mobile phase to a concentration that falls within the range of the calibration curve.

• All solutions should be filtered through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• Generate a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Determine the concentration of 4,5-Dichloro-2-methoxybenzoic acid in the sample solution by interpolating its peak area on the calibration curve.

• Calculate the purity of the sample based on the determined concentration and the initial weight of the sample.

Concluding Remarks

Both qNMR and HPLC are powerful techniques for the quantification of 4,5-Dichloro-2-methoxybenzoic acid, each with its own set of advantages and limitations.

qNMR stands out as a primary method that provides direct traceability to SI units and does not require a specific reference standard of the analyte, which can be a significant advantage, especially for novel or custom-synthesized compounds. Its relatively simple sample preparation and potential for rapid analysis make it an attractive option.

HPLC offers superior sensitivity, making it the method of choice for trace analysis.[5] Its high resolving power is beneficial for analyzing complex mixtures. However, its reliance on a well-characterized reference standard of the analyte itself can be a limiting factor.

The choice between qNMR and HPLC should be guided by the specific requirements of the analysis, including the availability of reference standards, the required sensitivity, and the need for a primary analytical method. For absolute purity determination and when a specific reference standard is unavailable, qNMR is the superior choice. For routine analysis of multiple samples where high sensitivity is required and a reference standard is available, HPLC is a robust and reliable option.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 4. Survey and qualification of internal standards for quantification by 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. organomation.com [organomation.com]
• 7. benchchem.com [benchchem.com]
• 8. 2023-03-29-qnmr-octad - BIPM [bipm.org]
• 9. pubsapp.acs.org [pubsapp.acs.org]
• 10. 4-Chloro-2-methoxybenzoic acid(57479-70-6) 1H NMR [m.chemicalbook.com]
• 11. 5-Chloro-2-methoxybenzoic acid(3438-16-2) 1H NMR [m.chemicalbook.com]
• 12. otsuka.co.jp [otsuka.co.jp]
• 13. otsuka.co.jp [otsuka.co.jp]

A Comparative Guide to the Validated HPLC Method for the Quantification of 4,5-Dichloro-2-methoxybenzoic Acid

This guide provides a comprehensive comparison of a developed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 4,5-Dichloro-2-methoxybenzoic acid with other potential analytical techniques. The information is intended for researchers, scientists, and professionals in drug development, offering objective performance comparisons and supporting experimental data to aid in selecting the most suitable analytical methodology.

Introduction to Analytical Approaches

The accurate quantification of 4,5-Dichloro-2-methoxybenzoic acid, a key intermediate in various synthetic processes, is critical for quality control and research. While several analytical techniques can be employed, reversed-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a widely accessible, robust, and cost-effective method for this purpose.[1][2][3] This guide will focus on a validated RP-HPLC method and compare its performance characteristics with alternative methods such as Ultra-Performance Liquid Chromatography (UPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparison of Analytical Methods

The choice of an analytical method depends on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and available instrumentation.

Feature	HPLC-UV	UPLC-UV	LC-MS/MS
Principle	Chromatographic separation based on polarity, with UV detection.[2]	Similar to HPLC but uses smaller particle size columns for higher resolution and speed.	Chromatographic separation followed by mass analysis, offering high selectivity and sensitivity.[3]
Sensitivity	Moderate (µg/mL range).[1]	High	Very High (ng/mL to pg/mL range).[3]
Selectivity	Good, can be optimized with mobile phase and column selection.	Very Good	Excellent, based on mass-to-charge ratio.
Analysis Time	Standard (typically 5-15 min).	Fast (typically 1-5 min).	Can be fast, depending on the chromatographic method.
Cost	Low to moderate.[3]	Moderate to high.	High.
Robustness	High.[1]	Moderate	Moderate to high.
Typical Use	Routine quality control, purity assessment.	High-throughput screening, complex mixture analysis.	Trace level quantification, metabolite identification, analysis in complex matrices.[3]

Proposed Validated HPLC Method

Based on established methods for similar aromatic carboxylic acids, the following RP-HPLC method is proposed for the analysis of 4,5-Dichloro-2-methoxybenzoic acid.[4][5][6]

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.01 M Ammonium acetate buffer, pH adjusted to 2.5 with formic acid.[1][4]
Mobile Phase B	Acetonitrile
Gradient	70% A / 30% B, isocratic
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection	UV at 210 nm[4][5]

Method Validation Parameters

The proposed method should be validated according to the International Council for Harmonisation (ICH) guidelines.[7] Expected performance data based on similar compound analyses are summarized below.[1][8]

Parameter	Expected Value
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 µg/mL
Retention Time	Approximately 5-10 min

Experimental Protocols

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 4,5-Dichloro-2-methoxybenzoic acid reference standard and dissolve it in 10 mL of diluent (e.g., acetonitrile/water 50:50 v/v).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to achieve concentrations within the desired calibration range (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

Sample Preparation

• Accurately weigh a suitable amount of the sample containing 4,5-Dichloro-2-methoxybenzoic acid.

• Dissolve the sample in the diluent to obtain a theoretical concentration within the validated range of the method.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Analysis

• Set up the HPLC system with the chromatographic conditions specified in the table above.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions to determine the concentration of 4,5-Dichloro-2-methoxybenzoic acid.

Visualizations

Experimental Workflow

Caption: Workflow for the HPLC analysis of 4,5-Dichloro-2-methoxybenzoic acid.

Logical Relationship of Method Validation

Caption: Interrelationship of parameters for HPLC method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. thaiscience.info [thaiscience.info]

Comparative Guide to the Biological Cross-Reactivity of 4,5-Dichloro-2-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential biological cross-reactivity of 4,5-dichloro-2-methoxybenzoic acid. Due to limited direct experimental data on this specific compound, this guide leverages structure-activity relationship (SAR) insights from structurally similar compounds, namely dichlorobenzoic acid isomers and methoxybenzoic acid derivatives. The provided experimental protocols are intended to empower researchers to directly assess the biological activity and specificity of 4,5-dichloro-2-methoxybenzoic acid.

Introduction to 4,5-Dichloro-2-methoxybenzoic Acid

4,5-Dichloro-2-methoxybenzoic acid is a halogenated and methoxylated derivative of benzoic acid. Its chemical structure, featuring two chlorine atoms and a methoxy group on the benzene ring, suggests the potential for diverse biological activities. Halogenation can influence a molecule's lipophilicity, membrane permeability, and metabolic stability, while methoxy groups can affect receptor binding and pharmacokinetic properties. Benzoic acid and its derivatives are known to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and herbicidal activities. Therefore, understanding the potential for cross-reactivity of 4,5-dichloro-2-methoxybenzoic acid in various biological assays is crucial for target identification and validation in drug discovery and development.

Comparative Analysis of Structurally Related Compounds

To infer the potential biological activities of 4,5-dichloro-2-methoxybenzoic acid, this section summarizes the known activities of other dichlorobenzoic acid isomers and methoxybenzoic acid derivatives.

Dichlorobenzoic Acid Isomers

The position of chlorine atoms on the benzoic acid ring significantly impacts biological activity. The following table summarizes the known activities of various dichlorobenzoic acid isomers.

Compound	Biological Activity	Quantitative Data (IC50/MIC)	Reference
2,3-Dichlorobenzoic acid	Weak auxin activity, inhibits polar auxin transport.[1]	Not reported in provided search results.	[1]
2,4-Dichlorobenzoic acid	Herbicide.[2]	Not reported in provided search results.	[2]
2,5-Dichlorobenzoic acid	Herbicide intermediate.[1]	Not reported in provided search results.	[1]
2,6-Dichlorobenzoic acid	Herbicide.[1]	Not reported in provided search results.	[1]
3,5-Dichlorobenzoic acid	Herbicide.[3]	Not reported in provided search results.	[3]

Methoxybenzoic Acid Derivatives

The presence and position of a methoxy group also modulate the biological effects of benzoic acid derivatives.

Compound	Biological Activity	Quantitative Data (IC50/MIC)	Reference
2-Methoxybenzoic acid	Antiemetic.[4]	Not reported in provided search results.	[4]
3-Methoxybenzoic acid	Flavoring agent, human urinary metabolite.[5]	Not reported in provided search results.	[5]
4-Methoxybenzoic acid	Antiseptic, plant metabolite.[6]	Not reported in provided search results.	[6]
3,4,5-Trimethoxybenzoic acid derivatives	Efflux pump inhibitors in bacteria.[7]	Compound 10 MIC: 50 µM (S. Typhimurium), 100 µM (S. aureus 272123).[7]	[7]

Potential Cross-Reactivity and Biological Targets

Based on its structural features, 4,5-dichloro-2-methoxybenzoic acid may exhibit cross-reactivity in assays designed to evaluate:

• Antimicrobial Activity: The presence of chlorine atoms is a common feature in many antimicrobial compounds.

• Enzyme Inhibition: Benzoic acid derivatives are known to inhibit various enzymes.

• Receptor Binding: The structural similarity to plant auxins suggests potential interaction with auxin-binding proteins.

• Cytotoxicity: Halogenated aromatic compounds can exhibit cytotoxicity against various cell lines.

Experimental Protocols

To facilitate the investigation of 4,5-dichloro-2-methoxybenzoic acid's biological activity and specificity, detailed protocols for key in vitro assays are provided below.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal culture

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 4,5-Dichloro-2-methoxybenzoic acid stock solution (in a suitable solvent like DMSO)

• Positive control (known antibiotic)

• Negative control (broth and solvent)

• Microplate reader or visual inspection

Procedure:

• Prepare Inoculum: Culture the microorganism in broth to the desired density (e.g., 0.5 McFarland standard).

• Serial Dilution: Prepare serial two-fold dilutions of the 4,5-dichloro-2-methoxybenzoic acid stock solution in the microtiter plate wells using the broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Controls: Include wells with only broth (sterility control), broth and inoculum (growth control), and broth, inoculum, and the solvent used to dissolve the compound (solvent toxicity control). Also, include a positive control antibiotic.

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses the effect of a compound on cell viability.

Materials:

• 96-well cell culture plates

• Mammalian cell line (e.g., HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 4,5-Dichloro-2-methoxybenzoic acid stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into the 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 4,5-dichloro-2-methoxybenzoic acid for a specified duration (e.g., 24, 48, or 72 hours). Include untreated control wells and solvent control wells.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) from a dose-response curve.

Enzyme Inhibition Assay (Generic Protocol)

This protocol can be adapted to assess the inhibitory effect of 4,5-dichloro-2-methoxybenzoic acid on a specific enzyme.

Materials:

• 96-well microtiter plate

• Purified enzyme

• Substrate for the enzyme

• Buffer solution for the enzymatic reaction

• 4,5-Dichloro-2-methoxybenzoic acid stock solution (in DMSO)

• Positive control (known inhibitor of the enzyme)

• Detection reagent (if necessary to measure product formation)

• Microplate reader

Procedure:

• Reaction Setup: In each well, add the buffer, the enzyme, and varying concentrations of 4,5-dichloro-2-methoxybenzoic acid. Include control wells with no inhibitor and a positive control inhibitor.

• Pre-incubation: Incubate the plate for a short period to allow the compound to bind to the enzyme.

• Initiate Reaction: Add the substrate to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at the optimal temperature for the enzyme for a defined period.

• Stop Reaction (if necessary): Stop the reaction by adding a stop solution.

• Detection: Measure the product formation using a microplate reader (e.g., by absorbance or fluorescence).

• Data Analysis: Calculate the percentage of enzyme inhibition for each concentration of the compound. Determine the IC50 value from a dose-response curve.

Visualizations

The following diagrams illustrate the general workflows and concepts described in this guide.

Caption: General experimental workflow for assessing the biological activity of 4,5-Dichloro-2-methoxybenzoic acid.

Caption: Conceptual diagram illustrating the potential for cross-reactivity of 4,5-dichloro-2-methoxybenzoic acid and its alternatives with a biological target.

Conclusion

While direct data on the biological cross-reactivity of 4,5-dichloro-2-methoxybenzoic acid is currently scarce, its structural similarity to other bioactive benzoic acid derivatives suggests a potential for a range of biological effects. This guide provides a framework for researchers to investigate these potential activities by offering a comparative analysis of related compounds and detailed, actionable experimental protocols. The systematic evaluation of 4,5-dichloro-2-methoxybenzoic acid using the described assays will be instrumental in elucidating its specific biological targets and its potential for cross-reactivity, thereby guiding future research and development efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Derivatives of Trimethoxybenzoic Acid and Gallic Acid as Potential Efflux Pump Inhibitors: In Silico and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 4,5-Dichloro-2-methoxybenzoic Acid: A Comparative Guide for Synthetic Chemists

For researchers, scientists, and drug development professionals, the selection of a synthon is a critical decision that influences the efficiency, cost, and success of a synthetic route. This guide provides a comprehensive performance benchmark of 4,5-Dichloro-2-methoxybenzoic acid as a versatile synthon in key organic transformations. Through a comparative analysis with alternative benzoic acid derivatives, supported by experimental data, this document aims to inform the strategic selection of building blocks in the synthesis of complex molecules and active pharmaceutical ingredients.

Performance in Key Synthetic Transformations

4,5-Dichloro-2-methoxybenzoic acid is a valuable intermediate in the synthesis of a variety of compounds, including dibenzofurans and catechols.[1] Its reactivity is primarily centered around the carboxylic acid functionality and the potential for nucleophilic aromatic substitution of the chloro groups. This section benchmarks its performance in two fundamental reactions: amide bond formation and esterification.

Amide Bond Formation

The conversion of carboxylic acids to amides is a cornerstone of medicinal chemistry. The primary route for the amidation of 4,5-Dichloro-2-methoxybenzoic acid involves its initial conversion to the more reactive acid chloride, followed by reaction with an amine.[2]

Table 1: Comparison of Coupling Reagents for the Amidation of Benzoic Acid with Benzylamine [3]

Coupling Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
COMU	Collidine	MeCN/Water	20	2	95
TPTU	NMI	MeCN/Water	20	2	92
DIC	HOPO	MeCN/Water	20	2	88
DMT-MM	-	MeCN/Water	20	2	75
EEDQ	-	MeCN/Water	20	2	65
EDC	Oxyma	MeCN/Water	20	2	60
CDI	-	MeCN/Water	20	2	55

This data is for benzoic acid and serves as a proxy for the expected relative performance with 4,5-Dichloro-2-methoxybenzoic acid. Yields can be influenced by the steric and electronic properties of the specific benzoic acid derivative.

Esterification

Fischer-Speier esterification is a common method for converting carboxylic acids to esters. While specific data for 4,5-Dichloro-2-methoxybenzoic acid is limited, protocols for structurally similar chlorinated and aminated benzoic acids provide a reliable framework for its expected performance. The use of a large excess of the alcohol as both reactant and solvent, with a strong acid catalyst, is a standard approach to drive the reaction towards high yields.[4][5]

Table 2: Representative Conditions for Fischer Esterification of Substituted Benzoic Acids

Substrate	Alcohol	Catalyst	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
4-Amino-2-chlorobenzoic acid	Methanol	H₂SO₄	Reflux (~65)	4-8	>90	[4]
2-Amino-3-chlorobenzoic acid	Ethanol	H₂SO₄	Reflux (~78)	4-8	>90	[5]
Benzoic Acid	Ethanol	H₂SO₄ (catalytic)	90 (Microwave)	0.22	16	[6]
4-Fluoro-3-nitrobenzoic acid	Butanol	H₂SO₄ (catalytic)	130 (Microwave)	0.25	>90	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following protocols are based on established procedures for 4,5-Dichloro-2-methoxybenzoic acid and its analogs.

Protocol 1: Synthesis of 4,5-Dichloro-2-methoxybenzamide via Acid Chloride

This two-step procedure is a reliable method for the synthesis of primary, secondary, and tertiary amides.

Step 1: Formation of 4,5-Dichloro-2-methoxybenzoyl chloride

• Reagents: 4,5-Dichloro-2-methoxybenzoic acid, Thionyl chloride (SOCl₂).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, suspend 4,5-Dichloro-2-methoxybenzoic acid (1.0 eq) in an excess of thionyl chloride (5-10 eq).

  • Heat the mixture to reflux (approximately 79 °C) and maintain for 1-2 hours, or until the evolution of HCl gas ceases and the solid has completely dissolved.

  • Allow the reaction mixture to cool to room temperature.

  • Remove the excess thionyl chloride under reduced pressure to obtain the crude 4,5-Dichloro-2-methoxybenzoyl chloride as a solid or oil. This intermediate is often used in the next step without further purification.

Step 2: Amidation

• Reagents: 4,5-Dichloro-2-methoxybenzoyl chloride, desired amine (primary or secondary), a suitable base (e.g., triethylamine or pyridine), and an anhydrous aprotic solvent (e.g., dichloromethane or THF).

• Procedure:

  • Dissolve the desired amine (1.1 eq) and the base (1.2 eq) in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Dissolve the crude 4,5-Dichloro-2-methoxybenzoyl chloride from Step 1 in a minimal amount of the anhydrous solvent and add it dropwise to the cooled amine solution.

  • Allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Protocol 2: Fischer-Speier Esterification

This protocol is a general method for the synthesis of alkyl esters of 4,5-Dichloro-2-methoxybenzoic acid.

• Reagents: 4,5-Dichloro-2-methoxybenzoic acid, desired alcohol (e.g., methanol, ethanol), and a strong acid catalyst (e.g., concentrated sulfuric acid).

• Procedure:

  • In a round-bottom flask, dissolve 4,5-Dichloro-2-methoxybenzoic acid (1.0 eq) in a large excess of the desired alcohol (10-20 eq), which also serves as the solvent.

  • While stirring at room temperature, carefully add the concentrated sulfuric acid (0.1-0.2 eq) dropwise.

  • Attach a reflux condenser and heat the mixture to reflux.

  • Maintain the reflux for 4-8 hours, monitoring the reaction by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Neutralize the excess acid by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the ester with an organic solvent like ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

  • Purify the product by distillation, recrystallization, or column chromatography.[4][5]

Visualization of Synthetic Pathways and Biological Relevance

The following diagrams, generated using the DOT language, illustrate a typical synthetic workflow and a potential signaling pathway where derivatives of 4,5-Dichloro-2-methoxybenzoic acid may be relevant.

Caption: General synthetic workflow for 4,5-Dichloro-2-methoxybenzoic acid.

Derivatives of substituted benzoic acids, including those with methoxy and halogen substituents, have been investigated as inhibitors of various protein kinases, which are key regulators of cell signaling pathways implicated in cancer.[7][8]

Caption: Potential mechanism of action for kinase inhibitors derived from the synthon.

References

• 1. 4,5-Dichloro-2-methoxybenzoic acid | 201150-65-4 | BIA15065 [biosynth.com]
• 2. 4,5-Dichloro-2-methoxybenzamide | Benchchem [benchchem.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Design, synthesis, and evaluation of 4,5,6,7-tetrahydrobenzo[d]thiazole-based novel dual kinase inhibitors of CK2 and GSK3β - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4,5-Dichloro-2-methoxybenzoic Acid: A Step-by-Step Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of 4,5-Dichloro-2-methoxybenzoic acid (CAS No. 201150-65-4) is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide provides a detailed, step-by-step protocol for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Prior to handling 4,5-Dichloro-2-methoxybenzoic acid, it is imperative to be familiar with its hazard profile. According to available safety data sheets (SDS), this compound is classified as an irritant and may be harmful if swallowed or inhaled. Direct contact with skin and eyes should be avoided.

Proper personal protective equipment (PPE) is mandatory when handling this chemical. This includes, but is not limited to, safety glasses with side shields or goggles, chemical-resistant gloves (such as nitrile rubber), and a laboratory coat. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

In the event of accidental exposure, immediate action is crucial. For eye contact, flush with copious amounts of water for at least 15 minutes, holding the eyelids open. For skin contact, wash the affected area thoroughly with soap and water. If inhaled, move the individual to fresh air. In case of ingestion, rinse the mouth with water and seek immediate medical attention.

Quantitative Hazard Classification

The following table summarizes the hazard classifications for 4,5-Dichloro-2-methoxybenzoic acid based on available safety data.

Hazard Class	Category
Acute Toxicity, Oral	4
Skin Corrosion/Irritation	2
Serious Eye Damage/Irritation	2A

Step-by-Step Disposal Protocol

The proper disposal of 4,5-Dichloro-2-methoxybenzoic acid is a regulated process that must adhere to local, state, and federal guidelines. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Collection:

• Designate a specific, clearly labeled waste container for 4,5-Dichloro-2-methoxybenzoic acid and any materials contaminated with it (e.g., weighing paper, contaminated gloves, etc.).
• The container must be made of a compatible material, such as high-density polyethylene (HDPE), and have a secure, tight-fitting lid.
• The label should include the full chemical name, CAS number (201150-65-4), and relevant hazard symbols.

2. Spill Management:

• In the event of a small spill, carefully sweep the solid material to avoid generating dust.
• Use an absorbent material, such as vermiculite or sand, to collect the spilled solid.
• Place all contaminated materials, including the absorbent, into the designated waste container.
• Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

3. Container Management:

• Do not mix 4,5-Dichloro-2-methoxybenzoic acid waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.
• Keep the waste container closed at all times, except when adding waste.
• Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

4. Final Disposal:

• Arrange for the collection of the chemical waste through your institution's EHS-approved hazardous waste disposal vendor.
• Ensure all necessary paperwork and labeling are completed in accordance with the vendor's and regulatory requirements.
• The primary method of disposal for this type of chemical waste is typically incineration at a licensed and approved waste disposal facility.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4,5-Dichloro-2-methoxybenzoic acid.

Caption: Disposal Workflow for 4,5-Dichloro-2-methoxybenzoic Acid

Safeguarding Your Research: Personal Protective Equipment and Handling Guidelines for 4,5-Dichloro-2-methoxybenzoic Acid

For Immediate Reference: Essential Safety and Handling Protocols

This guide provides critical safety and logistical information for the proper handling and disposal of 4,5-Dichloro-2-methoxybenzoic acid, a compound requiring careful management in laboratory settings. Adherence to these protocols is essential for ensuring the safety of all personnel and the integrity of your research. This document outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and compliant disposal plans to support your work with this chemical.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the required equipment for handling 4,5-Dichloro-2-methoxybenzoic acid, based on standard laboratory safety protocols for similar chlorinated and corrosive compounds.

Protection Type	Specific Equipment	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles or a face shield and safety glasses.[1][2][3]	To prevent eye contact with dust or splashes, which can cause serious eye damage.[1][4] Use equipment tested and approved under appropriate government standards.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber, Neoprene, or Viton).[1]	To protect skin from irritation or burns upon contact.[1][5][6] Glove material should be selected based on the specific laboratory task and potential for exposure. Always inspect gloves before use and practice proper removal technique.[7]
Respiratory Protection	NIOSH/MSHA-approved respirator with appropriate cartridges for organic vapors and particulates.	Required when dusts are generated, ventilation is inadequate, or when handling large quantities.[1][4] A system of local and/or general exhaust is recommended to keep exposure as low as possible.[1]
Skin and Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes. A chemical-resistant apron may be necessary for tasks with a higher risk of splashing.[3][6]	To prevent skin contact and contamination of personal clothing.[1] Contaminated clothing should be removed immediately and washed before reuse.[1][4]

Operational Plan: From Preparation to Post-Handling

A systematic approach to handling 4,5-Dichloro-2-methoxybenzoic acid minimizes risks. The following workflow provides a step-by-step guide for safe operations.

Workflow for Handling 4,5-Dichloro-2-methoxybenzoic Acid

Caption: A procedural workflow for the safe handling of 4,5-Dichloro-2-methoxybenzoic acid.

Experimental Protocols:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 4,5-Dichloro-2-methoxybenzoic acid and any other chemicals involved in the procedure.

  • Ensure all necessary PPE is available and in good condition. Don all required PPE before entering the handling area.[1][3]

  • Prepare the designated work area. For handling solid, potentially dusty, or volatile chemicals, a certified chemical fume hood is mandatory.[5][6][8][9]

• Handling:

  • When weighing and transferring the solid, do so in a manner that minimizes the generation of dust.[1][2]

  • Use appropriate tools (e.g., spatulas, weighing paper) for transfer.

  • If dissolving the solid, slowly add it to the solvent to avoid splashing.[5] For exothermic reactions with water, add the acid to the water, not the other way around, and provide cooling if necessary.[5][8]

  • Keep containers of the chemical closed when not in use.[10][11]

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.[8][9]

  • Segregate waste as described in the disposal plan below.

  • Remove PPE carefully to avoid contaminating yourself. Dispose of single-use items in the appropriate waste stream. Reusable items should be cleaned according to laboratory protocols.

  • Wash hands thoroughly with soap and water after handling is complete.[1][2][7]

Emergency Response: Spill Management

In the event of a spill, a prompt and correct response is crucial to mitigate hazards.

Emergency Spill Response Protocol

Caption: Step-by-step emergency response for a chemical spill.

Spill Cleanup Procedure:

• Immediately alert others in the vicinity of the spill.[8]

• If the spill is large or poses a significant inhalation hazard, evacuate the area and contact emergency personnel.

• For small, manageable spills, and if it is safe to do so, don the appropriate PPE, including respiratory protection.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[2]

• Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste.[2][10] Avoid generating dust.

• Decontaminate the spill area.

• Dispose of all cleanup materials as halogenated organic waste.[10]

• Report the spill to the appropriate laboratory safety personnel.

Disposal Plan

Proper disposal of 4,5-Dichloro-2-methoxybenzoic acid and its containers is critical to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it requires specific disposal procedures.

Waste Management:

• Waste Segregation: All waste containing 4,5-Dichloro-2-methoxybenzoic acid must be collected in a designated, properly labeled hazardous waste container for halogenated organic solids or solutions.[10][12][13] Do not mix with non-halogenated waste, as this increases disposal costs and complexity.[11][12]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "4,5-Dichloro-2-methoxybenzoic acid".[10][12] The accumulation start date should also be recorded.

• Storage: Store waste containers in a designated satellite accumulation area. The container must be kept closed except when adding waste.[10][11]

• Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's environmental health and safety office. Follow all local, state, and federal regulations for hazardous waste disposal.[14] Empty containers that held the chemical should also be disposed of as hazardous waste unless properly decontaminated.

References

• 1. redox.com [redox.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. Corrosive Chemicals | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 4. sds.chemicalsafety.com [sds.chemicalsafety.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. scienceequip.com.au [scienceequip.com.au]
• 7. angenechemical.com [angenechemical.com]
• 8. Corrosives - Lab Safety - Grand Valley State University [gvsu.edu]
• 9. research.wayne.edu [research.wayne.edu]
• 10. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 11. campusoperations.temple.edu [campusoperations.temple.edu]
• 12. 7.2 Organic Solvents [ehs.cornell.edu]
• 13. bucknell.edu [bucknell.edu]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]